3,3-Dimethyloctane

• CAS: 4110-44-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of 3,3-Dimethyloctane

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

3,3-Dimethyloctane is a branched-chain alkane, an organic compound consisting of ten carbon atoms and twenty-two hydrogen atoms.[1] Its chemical formula is C₁₀H₂₂.[1][2] As a structural isomer of decane, its two methyl groups are attached to the third carbon atom of the octane (B31449) backbone.[1] This specific branching pattern influences its physical properties, differentiating it from its straight-chain counterpart and other isomers. 3,3-Dimethyloctane presents as a colorless liquid at room temperature.[1][3] Due to its nonpolar nature, it is nearly insoluble in water but soluble in organic solvents like ethanol (B145695) and ether.[1][3] This document provides a comprehensive overview of its key physical properties, the experimental methodologies used for their determination, and a workflow for its physical characterization.

Core Physical Properties

The physical characteristics of 3,3-Dimethyloctane are summarized below. These properties are crucial for its application as a reference standard in gas chromatography and in studies related to fuel performance.[1]

Property	Value	Unit	Notes
Molecular Formula	C₁₀H₂₂	-	[2][4][5]
Molecular Weight	142.28	g/mol	[3][5][6]
Appearance	Clear, colorless liquid	-	[1][2][3]
Boiling Point	161	°C	At 760 mmHg[3][4][7]
Melting Point	-53.99	°C	[3][4]
Density	0.734 - 0.74	g/cm³	[3][4][7]
Refractive Index	1.4125 - 1.4165	-	At 20°C[2][3][4]
Flash Point	43.5	°C	[4]
Vapor Pressure	3.0 ± 0.1	mmHg	At 25°C (Predicted)[4]
Water Solubility	85.34	µg/L	Temperature not specified[3][8]

Experimental Protocols for Property Determination

The following sections detail the standard experimental methodologies for determining the key physical properties of liquid hydrocarbons like 3,3-Dimethyloctane.

Boiling Point Determination (Thiele Tube Method)

The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding atmospheric pressure.[9] For small sample volumes, the Thiele tube method is highly effective.[10]

• Apparatus: Thiele tube, thermometer, small glass vial (Durham tube), capillary tube, rubber band, heating source (e.g., sand bath or Bunsen burner).[10]

• Procedure:

  • A small sample (approx. 0.5 mL) of 3,3-Dimethyloctane is placed into the small glass vial.[10]

  • A capillary tube, sealed at one end, is placed into the vial with its open end down.[10]

  • The vial is attached to a thermometer using a rubber band, ensuring the sample is level with the thermometer bulb.[10]

  • The entire assembly is placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil).

  • The Thiele tube is gently heated. As the temperature rises, air trapped in the capillary tube will slowly bubble out.

  • When the boiling point of the sample is reached, a continuous and rapid stream of bubbles will emerge from the capillary tube.[10]

  • Heating is discontinued, and the liquid is allowed to cool. The boiling point is the temperature at which the bubbling stops and the liquid just begins to enter the capillary tube.

Density Measurement

Density is the mass of a substance per unit volume. For liquid hydrocarbons, density can be accurately measured using a densitometer or a pycnometer (specific gravity bottle).[11][12]

• Apparatus: Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary), analytical balance, and a constant-temperature water bath.

• Procedure:

  • The empty pycnometer is thoroughly cleaned, dried, and its mass is accurately weighed (m₁).

  • The pycnometer is filled with distilled water and placed in a constant-temperature bath (e.g., 20°C) until it reaches thermal equilibrium. The water level is adjusted to the mark, and the pycnometer is reweighed (m₂).

  • The process is repeated with 3,3-Dimethyloctane, ensuring it is at the same constant temperature. The mass of the pycnometer filled with the sample is recorded (m₃).

  • The density (ρ) of the sample is calculated using the known density of water (ρ_water) at the experimental temperature: ρ_sample = ((m₃ - m₁) / (m₂ - m₁)) * ρ_water

Refractive Index Measurement (Abbé Refractometer)

The refractive index is a dimensionless number that describes how light propagates through a substance.[13][14] It is a characteristic property used to identify and assess the purity of liquid compounds.[14] The Abbé refractometer is the standard instrument for this measurement.[15][16]

• Apparatus: Abbé refractometer, light source (typically a sodium D line at 589 nm), dropper, and a constant-temperature water circulator.[14]

• Procedure:

  • The refractometer prisms are cleaned with a suitable solvent (e.g., acetone (B3395972) or ethanol) and allowed to dry completely.[16]

  • The instrument is calibrated using a standard sample with a known refractive index, often distilled water.

  • A few drops of 3,3-Dimethyloctane are placed on the surface of the lower prism using a dropper.[16]

  • The prisms are closed and locked. A constant temperature (typically 20°C) is maintained by circulating water through the instrument.[14]

  • The light source is positioned, and the user looks through the eyepiece, adjusting the knob until the field of view shows a distinct light and dark region.

  • The compensator drum is adjusted to eliminate any color fringe at the boundary, making the dividing line sharp.

  • The adjustment knob is used to align the boundary line precisely with the crosshairs in the eyepiece.[16]

  • The refractive index value is read directly from the instrument's scale.[14]

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the physical characterization of a liquid organic compound such as 3,3-Dimethyloctane.

References

• 1. CAS 4110-44-5: 3,3-Dimethyloctane | CymitQuimica [cymitquimica.com]
• 2. B21520.03 [thermofisher.com]
• 3. chembk.com [chembk.com]
• 4. Page loading... [guidechem.com]
• 5. scbt.com [scbt.com]
• 6. 3,3-Dimethyloctane | C10H22 | CID 138117 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 3,3-dimethyloctane [stenutz.eu]
• 8. 3,3-Dimethyloctane | 4110-44-5 [amp.chemicalbook.com]
• 9. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. ucalgary.ca [ucalgary.ca]
• 12. Petroleum lab experiment 01 - density and sp. gr. - by-syj | PDF [slideshare.net]
• 13. faculty.weber.edu [faculty.weber.edu]
• 14. athabascau.ca [athabascau.ca]
• 15. pubs.acs.org [pubs.acs.org]
• 16. davjalandhar.com [davjalandhar.com]

An In-depth Technical Guide to 3,3-Dimethyloctane: Chemical Structure and Bonding

Abstract: 3,3-Dimethyloctane is a branched-chain alkane, an isomer of decane (B31447) with the molecular formula C10H22.[1][2][3] Its structure, featuring two methyl groups on the third carbon of an eight-carbon chain, imparts specific physical and chemical properties that make it a subject of interest in fuel science and as a reference standard in analytical chemistry.[3][4] This document provides a detailed examination of the chemical structure, bonding, physicochemical properties, and key experimental protocols related to 3,3-Dimethyloctane. It is intended for researchers, scientists, and professionals in drug development and chemical analysis who require a comprehensive understanding of this compound.

Chemical Identity and Physical Properties

3,3-Dimethyloctane is a colorless liquid at room temperature.[1][3] Like other alkanes, it is nonpolar, making it insoluble in water but soluble in many organic solvents.[1][3] The gem-dimethyl substitution on the octane (B31449) backbone creates a sterically hindered environment that influences its physical properties, such as boiling point and density, when compared to its linear isomer, n-decane.

General Identifiers

The fundamental identifiers for 3,3-Dimethyloctane are summarized below.

Identifier	Value	Reference
IUPAC Name	3,3-Dimethyloctane	[2][5]
CAS Number	4110-44-5	[2][5][6]
Molecular Formula	C10H22	[2][3][5]
Molecular Weight	142.28 g/mol	[2][5]
SMILES	CCCCCC(C)(C)CC	[3][7]
InChIKey	DBULLUBYDONGLT-UHFFFAOYSA-N	[2][7][8]

Physicochemical Data

Quantitative physical and chemical properties are essential for laboratory applications.

Property	Value	Reference
Appearance	Colorless to Almost Colorless Clear Liquid	[1][3][6]
Boiling Point	161 °C	[2][6]
Melting Point	-53.99 °C	[1]
Density	0.74 g/cm³	[1][6]
Refractive Index	1.4140 - 1.4160	[1]
Vapor Pressure	3.02 mmHg at 25°C	[1]
Flash Point	161°C	[1]
Water Solubility	85.34 µg/L (temperature not stated)	[1]

Molecular Structure and Bonding

The chemical behavior of 3,3-Dimethyloctane is a direct consequence of its underlying molecular structure and the nature of its chemical bonds.

Hybridization and Geometry

As an alkane, all ten carbon atoms in 3,3-Dimethyloctane are sp³ hybridized . This hybridization results in a tetrahedral geometry around each carbon atom, with bond angles approximating 109.5°. The molecule consists exclusively of single covalent bonds, known as sigma (σ) bonds. These σ bonds are formed by the direct, head-on overlap of hybrid orbitals (sp³-sp³ for C-C bonds) and the overlap of sp³ hybrid orbitals with the s-orbital of hydrogen (sp³-s for C-H bonds). The free rotation around the C-C single bonds allows the molecule to adopt numerous conformations.

Structural Hierarchy

The logical relationship from the basic chemical formula to the specific bonding types within 3,3-Dimethyloctane can be visualized as a structural hierarchy.

Caption: Structural hierarchy and bonding in 3,3-Dimethyloctane.

Spectroscopic Profile

Spectroscopic data is critical for the structural elucidation and confirmation of 3,3-Dimethyloctane.

Technique	Expected Features	Reference
¹H NMR	Complex overlapping signals in the alkane region (~0.8-1.5 ppm). A singlet for the two equivalent gem-dimethyl groups (C(CH₃)₂), triplets for the terminal methyl groups, and multiplets for the various methylene (B1212753) (-CH₂-) protons. High-field NMR (≥500 MHz) is recommended for resolution.	[9]
¹³C NMR	Unique signals for each chemically non-equivalent carbon atom. The quaternary carbon at position 3 will have a distinct chemical shift. AIST Spectral Database lists 13C NMR data for this compound.	[6][10][11]
IR Spectroscopy	Strong C-H stretching absorptions in the 2850–3000 cm⁻¹ region, characteristic of sp³ C-H bonds in alkanes. C-H bending vibrations for methyl and methylene groups are expected around 1465 cm⁻¹ and 1375 cm⁻¹. The NIST WebBook provides an experimental gas-phase IR spectrum.	[9][12]
Mass Spec. (EI)	The molecular ion peak (M⁺) at m/z = 142 is expected but may be weak. The spectrum is dominated by fragmentation patterns typical of branched alkanes, with characteristic cleavage at the branched carbon, leading to stable carbocations.	[2][8][13]

Experimental Protocols

The following sections detail representative experimental methodologies for the synthesis and analysis of 3,3-Dimethyloctane.

Synthesis via Catalytic Hydrogenation

This protocol describes a general method for synthesizing 3,3-Dimethyloctane from its corresponding alkene precursor, 3,3-dimethyl-1-octene (B15438872). Catalytic hydrogenation is a standard and efficient method for converting alkenes to alkanes.[4][9]

1. Materials and Equipment:

• Precursor: 3,3-dimethyl-1-octene

• Catalyst: 5% Palladium on Carbon (Pd/C)

• Solvent: Ethanol or Ethyl Acetate (reagent grade)

• Hydrogen Source: Hydrogen gas cylinder or balloon

• Reaction Vessel: Parr shaker apparatus or a round-bottom flask with a magnetic stirrer

• Filtration: Celite or a similar filter aid, Buchner funnel

2. Procedure:

• Vessel Preparation: Ensure the reaction vessel is clean, dry, and purged with an inert gas (e.g., nitrogen or argon).

• Charging the Vessel: In the reaction vessel, dissolve a known quantity of 3,3-dimethyl-1-octene (e.g., 10.0 g) in the solvent (e.g., 100 mL Ethanol).

• Catalyst Addition: Carefully add the 5% Pd/C catalyst. The typical catalyst loading is 1-5% by weight relative to the alkene. For 10.0 g of alkene, 100-500 mg of catalyst is used. Caution: Pd/C can be pyrophoric and should be handled with care, often wetted with solvent.

• Hydrogenation: Seal the reaction vessel. Purge the system with hydrogen gas multiple times to remove air. Pressurize the vessel to the desired H₂ pressure (e.g., 50 psi) or maintain a positive pressure with a hydrogen balloon.

• Reaction: Vigorously stir or shake the mixture at room temperature. The reaction progress can be monitored by the cessation of hydrogen uptake or by analytical techniques like GC-MS. The reaction is typically complete within 4-24 hours.[14]

• Work-up: Once the reaction is complete, carefully vent the excess hydrogen and purge the vessel with nitrogen.

• Catalyst Removal: Filter the reaction mixture through a pad of Celite to remove the solid Pd/C catalyst. Wash the filter cake with a small amount of fresh solvent to ensure complete recovery of the product.[14]

• Purification: Remove the solvent from the filtrate using a rotary evaporator. The resulting crude product can be purified by fractional distillation to yield pure 3,3-Dimethyloctane.[14]

Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the definitive analytical technique for separating and identifying volatile organic compounds like 3,3-Dimethyloctane.[15][16][17]

1. Materials and Equipment:

• Sample: 3,3-Dimethyloctane, neat or diluted in a volatile solvent (e.g., hexane (B92381) or dichloromethane).

• Internal Standard (optional): A deuterated alkane or an alkane with a different chain length for quantification.[18]

• Instrument: Gas Chromatograph coupled to a Mass Spectrometer (e.g., Ion Trap or Quadrupole).

• GC Column: A non-polar capillary column (e.g., DB-5ms, HP-5ms) is suitable for alkane separation.

2. Instrument Parameters (Typical):

• Injector Temperature: 250 °C

• Injection Volume: 1 µL

• Split Ratio: 50:1 (adjust based on sample concentration)

• Carrier Gas: Helium, with a constant flow rate of ~1.0 mL/min.

• Oven Temperature Program:

  • Initial Temperature: 50 °C, hold for 2 minutes.

  • Ramp: Increase at 10 °C/min to 280 °C.

  • Final Hold: Hold at 280 °C for 5 minutes.

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-400.

3. Procedure:

• Sample Preparation: Prepare a dilute solution of the sample (e.g., 100 ppm) in hexane. If performing quantitative analysis, add a known concentration of the internal standard.

• Injection: Draw the sample into a GC syringe and inject it into the heated port of the GC, where it is vaporized and introduced onto the column by the carrier gas.[17]

• Separation: The components of the sample are separated as they travel through the column based on their boiling points and interaction with the stationary phase.[17] 3,3-Dimethyloctane will elute at a specific retention time under these conditions.

• Detection and Identification: As the compound elutes from the column, it enters the mass spectrometer, where it is ionized and fragmented. The resulting mass spectrum serves as a chemical fingerprint.

• Data Analysis: Identify the peak corresponding to 3,3-Dimethyloctane by its retention time and by comparing its mass spectrum to a reference library (e.g., NIST). The fragmentation pattern and the (often weak) molecular ion at m/z 142 confirm its identity.[8]

References

• 1. chembk.com [chembk.com]
• 2. Octane, 3,3-dimethyl- [webbook.nist.gov]
• 3. CAS 4110-44-5: 3,3-Dimethyloctane | CymitQuimica [cymitquimica.com]
• 4. Buy 3,3-Dimethyloctane | 4110-44-5 [smolecule.com]
• 5. 3,3-Dimethyloctane | C10H22 | CID 138117 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 3,3-Dimethyloctane | 4110-44-5 | TCI EUROPE N.V. [tcichemicals.com]
• 7. 3,3-dimethyloctane [stenutz.eu]
• 8. Octane, 3,3-dimethyl- [webbook.nist.gov]
• 9. 3,3-Dimethyloctane | 4110-44-5 | Benchchem [benchchem.com]
• 10. spectrabase.com [spectrabase.com]
• 11. 3,3-Dimethyloctane(4110-44-5) 13C NMR [m.chemicalbook.com]
• 12. Octane, 3,3-dimethyl- [webbook.nist.gov]
• 13. spectrabase.com [spectrabase.com]
• 14. 2,6-DIMETHYLOCTANE synthesis - chemicalbook [chemicalbook.com]
• 15. researchgate.net [researchgate.net]
• 16. Improved GC/MS method for quantitation of n-alkanes in plant and fecal material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. Development of an Analytical Method using Gas Chromatography – Mass Spectrometry (GC-MS) to Quantify Hydrocarbons Released into the Environment during an Oil Spill | Scottish Government - Marine Directorate Data Publications [data.marine.gov.scot]

The Enigmatic Presence of 3,3-Dimethyloctane in the Plant Kingdom: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the natural occurrence of 3,3-dimethyloctane, a volatile organic compound (VOC), within the plant metabolome. While its presence is not widespread, emerging research points to its potential role in plant defense mechanisms, particularly in response to biotic stress. This document provides a comprehensive overview of its known occurrences, a putative biosynthetic pathway, and detailed experimental protocols for its identification and quantification, aiming to facilitate further research into this intriguing molecule.

Natural Occurrence and Quantitative Data

3,3-Dimethyloctane has been identified as a metabolite in a limited number of plant species. Its role as a plant metabolite is acknowledged in scientific databases.[1] The most notable occurrences are in the seed extracts of Caesalpinia bonduc and as a volatile compound emitted by Chorisia species.[2][3] Furthermore, its secretion from the roots of tomato plants (Solanum lycopersicum) has been observed to increase significantly upon colonization by the endophytic bacterium Bacillus cereus, suggesting a role in induced systemic resistance.[4] In this context, 3,3-dimethyloctane has demonstrated nematicidal activity against the root-knot nematode Meloidogyne incognita.

Quantitative data on 3,3-dimethyloctane in plants is scarce. The following table summarizes the available data. It is important to note that the quantification methods and reporting units may vary between studies, and further quantitative analyses are required to establish a more comprehensive understanding of its concentration in different plant tissues and species.

Plant Species	Plant Part	Analytical Method	Concentration/Relative Abundance	Reference
Chorisia insignis	Flowers	HS-SPME-GC-MS	0.65% of total volatiles	[3]
Caesalpinia bonduc	Seeds	GC-MS	Detected (not quantified)	[2]
Solanum lycopersicum (with Bacillus cereus)	Root Exudates	GC-MS	Increased secretion (not quantified)	[4]

Putative Biosynthetic Pathway

The biosynthetic pathway of 3,3-dimethyloctane in plants has not been fully elucidated. However, based on the known pathways for the formation of branched-chain alkanes and isoprenoids, a putative pathway can be proposed. The gem-dimethyl moiety at the C3 position is a key structural feature. While most branched-chain alkanes in plants are of the iso- (methyl group at the penultimate carbon) or anteiso- (methyl group at the antepenultimate carbon) type, the gem-dimethyl structure is characteristic of isoprenoids.

It is hypothesized that the biosynthesis of 3,3-dimethyloctane may involve a modification of the isoprenoid pathway. The pathway likely starts with the fundamental building blocks, isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP), which are produced via the mevalonate (B85504) (MVA) or the 2-C-methyl-D-erythritol 4-phosphate (MEP) pathway.[5][6][7] A subsequent head-to-tail condensation of two DMAPP units or a related enzymatic reaction could generate a C10 precursor with the characteristic gem-dimethyl group. This precursor would then undergo reduction and modification to yield 3,3-dimethyloctane.

Below is a diagram illustrating a putative biosynthetic pathway for 3,3-dimethyloctane.

Caption: A putative biosynthetic pathway for 3,3-dimethyloctane in plants.

Experimental Protocols

This section provides detailed methodologies for the extraction, identification, and quantification of 3,3-dimethyloctane from plant materials. The protocols are based on established methods for volatile organic compound analysis and can be adapted for specific research needs.

Headspace Solid-Phase Microextraction (HS-SPME) GC-MS for Volatile Compounds from Plant Tissues (e.g., Caesalpinia bonduc seeds)

This method is suitable for the analysis of volatile and semi-volatile compounds without the need for solvent extraction.

a. Sample Preparation:

• Grind fresh or dried plant material (e.g., seeds) into a fine powder.

• Accurately weigh 0.5 - 2.0 g of the powdered material into a 20 mL headspace vial.

• Add a known amount of an internal standard (e.g., a C7-C30 saturated alkane mixture) for semi-quantification or a deuterated analog of the target compound for accurate quantification.

• Seal the vial immediately with a PTFE/silicone septum cap.

b. HS-SPME Procedure:

• Place the vial in a heating block or the autosampler of a GC system equipped with an SPME agitator.

• Equilibrate the sample at a specific temperature (e.g., 60-80 °C) for a defined period (e.g., 15-30 min) to allow volatiles to partition into the headspace.

• Expose a conditioned SPME fiber (e.g., 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS) to the headspace of the vial for a set time (e.g., 30-60 min) to adsorb the volatile compounds.

c. GC-MS Analysis:

• Desorb the adsorbed compounds from the SPME fiber in the heated injection port of the gas chromatograph (e.g., at 250 °C for 2-5 min) in splitless mode.

• Separate the compounds on a non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Use a temperature program such as: initial temperature of 40 °C for 2 min, then ramp at 5 °C/min to 250 °C and hold for 5 min.

• Use helium as the carrier gas at a constant flow rate of 1 mL/min.

• The mass spectrometer can be operated in electron ionization (EI) mode at 70 eV, with a scan range of m/z 40-500.

• Identify 3,3-dimethyloctane by comparing its mass spectrum and retention index with those of an authentic standard and/or a reference library (e.g., NIST).

• Quantify the compound by comparing its peak area to that of the internal standard.

Solvent Extraction for Semi-Volatile Compounds from Root Exudates

This method is suitable for extracting a broader range of compounds, including semi-volatiles, from a liquid matrix.

a. Collection of Root Exudates:

• Grow plants hydroponically or in a sterile solid medium (e.g., sand or vermiculite).

• For hydroponic systems, collect the nutrient solution after a defined growth period.

• For solid media, gently wash the roots with sterile water to collect the exudates.

• Filter the collected liquid to remove root debris and microorganisms.

b. Extraction Procedure:

• To the aqueous root exudate solution, add a known amount of an internal standard.

• Perform a liquid-liquid extraction with a non-polar solvent such as n-hexane or dichloromethane. Use a separating funnel and repeat the extraction three times.

• Combine the organic phases and dry them over anhydrous sodium sulfate.

• Concentrate the extract to a small volume (e.g., 1 mL) under a gentle stream of nitrogen.

c. GC-MS Analysis:

• Inject 1 µL of the concentrated extract into the GC-MS system.

• Follow the GC-MS conditions as described in the HS-SPME protocol.

• Identify and quantify 3,3-dimethyloctane as previously described.

Experimental and Logical Workflows

The following diagrams illustrate the experimental workflow for the analysis of 3,3-dimethyloctane and the logical relationship of its role in plant-nematode interactions.

Caption: Experimental workflow for the analysis of 3,3-dimethyloctane.

Caption: Logical relationship of 3,3-dimethyloctane in plant-nematode interactions.

Conclusion

3,3-Dimethyloctane represents a sparsely studied yet potentially significant player in the chemical ecology of plants. Its identification in different plant species and its demonstrated bioactivity warrant further investigation. This technical guide provides a foundational resource for researchers to explore the natural occurrence, biosynthesis, and functional roles of this volatile organic compound. The provided protocols and workflows offer a starting point for standardized analysis, which is crucial for generating comparable quantitative data and advancing our understanding of the chemical dialogues between plants and their environment. Future research should focus on elucidating the specific biosynthetic pathway of 3,3-dimethyloctane, quantifying its presence in a wider range of plant species under various biotic and abiotic stresses, and exploring its potential applications in agriculture and drug development.

References

• 1. 3,3-Dimethyloctane | C10H22 | CID 138117 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. scienceopen.com [scienceopen.com]
• 4. Effects of Tomato Root Exudates on Meloidogyne incognita | PLOS One [journals.plos.org]
• 5. Current Development in Isoprenoid Precursor Biosynthesis and Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Methylerythritol Phosphate Pathway of Isoprenoid Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. On the Origin of Isoprenoid Biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

3,3-Dimethyloctane: A Bacterial Volatile Organic Compound with Biocontrol Potential

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Volatile organic compounds (VOCs) produced by microorganisms represent a vast and largely untapped resource for novel bioactive molecules. Among these, 3,3-Dimethyloctane, a branched alkane, has been identified as a component of the complex volatile profiles of entomopathogenic bacteria, particularly within the genera Xenorhabdus and Photorhabdus. These bacteria are known for their symbiotic relationships with entomopathogenic nematodes and their ability to produce a wide array of secondary metabolites with potent insecticidal and antimicrobial properties. This technical guide provides a comprehensive overview of 3,3-Dimethyloctane as a bacterial VOC, detailing its likely microbial producers, biological activities, and the experimental protocols for its study. The information presented herein is intended to facilitate further research into the potential applications of this compound in agriculture and medicine.

Introduction

Microbial volatile organic compounds (mVOCs) are small, lipophilic molecules with high vapor pressure that can diffuse through porous environments like soil and interact with other organisms. Bacteria, in particular, produce a diverse arsenal (B13267) of VOCs that mediate a range of ecological interactions, including symbiosis, pathogenesis, and competition. The entomopathogenic bacteria Xenorhabdus and Photorhabdus are of significant interest due to their production of a complex blend of VOCs that contribute to their insecticidal and antifungal activities. While a multitude of compounds have been identified from these bacteria, this guide focuses on 3,3-Dimethyloctane, a saturated hydrocarbon that is a recognized bacterial metabolite.[1]

Microbial Production of 3,3-Dimethyloctane

While the direct production of 3,3-Dimethyloctane has not been definitively attributed to a single bacterial species in a dedicated study, its presence as a bacterial metabolite is established.[1] The most probable producers of this alkane are bacteria known for their complex volatile profiles rich in hydrocarbons, such as those from the genera Xenorhabdus and Photorhabdus. These Gram-negative bacteria are symbionts of entomopathogenic nematodes and are renowned for their production of a wide array of bioactive secondary metabolites, including numerous volatile compounds.[2][3][4][5][6][7][8][9][10][11][12] Gas chromatography-mass spectrometry (GC-MS) analyses of the headspace of various Xenorhabdus and Photorhabdus species have revealed the presence of a diverse range of alkanes, alkenes, and other organic molecules, making them the primary candidates for 3,3-Dimethyloctane production.[7][8][9][13]

Biological Activities of Bacterial VOCs, Including Alkanes

The volatile blends produced by Xenorhabdus and Photorhabdus exhibit significant biological activities, primarily antifungal and insecticidal effects. While the specific contribution of 3,3-Dimethyloctane to these activities has not been individually quantified, as a component of the active VOC mixture, it is inferred to play a role.

Antifungal Activity

VOCs from Xenorhabdus and Photorhabdus have demonstrated potent inhibitory effects against a broad spectrum of phytopathogenic fungi.[2][3][4] Studies have shown that the volatile emissions from these bacteria can significantly reduce the mycelial growth and spore germination of fungi such as Sclerotinia sclerotiorum, Fusarium oxysporum, and Botrytis cinerea.[2][4] The mechanism of action is thought to involve the disruption of fungal cell membrane integrity and other cellular processes.

Table 1: Antifungal Activity of VOCs from Xenorhabdus szentirmaii

Target Fungus	Mycelial Growth Inhibition (%)	Sclerotia Production Inhibition (%)	Reference
Sclerotinia sclerotiorum	100%	100%	[4]

Insecticidal Activity

The symbiotic complex of entomopathogenic nematodes and their associated bacteria (Xenorhabdus and Photorhabdus) is highly pathogenic to a wide range of insect larvae. The bacteria release a cocktail of toxins and VOCs that contribute to the rapid killing of the insect host.[11][14] The volatile compounds are believed to play a role in repelling competing microorganisms and may also have direct toxic effects on the insect.

Table 2: Insecticidal Activity of Xenorhabdus nematophilus Cells

Bacterial Cell Concentration (cells/g of diet)	Larval Mortality (%) of H. armigera (after 48h)	LD50 (cells)	Reference
10²	10 ± 2	\multirow{2}{}{4 x 10⁴}	\multirow{2}{}{[14]}
10⁶	82 ± 2

Experimental Protocols

The study of bacterial VOCs like 3,3-Dimethyloctane involves specialized techniques for their collection, identification, and the assessment of their biological activity.

Collection and Analysis of Bacterial VOCs

Protocol 1: Headspace Solid-Phase Microextraction (HS-SPME) Coupled with Gas Chromatography-Mass Spectrometry (GC-MS)

This is the most common and effective method for the analysis of bacterial VOCs.[15][16][17][18][19][20]

• Bacterial Culture: Inoculate the bacterium of interest (e.g., Xenorhabdus szentirmaii) in a suitable liquid medium (e.g., Tryptic Soy Broth) and incubate at 28-30°C for 48-72 hours to allow for robust growth and VOC production.

• VOC Collection:

  • Transfer a specific volume of the bacterial culture into a headspace vial and seal it with a septum-containing cap.

  • Incubate the vial at a controlled temperature (e.g., 37°C) for a defined period (e.g., 18 hours) to allow VOCs to accumulate in the headspace.

  • Expose a SPME fiber (e.g., with a Divinylbenzene/Carboxen/Polydimethylsiloxane coating) to the headspace for a set time (e.g., 30 minutes) to adsorb the volatile compounds.

• GC-MS Analysis:

  • Immediately after sampling, insert the SPME fiber into the heated injection port of a GC-MS instrument for thermal desorption of the analytes.

  • Separate the VOCs on a suitable capillary column (e.g., DB-5ms). The oven temperature program should be optimized to achieve good separation of the compounds of interest. A typical program might start at 40°C, hold for 2 minutes, then ramp to 250°C at 5°C/minute.

  • The mass spectrometer is operated in electron ionization (EI) mode, scanning a mass range of, for example, m/z 40-500.

• Compound Identification: Identify the separated compounds by comparing their mass spectra with those in a spectral library (e.g., NIST/Wiley). The identification can be further confirmed by comparing their retention indices with those of authentic standards.

Caption: Workflow for the analysis of bacterial VOCs using HS-SPME-GC-MS.

In Vitro Antifungal Bioassay

Protocol 2: Double-Dish Assay for Antifungal Activity of VOCs

This method allows for the assessment of the antifungal activity of bacterial VOCs without direct physical contact between the bacterium and the fungus.[21][22]

• Preparation of Plates:

  • Prepare Petri dishes (90 mm) with a suitable agar (B569324) medium for the fungus (e.g., Potato Dextrose Agar - PDA) and the bacterium (e.g., Tryptic Soy Agar - TSA).

• Inoculation:

  • Inoculate the center of the TSA plate with the bacterium (e.g., Xenorhabdus szentirmaii).

  • Place a mycelial plug of the target fungus (e.g., Sclerotinia sclerotiorum) in the center of the PDA plate.

• Co-incubation:

  • Remove the lids of both Petri dishes and place the bacterial plate inverted over the fungal plate, creating a sealed chamber. Secure the two plates together with parafilm.

  • As a control, use an uninoculated TSA plate paired with a fungal plate.

• Incubation and Measurement:

  • Incubate the sealed double-dishes at a suitable temperature (e.g., 25°C) for several days.

  • Measure the radial growth of the fungal colony in both the treatment and control plates at regular intervals.

• Data Analysis:

  • Calculate the percentage of mycelial growth inhibition using the formula: Inhibition (%) = [(C - T) / C] * 100 where C is the average diameter of the fungal colony in the control plates and T is the average diameter of the fungal colony in the treatment plates.

Caption: Workflow for the in vitro antifungal bioassay of bacterial VOCs.

Signaling Pathways and Mechanisms of Action

The precise signaling pathways in fungi that are affected by 3,3-Dimethyloctane are not yet elucidated. However, the general mechanism by which many lipophilic VOCs exert their antifungal effects involves the disruption of cell membranes. The hydrophobic nature of alkanes like 3,3-Dimethyloctane allows them to intercalate into the lipid bilayer of fungal cell membranes, leading to increased membrane fluidity, leakage of intracellular components, and ultimately, cell death. Furthermore, VOCs can induce oxidative stress in fungal cells, leading to the generation of reactive oxygen species (ROS) and subsequent damage to cellular macromolecules.

Caption: Hypothetical mechanism of antifungal action of 3,3-Dimethyloctane.

Conclusion and Future Directions

3,3-Dimethyloctane, as a volatile organic compound produced by entomopathogenic bacteria, represents a promising area for further investigation. While its direct biological activities are yet to be fully characterized, its association with the potently bioactive VOC blends of Xenorhabdus and Photorhabdus suggests its potential role in microbial interactions and biocontrol. Future research should focus on the definitive identification of bacterial strains that produce 3,3-Dimethyloctane, the quantification of its specific antifungal and insecticidal activities, and the elucidation of its biosynthetic pathway. Such studies will be crucial for harnessing the full potential of this and other bacterial VOCs for applications in sustainable agriculture and the development of novel antimicrobial agents.

References

• 1. researchgate.net [researchgate.net]
• 2. Identification of Volatile Organic Compounds Produced by Xenorhabdus indica Strain AB and Investigation of Their Antifungal Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Antifungal activity of Xenorhabdus spp. and Photorhabdus spp. against the soybean pathogenic Sclerotinia sclerotiorum - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Identification of Volatile Organic Compounds Produced by Xenorhabdus indica Strain AB and Investigation of Their Antifungal Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. A Comparative Analysis of Different Xenorhabdus Strains Reveals a Virulent Factor, Cyclic Pro-Phe, Using a Differential Expression Profile Analysis of Non-Ribosomal Peptide Synthetases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Xenorhabdus spp.: An Overview of the Useful Facets of Mutualistic Bacteria of Entomopathogenic Nematodes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Insecticidal Activity Associated with the Outer Membrane Vesicles of Xenorhabdus nematophilus - PMC [pmc.ncbi.nlm.nih.gov]
• 15. academic.oup.com [academic.oup.com]
• 16. [PDF] Identification of volatile organic compounds produced by bacteria using HS-SPME-GC-MS. | Semantic Scholar [semanticscholar.org]
• 17. researchgate.net [researchgate.net]
• 18. mdpi.com [mdpi.com]
• 19. Identification of volatile organic compounds produced by bacteria using HS-SPME-GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Identification of volatile compounds from bacteria by spectrometric methods in medicine diagnostic and other areas: current state and perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Identification of Volatile Organic Compounds in Extremophilic Bacteria and Their Effective Use in Biocontrol of Postharvest Fungal Phytopathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Solubility of 3,3-Dimethyloctane in Common Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide addresses the solubility of 3,3-dimethyloctane, a branched-chain alkane with the molecular formula C₁₀H₂₂. A thorough review of available scientific literature and chemical databases reveals a lack of specific quantitative data on the solubility of 3,3-dimethyloctane in common organic solvents. However, based on the well-established principle of "like dissolves like" and qualitative data for structurally similar alkanes, a comprehensive solubility profile can be inferred. This guide provides a qualitative assessment of its expected solubility, a detailed, generalized experimental protocol for determining liquid-liquid solubility, and a visual representation of the experimental workflow.

Introduction to 3,3-Dimethyloctane

3,3-dimethyloctane is a saturated hydrocarbon, an isomer of decane.[1] As a nonpolar molecule, its intermolecular interactions are dominated by weak van der Waals forces.[2][3] This characteristic is the primary determinant of its solubility behavior in various solvents. Understanding the solubility of such compounds is crucial in various applications, including as a reference standard in gas chromatography, in studies related to fuel performance, and as a nonpolar medium in chemical reactions.

Qualitative Solubility Profile

Expected High Solubility: 3,3-dimethyloctane is expected to be highly soluble or miscible in nonpolar and weakly polar organic solvents. This is because the energy required to break the van der Waals forces between both the solute and solvent molecules is comparable to the energy released when new solute-solvent van der Waals interactions are formed.[2][3]

• Alkanes: Hexane, Heptane, Cyclohexane

• Aromatic Hydrocarbons: Benzene, Toluene

• Ethers: Diethyl ether, Tetrahydrofuran (THF)

• Halogenated Hydrocarbons: Dichloromethane, Chloroform

For instance, n-decane, a straight-chain isomer of 3,3-dimethyloctane, is known to be miscible with hydrocarbons and highly soluble in ether and benzene.[6][7] A similar high solubility is anticipated for 3,3-dimethyloctane in these solvents.

Expected Moderate to Low Solubility: In polar aprotic solvents, the solubility is expected to be lower than in nonpolar solvents. The dipole-dipole interactions between the solvent molecules are stronger than the van der Waals forces that would be formed with the nonpolar alkane.

• Ketones: Acetone

• Esters: Ethyl acetate

Expected Very Low Solubility/Immiscibility: In highly polar protic solvents, 3,3-dimethyloctane is expected to be virtually insoluble or immiscible. The strong hydrogen bonding network of these solvents is not favorably disrupted by the weak van der Waals interactions offered by the alkane.[2][3][8]

• Water (H₂O)

• Alcohols: Methanol, Ethanol (While n-decane is reported as miscible with ethanol, branched alkanes may exhibit slightly different behavior, and complete miscibility is not guaranteed without experimental verification).[6]

Quantitative Solubility Data

As of the date of this document, a comprehensive search of chemical databases and scientific literature did not yield specific quantitative solubility values (e.g., in g/100 mL or mole fraction at a given temperature) for 3,3-dimethyloctane in common organic solvents. The data for its straight-chain isomer, n-decane, is also largely qualitative, with statements of miscibility rather than specific numerical values.[6][7] To obtain precise solubility data, experimental determination is necessary.

The following table summarizes the expected qualitative solubility.

Solvent Category	Common Solvents	Expected Solubility of 3,3-Dimethyloctane
Nonpolar Alkanes	Hexane, Heptane	Miscible
Aromatic	Toluene, Benzene	Miscible
Ethers	Diethyl Ether, THF	Highly Soluble / Miscible
Halogenated	Dichloromethane	Highly Soluble / Miscible
Polar Aprotic	Acetone, Ethyl Acetate	Moderately to Sparingly Soluble
Polar Protic	Ethanol, Methanol, Water	Sparingly Soluble to Immiscible

Experimental Protocol for Solubility Determination

The following is a generalized and detailed protocol for the experimental determination of the solubility of a liquid solute (like 3,3-dimethyloctane) in a liquid solvent using the isothermal shake-flask method followed by gravimetric analysis. This method is a reliable and widely used technique for generating accurate solubility data.

4.1. Materials and Equipment

• High-purity 3,3-dimethyloctane (>99%)

• High-purity organic solvents (analytical grade)

• Analytical balance (±0.0001 g)

• Thermostatic shaker bath or incubator with precise temperature control (±0.1 °C)

• Calibrated glass vials with airtight caps (B75204) (e.g., screw caps with PTFE septa)

• Calibrated volumetric pipettes and flasks

• Syringes and syringe filters (solvent-compatible, e.g., PTFE)

• Drying oven

• Desiccator

4.2. Procedure

• Preparation of Saturated Solution: a. Add a known volume of the solvent to a series of glass vials. b. Add an excess amount of 3,3-dimethyloctane to each vial to create a biphasic system, ensuring that an undissolved phase of the solute is clearly visible. c. Securely cap the vials to prevent solvent evaporation.

• Equilibration: a. Place the vials in the thermostatic shaker bath set to the desired constant temperature (e.g., 25 °C). b. Agitate the vials for a sufficient period to allow the system to reach equilibrium. This can range from 24 to 72 hours, depending on the solvent viscosity and solute-solvent system. A preliminary kinetics study is recommended to determine the optimal equilibration time.

• Phase Separation: a. After equilibration, stop the agitation and allow the vials to rest in the thermostatic bath for at least 24 hours to ensure complete separation of the two liquid phases.

• Sampling: a. Carefully withdraw a known volume of the solvent-rich phase (the saturated solution) using a pre-warmed or pre-cooled syringe (to the equilibration temperature) to avoid any temperature-induced phase separation. b. Immediately pass the sample through a syringe filter into a pre-weighed, clean, and dry collection vial. This step is crucial to remove any microdroplets of the undissolved solute.

• Gravimetric Analysis: a. Record the total mass of the collection vial containing the filtered saturated solution. b. Place the vial in a drying oven at a temperature slightly above the boiling point of the solvent but below that of 3,3-dimethyloctane (boiling point ~161-164 °C) to evaporate the solvent. A gentle stream of inert gas (e.g., nitrogen) can facilitate this process. c. Once the solvent has completely evaporated, transfer the vial to a desiccator to cool to room temperature. d. Weigh the vial containing the non-volatile solute residue. e. Repeat the drying and weighing steps until a constant mass is achieved.

4.3. Data Calculation

• Mass of the saturated solution: Mass_solution = (Mass_vial + solution) - Mass_empty_vial

• Mass of the dissolved solute (3,3-dimethyloctane): Mass_solute = (Mass_vial + residue) - Mass_empty_vial

• Mass of the solvent: Mass_solvent = Mass_solution - Mass_solute

• Solubility ( g/100 g solvent): Solubility = (Mass_solute / Mass_solvent) * 100

Visualized Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining the solubility of 3,3-dimethyloctane.

Caption: Workflow for determining the solubility of 3,3-dimethyloctane.

Conclusion

While quantitative solubility data for 3,3-dimethyloctane in common organic solvents is not currently available in the public domain, a reliable qualitative assessment can be made based on its nonpolar chemical structure. It is expected to be miscible with nonpolar solvents and poorly soluble in polar solvents. For precise applications, the experimental determination of its solubility is recommended. The provided detailed protocol for the isothermal shake-flask method offers a robust framework for researchers to generate accurate and reproducible solubility data. This information is valuable for professionals in chemistry and drug development who require a thorough understanding of the physicochemical properties of such compounds.

References

• 1. 3,3-Dimethyloctane | C10H22 | CID 138117 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. All about Solubility of Alkanes [unacademy.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. quora.com [quora.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Decane - Sciencemadness Wiki [sciencemadness.org]
• 7. solubilityofthings.com [solubilityofthings.com]
• 8. oit.edu [oit.edu]

An In-depth Technical Guide to the IUPAC Nomenclature of Branched Decane Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the International Union of Pure and Applied Chemistry (IUPAC) nomenclature rules for the 75 structural isomers of decane (B31447) (C₁₀H₂₂). A systematic approach to naming these complex branched alkanes is essential for unambiguous communication in research, particularly in fields such as medicinal chemistry and materials science, where subtle structural differences can lead to significant changes in chemical and biological properties.

Core Principles of IUPAC Nomenclature for Alkanes

The IUPAC system provides a logical and systematic method for naming organic compounds. For alkanes, the nomenclature is based on identifying the longest continuous carbon chain as the parent chain and treating all other attached carbon groups as substituents.

The general format for an IUPAC name is: Prefix(es) - Parent - Suffix

• Prefix(es): Indicate the identity and location of substituents.

• Parent: Specifies the number of carbon atoms in the longest continuous chain.

• Suffix: For alkanes, the suffix is always "-ane".

A step-by-step process for naming branched alkanes is outlined below and illustrated in the workflow diagram in Figure 1.

Identifying the Parent Chain

The first and most critical step is to identify the longest continuous chain of carbon atoms in the molecule. This chain forms the base name of the alkane. For decane isomers, the parent chain will have fewer than ten carbons in all branched structures.

• Rule 1a: If two or more chains have the same maximum length, the parent chain is the one with the greatest number of substituents.[1][2]

Numbering the Parent Chain

Once the parent chain is identified, the carbon atoms are numbered consecutively from one end to the other.

• Rule 2a: Numbering begins at the end of the chain that gives the substituent encountered first the lowest possible number (locant).[3][4]

• Rule 2b: If there are substituents equidistant from both ends, numbering begins from the end that gives the second substituent the lower number.

• Rule 2c: If there is no difference in numbering for the substituents, the chain is numbered to give the substituent that comes first alphabetically the lower number.[3]

Naming and Locating Substituents

Each substituent is named as an alkyl group by replacing the "-ane" suffix of the corresponding alkane with "-yl" (e.g., methane (B114726) becomes methyl, ethane (B1197151) becomes ethyl).

• Rule 3a: The position of each substituent on the parent chain is indicated by the number of the carbon atom to which it is attached.

• Rule 3b: If two or more identical substituents are present, use the prefixes di-, tri-, tetra-, etc., to indicate their number. The locant for each identical substituent must be included, separated by commas.

• Rule 3c: For complex substituents (i.e., branched substituents), they are named as a substituted alkyl group. Numbering of the complex substituent begins at the carbon atom attached to the parent chain. The name of the complex substituent is enclosed in parentheses.[5]

Assembling the Full IUPAC Name

The final IUPAC name is assembled by arranging the substituent names alphabetically, followed by the parent chain name.

• Rule 4a: The prefixes di-, tri-, tetra-, etc., and the hyphenated prefixes sec- and tert- are ignored when alphabetizing. However, the prefixes iso- and neo- are considered part of the substituent name and are used for alphabetization.[5]

• Rule 4b: The complete name is written as a single word, with numbers separated from letters by hyphens and numbers separated from numbers by commas.

Logical Workflow for IUPAC Nomenclature of Branched Alkanes

The following diagram (Figure 1) illustrates the decision-making process for correctly naming a branched alkane according to IUPAC rules.

References

• 1. youtube.com [youtube.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Naming Alkanes with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 4. 3.4 Naming Alkanes – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 5. chem.libretexts.org [chem.libretexts.org]

Navigating the Safety Profile of 3,3-Dimethyloctane (CAS 4110-44-5): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 3,3-Dimethyloctane (CAS Number: 4110-44-5). The following sections detail the substance's physical and chemical properties, associated hazards, handling and storage protocols, and emergency procedures, compiled from safety data sheets and chemical databases.

Section 1: Chemical and Physical Properties

3,3-Dimethyloctane is a branched-chain alkane. Its well-defined structure makes it useful as a reference standard in gas chromatography and as a model compound for studying the behavior of hydrocarbons.[1][2] The key physical and chemical properties of 3,3-Dimethyloctane are summarized in the table below for easy reference.

Property	Value	Source
Molecular Formula	C₁₀H₂₂	[2][3][4]
Molecular Weight	142.29 g/mol	[4][5][6]
Appearance	Colorless liquid	[1][2][5]
Boiling Point	161 °C	[5][7][8]
Melting Point	-53.99 °C	[7]
Density	0.74 g/cm³	[5][7][8]
Flash Point	161°F (approximately 71.7°C)	[7]
Solubility	Insoluble in water; soluble in organic solvents.[1][2]	[1][2]
Refractive Index	1.41	[5]

Section 2: Hazard Identification and Classification

3,3-Dimethyloctane is classified as a hazardous substance. The primary hazards are its flammability and its potential to cause irritation to the skin, eyes, and respiratory system.

Hazard Class	GHS Category	Hazard Statement
Flammable Liquids	Category 3	H226: Flammable liquid and vapor.[3][6]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation.[3][6][8]
Serious Eye Damage/Eye Irritation	Category 2A	H319: Causes serious eye irritation.[3][6][8]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation.[3][6][8]

Hazard-Precaution Logical Flow

The following diagram illustrates the logical relationship between the identified hazards of 3,3-Dimethyloctane and the necessary precautionary measures.

Caption: Relationship between hazards and precautions.

Section 3: Experimental Protocols for Safety Assessment

Determination of Flash Point

The flash point is a critical indicator of a liquid's flammability.[3][9][10] It is determined by heating the liquid in a test apparatus and introducing an ignition source at intervals to find the lowest temperature at which the vapors ignite.[3][9][11]

• Methodology: Standardized methods such as ASTM D93 (Pensky-Martens Closed Cup Method) or ASTM D56 (Tag Closed Cup Method) are typically employed.[3]

  • Apparatus: A closed-cup tester is used, which consists of a sample cup with a lid that is opened periodically to introduce an ignition source.[11] This method is preferred for its accuracy and reproducibility as it minimizes the loss of volatile components.[11]

  • Procedure: A specified volume of the sample is placed in the test cup and heated at a slow, constant rate.[11] An ignition source is directed into the vapor space above the liquid at regular temperature intervals. The flash point is the lowest temperature at which a flash is observed.[11]

Assessment of Skin Irritation

The potential for a substance to cause skin irritation is a key toxicological endpoint. Modern methods prioritize in vitro testing to reduce or replace animal testing.

• Methodology: The OECD Test Guideline 439 (In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method) is a widely accepted animal-free method.[12][13][14][15]

  • Test System: The assay utilizes a reconstructed human epidermis (RhE) model, which is a three-dimensional model of human skin grown from keratinocytes.[12][13]

  • Procedure: The test substance is applied topically to the surface of the RhE tissue.[13] After a defined exposure period, the substance is rinsed off, and the tissue is incubated for a recovery period.[16]

  • Endpoint: Cell viability is measured using a colorimetric assay, typically the MTT assay.[13][16] A reduction in cell viability below a certain threshold (e.g., ≤ 50%) compared to a negative control indicates that the substance is an irritant.[13][15] This method provides a classification of "Irritant" or "Non-Irritant".[13]

Section 4: Safe Handling and Storage

Proper handling and storage procedures are essential to minimize the risks associated with 3,3-Dimethyloctane.

Personal Protective Equipment (PPE)

A risk assessment should always be conducted before handling this chemical. The following PPE is recommended:

• Eye/Face Protection: Wear chemical safety goggles or a face shield.

• Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

• Respiratory Protection: If working in a poorly ventilated area or if vapors are likely to be generated, use a NIOSH-approved respirator with an organic vapor cartridge.

• Body Protection: Wear a lab coat or other protective clothing.

Handling

• Work in a well-ventilated area, preferably in a chemical fume hood.

• Keep away from heat, sparks, open flames, and other ignition sources.[5] No smoking.

• Use non-sparking tools.

• Take precautionary measures against static discharge. Ground and bond containers and receiving equipment.

• Avoid contact with skin and eyes.

• Avoid breathing vapors or mists.

Storage

• Store in a cool, dry, and well-ventilated place.[5]

• Keep the container tightly closed.

• Store away from incompatible materials such as strong oxidizing agents.

Safe Handling Workflow for 3,3-Dimethyloctane

The following diagram outlines the standard workflow for safely handling 3,3-Dimethyloctane in a laboratory setting.

Caption: Recommended safe handling workflow.

Section 5: Emergency Procedures

In the event of an emergency, follow these procedures:

Emergency	Procedure
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical attention.
Skin Contact	In case of contact, immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Get medical attention if irritation develops.
Inhalation	Remove from exposure and move to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical attention.
Ingestion	Do NOT induce vomiting.[5] Never give anything by mouth to an unconscious person. Rinse mouth with water. Call a physician or poison control center immediately.[5]
Fire	Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam to extinguish. Water spray may be used to cool closed containers.
Spill	Evacuate personnel to a safe area. Remove all sources of ignition. Ventilate the area. Soak up with inert absorbent material and dispose of as hazardous waste.

Section 6: Disposal Considerations

Dispose of 3,3-Dimethyloctane and any contaminated materials in accordance with all applicable federal, state, and local environmental regulations. Do not allow the product to enter drains.

References

• 1. 3,3-Dimethyloctane | 4110-44-5 | Benchchem [benchchem.com]
• 2. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 3. osha.gov [osha.gov]
• 4. Skin (dermal) irritation | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 5. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 6. 3,3-Dimethyloctane | C10H22 | CID 138117 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. scimed.co.uk [scimed.co.uk]
• 8. 3,3-Dimethyloctane, 98% | Fisher Scientific [fishersci.ca]
• 9. oil-tester.com [oil-tester.com]
• 10. thecompliancecenter.com [thecompliancecenter.com]
• 11. What is Flash Point for Class 3 Flammable Liquid | Lion Technology [lion.com]
• 12. uniube.br [uniube.br]
• 13. x-cellr8.com [x-cellr8.com]
• 14. OECD publishes new and updated Test Guidelines for chemicals | RE-Place [re-place.be]
• 15. iivs.org [iivs.org]
• 16. sterlab-store.com [sterlab-store.com]

A Comprehensive Technical Guide to 3,3-Dimethyloctane: Molecular Properties and Characterization

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the molecular and physical properties of 3,3-Dimethyloctane, a branched alkane with applications in research and as a reference standard. This document outlines its chemical formula, molecular weight, and key physical characteristics, supported by standardized experimental protocols for their determination.

Core Molecular and Physical Properties

3,3-Dimethyloctane is a saturated hydrocarbon classified as a branched-chain alkane. Its structure consists of an eight-carbon octane (B31449) chain with two methyl groups attached to the third carbon atom. This branching significantly influences its physical properties compared to its straight-chain isomer, n-decane.

Chemical Formula: C₁₀H₂₂[1]

Molecular Weight: 142.28 g/mol [2]

Quantitative Data Summary

The following table summarizes the key quantitative physical properties of 3,3-Dimethyloctane.

Property	Value
IUPAC Name	3,3-Dimethyloctane
CAS Number	4110-44-5
Molecular Formula	C₁₀H₂₂
Molecular Weight	142.28 g/mol [2]
Appearance	Colorless liquid[1][3]
Boiling Point	161 °C at 760 mmHg[3][4]
Melting Point	-53.99 °C[3][4]
Density	0.74 g/cm³[3]
Refractive Index (n_D)	1.4140 - 1.4160[3][5]
Flash Point	43.5 °C[4]
Vapor Pressure	3.02 mmHg at 25 °C[3]
Solubility	Insoluble in water; soluble in organic solvents[1]

Experimental Protocols for Property Determination

The following are detailed methodologies for the experimental determination of the key physical properties of liquid alkanes such as 3,3-Dimethyloctane.

Boiling Point Determination (Micro-Boiling Point Method using Thiele Tube)

This method is suitable for small sample volumes and provides an accurate boiling point measurement.

Apparatus:

• Thiele tube

• High-temperature mineral oil

• Thermometer (calibrated)

• Small test tube (Durham tube)

• Capillary tube (sealed at one end)

• Rubber band or wire for attachment

• Bunsen burner or heating mantle

Procedure:

• A small amount (0.5-1 mL) of 3,3-Dimethyloctane is placed into the small test tube.

• A capillary tube, sealed at one end, is inverted and placed into the test tube with the open end submerged in the liquid.

• The test tube is attached to the thermometer using a rubber band, ensuring the sample is level with the thermometer bulb.

• The assembly is placed in a Thiele tube filled with mineral oil, ensuring the sample is below the oil level.

• The side arm of the Thiele tube is gently heated.

• As the temperature rises, a stream of bubbles will emerge from the capillary tube.

• Heating is discontinued (B1498344) when a steady stream of bubbles is observed.

• The temperature at which the liquid begins to enter the capillary tube upon cooling is recorded as the boiling point.

Density Measurement (Vibrating Tube Densitometer)

This method offers high precision for determining the density of liquids.

Apparatus:

• Vibrating tube densitometer

• Syringe for sample injection

• Thermostatic control unit

Procedure:

• The instrument is calibrated using a reference standard of known density (e.g., dry air and deionized water).

• The temperature of the measurement cell is set to the desired value (e.g., 20 °C) and allowed to stabilize.

• A sample of 3,3-Dimethyloctane is injected into the measurement cell using a syringe, ensuring no air bubbles are present.

• The instrument measures the oscillation period of the U-shaped tube containing the sample.

• The density is automatically calculated by the instrument based on the oscillation period and calibration data.

Refractive Index Measurement (Abbe Refractometer)

The refractive index is a measure of how light propagates through a substance and is a useful property for identification and purity assessment.

Apparatus:

• Abbe refractometer

• Monochromatic light source (e.g., sodium D-line at 589 nm)

• Constant temperature water bath

• Dropper or pipette

• Lint-free tissue and a suitable solvent (e.g., ethanol (B145695) or isopropanol)

Procedure:

• The refractometer is turned on, and the water bath is set to the desired temperature (typically 20 °C), circulating water through the prisms to maintain a constant temperature.

• The prism surfaces are cleaned with a suitable solvent and dried with a lint-free tissue.

• A few drops of 3,3-Dimethyloctane are placed on the lower prism using a dropper.

• The prisms are closed and locked.

• The light source is positioned, and the eyepiece is adjusted to bring the crosshairs into focus.

• The adjustment knob is turned until the light and dark fields are visible in the eyepiece.

• The dispersion correction knob is adjusted to eliminate any color fringe at the boundary, creating a sharp borderline.

• The adjustment knob is used to align the borderline precisely with the center of the crosshairs.

• The refractive index value is read from the instrument's scale.

Logical Relationships and Visualizations

The molecular structure of 3,3-Dimethyloctane directly influences its macroscopic physical properties. The branching of the alkyl chain affects intermolecular forces, which in turn dictates properties like boiling point and density.

Caption: Logical flow from molecular structure to physical properties.

The branched nature of 3,3-Dimethyloctane results in a more compact, spherical shape compared to its linear isomer, n-decane. This reduces the surface area available for intermolecular contact, leading to weaker van der Waals forces. Consequently, less energy is required to overcome these forces, resulting in a lower boiling point than n-decane.

References

• 1. CAS 4110-44-5: 3,3-Dimethyloctane | CymitQuimica [cymitquimica.com]
• 2. researchgate.net [researchgate.net]
• 3. 3,3-Dimethyloctane [chembk.com]
• 4. Page loading... [guidechem.com]
• 5. 3,3-Dimethyloctane | 4110-44-5 [amp.chemicalbook.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 3,3-Dimethyloctane as a Gas Chromatography Reference Standard

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for utilizing 3,3-dimethyloctane as a reference standard in gas chromatography (GC). This document outlines its properties, applications, and provides comprehensive protocols for its use in qualitative and quantitative analyses.

Introduction

3,3-Dimethyloctane (C10H22) is a branched-chain alkane that serves as a valuable reference standard in gas chromatography.[1][2] Its well-defined chemical and physical properties, including a specific boiling point and retention time on various GC columns, make it an excellent tool for instrument calibration, quality control, and compound identification.[1][3] In the pharmaceutical and drug development sectors, reference standards are crucial for ensuring the accuracy and reliability of analytical methods.

Key Applications:

• Retention Index (RI) Calculation: 3,3-Dimethyloctane can be used as a component in a mixture of standards to calculate Kovats Retention Indices, which aids in the identification of unknown compounds.[4]

• System Suitability Testing: It can be used to verify the performance of a GC system, including column efficiency, resolution, and injector and detector performance.

• Qualitative Analysis: The characteristic retention time of 3,3-dimethyloctane on a specific column under defined conditions can be used to confirm its presence or absence in a sample.

• Quantitative Analysis: While less common for this specific compound, it can be used as an internal standard for the quantification of other structurally similar analytes, provided its response factor is determined.

Physicochemical Properties and GC Retention Data

A summary of the key physicochemical properties and gas chromatographic data for 3,3-dimethyloctane is presented below.

Property	Value	Reference
Chemical Formula	C10H22	[2]
Molecular Weight	142.28 g/mol	[2]
CAS Number	4110-44-5	[2]
Boiling Point	~165-166 °C
Kovats Retention Index (Standard Non-Polar Column)	~935 - 942	[2]

Experimental Protocols

Preparation of 3,3-Dimethyloctane Standard Solution

This protocol describes the preparation of a stock and working standard solution of 3,3-dimethyloctane.

Materials:

• 3,3-Dimethyloctane (purity ≥98%)

• Hexane (B92381) or Pentane (GC grade or higher)

• Volumetric flasks (e.g., 10 mL, 100 mL)

• Micropipettes or analytical balance

Procedure for a 1000 µg/mL Stock Solution:

• Accurately weigh 10 mg of 3,3-dimethyloctane into a 10 mL volumetric flask.

• Alternatively, if the standard is a liquid, accurately pipette a corresponding volume based on its density.

• Add a small amount of hexane to dissolve the standard.

• Once dissolved, fill the volumetric flask to the mark with hexane.

• Cap the flask and invert it several times to ensure a homogenous solution.

Procedure for Working Standard Solutions:

• Prepare working standards by serially diluting the stock solution with hexane to achieve the desired concentrations (e.g., 1, 5, 10, 50, 100 µg/mL).

Gas Chromatography (GC-FID) Method for Analysis

This protocol provides a general method for the analysis of 3,3-dimethyloctane using a gas chromatograph with a flame ionization detector (GC-FID). This method is suitable for determining its retention time and for use as a reference standard in the analysis of hydrocarbon mixtures.

Parameter	Recommended Setting
GC System	Gas Chromatograph with FID
Column	DB-1, HP-5, or similar non-polar capillary column (30 m x 0.25 mm ID, 0.25 µm film thickness)
Carrier Gas	Helium or Hydrogen
Carrier Gas Flow Rate	1.0 - 1.5 mL/min (constant flow mode recommended)
Injection Port Temperature	250 °C
Injection Volume	1 µL
Split Ratio	50:1 (can be adjusted based on concentration)
Oven Temperature Program	- Initial Temperature: 50 °C, hold for 2 minutes- Ramp: 10 °C/min to 200 °C- Hold: 5 minutes at 200 °C
Detector	Flame Ionization Detector (FID)
Detector Temperature	280 °C
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min
Makeup Gas (N2 or He)	25 mL/min

Expected Retention Time: The retention time of 3,3-dimethyloctane will vary depending on the specific instrument and conditions. However, based on its boiling point and the provided method, it is expected to elute in the mid-range of the chromatogram. It is crucial to run a standard of 3,3-dimethyloctane to determine its exact retention time on your system.

Quantitative Data and System Performance

The following table summarizes typical performance data for the GC-FID analysis of alkanes, which can be expected when using 3,3-dimethyloctane as a reference standard.

Parameter	Typical Value
Linearity (R²)	> 0.995
Precision (%RSD for replicate injections)	< 2%
Limit of Detection (LOD)	0.1 - 1 µg/mL
Limit of Quantitation (LOQ)	0.5 - 5 µg/mL
Retention Time Repeatability (%RSD)	< 0.1%

Visualizations

Experimental Workflow for Using a Reference Standard

The following diagram illustrates the general workflow for using 3,3-dimethyloctane as a reference standard in a GC analysis.

Caption: Workflow for GC analysis using a reference standard.

Logical Relationship for Compound Identification

This diagram illustrates the logic used for identifying a compound in a sample by comparing its retention time to that of a known standard.

Caption: Logic for compound identification by retention time.

References

• 1. agilent.com [agilent.com]
• 2. 3,3-Dimethyloctane | C10H22 | CID 138117 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. alsenvironmental.co.uk [alsenvironmental.co.uk]
• 4. The Kovats Retention Index: 3,3-Dimethyloctane (C10H22) [pherobase.com]

Application Note: Quantitative Analysis of 3,3-Dimethyloctane using Gas Chromatography-Mass Spectrometry (GC-MS)

Audience: Researchers, scientists, and drug development professionals.

Introduction

3,3-Dimethyloctane is a branched-chain alkane and a volatile organic compound (VOC) that can be found in various environmental and biological samples.[1] Accurate and sensitive quantification of 3,3-Dimethyloctane is crucial in diverse research areas, including environmental monitoring, metabolomics, and petroleum analysis. Gas chromatography coupled with mass spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds like 3,3-Dimethyloctane.[2][3] This application note provides a detailed protocol for the analysis of 3,3-Dimethyloctane using GC-MS.

Experimental Protocol

This protocol outlines the necessary steps for sample preparation, GC-MS analysis, and data processing for the quantification of 3,3-Dimethyloctane.

1. Materials and Reagents

• 3,3-Dimethyloctane standard (≥98% purity)

• Internal Standard (IS): n-Dodecane or other suitable n-alkane

• Solvent: Hexane (B92381) or Dichloromethane (GC grade)[2][4]

• Glass vials with PTFE-lined septa[2][4]

• Micropipettes and syringes

• Centrifuge

2. Sample Preparation

The choice of sample preparation technique depends on the sample matrix. Below are general guidelines for liquid and solid samples.

2.1. Liquid Samples (e.g., water, biological fluids)

• Liquid-Liquid Extraction (LLE):

  • To 1 mL of the liquid sample, add 1 mL of hexane (or another immiscible organic solvent).[2]

  • Add a known concentration of the internal standard (e.g., n-Dodecane) to the extraction solvent.

  • Vortex the mixture vigorously for 2 minutes.

  • Centrifuge at 3000 rpm for 10 minutes to separate the layers.

  • Carefully transfer the organic (upper) layer to a clean GC vial.

• Headspace Analysis (for volatile analysis from complex matrices):

  • Place the liquid or solid sample into a sealed headspace vial.[2][3]

  • When heated, the volatile compounds, including 3,3-Dimethyloctane, will vaporize into the headspace above the sample.[2][3]

  • An aliquot of the headspace gas is then automatically injected into the GC-MS system.[3]

2.2. Solid Samples (e.g., soil, tissue)

• Solvent Extraction:

  • Weigh 1 g of the homogenized solid sample into a glass tube.

  • Add a known concentration of the internal standard.

  • Add 5 mL of hexane or dichloromethane.

  • Vortex for 5 minutes, followed by sonication for 15 minutes.

  • Centrifuge at 3000 rpm for 10 minutes.

  • Transfer the supernatant to a clean GC vial.

3. GC-MS Analysis

The following parameters are recommended for the analysis of 3,3-Dimethyloctane.

Parameter	Setting
Gas Chromatograph	Agilent 6890N or equivalent
Mass Spectrometer	Agilent 5973N or equivalent
Column	HP-5MS (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar capillary column.[5][6]
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Injection Mode	Splitless (for trace analysis) or Split (e.g., 20:1 for higher concentrations)
Injection Volume	1 µL
Injector Temperature	250 °C
Oven Program	Initial temperature 50 °C, hold for 2 minutes, ramp to 150 °C at 10 °C/min, then ramp to 280 °C at 20 °C/min, and hold for 5 minutes.
Transfer Line Temp	280 °C
Ion Source Temp	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV[5]
Acquisition Mode	Full Scan (m/z 40-300) for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis.[6]

4. Data Analysis and Quantification

• Qualitative Identification: The identification of 3,3-Dimethyloctane is confirmed by comparing the retention time and the mass spectrum of the peak in the sample chromatogram with that of a pure standard. The mass spectrum of 3,3-Dimethyloctane is characterized by a molecular ion (M+) at m/z 142 and specific fragment ions.[7][8]

• Quantitative Analysis: For quantification, a calibration curve is constructed by analyzing a series of standard solutions of 3,3-Dimethyloctane with a constant concentration of the internal standard. The ratio of the peak area of 3,3-Dimethyloctane to the peak area of the internal standard is plotted against the concentration of 3,3-Dimethyloctane. The concentration of 3,3-Dimethyloctane in the samples is then determined from this calibration curve.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the GC-MS analysis of 3,3-Dimethyloctane.

Parameter	Value	Reference
Compound Name	3,3-Dimethyloctane	[1][7][8]
CAS Number	4110-44-5	[7][8]
Molecular Formula	C10H22	[7][8]
Molecular Weight	142.28 g/mol	[7][8]
Kovats Retention Index	~935-942 (on a standard non-polar column)	[1]
Quantifier Ion (m/z)	71	[1]
Qualifier Ions (m/z)	43, 57, 113	[1]
Internal Standard (Example)	n-Dodecane
IS Quantifier Ion (m/z)	57

Experimental Workflow Diagram

Caption: Workflow for 3,3-Dimethyloctane analysis by GC-MS.

This application note provides a comprehensive and detailed protocol for the quantitative analysis of 3,3-Dimethyloctane using GC-MS. The described methodology, including sample preparation, instrumental parameters, and data analysis, offers a reliable and robust approach for researchers in various scientific disciplines. Adherence to this protocol will enable the accurate and precise quantification of 3,3-Dimethyloctane in diverse sample matrices.

References

• 1. 3,3-Dimethyloctane | C10H22 | CID 138117 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Sample preparation GC-MS [scioninstruments.com]
• 3. GC-MS Sample Preparation | Thermo Fisher Scientific - US [thermofisher.com]
• 4. uoguelph.ca [uoguelph.ca]
• 5. Frontiers | Distribution Characteristics of Long-Chain Branched Alkanes With Quaternary Carbon Atoms in the Carboniferous Shales of the Wuwei Basin, China [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. Octane, 3,3-dimethyl- [webbook.nist.gov]
• 8. Octane, 3,3-dimethyl- [webbook.nist.gov]

Application Notes and Protocols for the Structural Elucidation of 3,3-Dimethyloctane using NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique for the structural elucidation of organic molecules. It provides detailed information about the chemical environment, connectivity, and stereochemistry of atoms within a molecule. For saturated hydrocarbons like 3,3-dimethyloctane, NMR is crucial for confirming the specific branching pattern and differentiating it from its isomers. This document provides a comprehensive guide to the structural analysis of 3,3-dimethyloctane using ¹H and ¹³C NMR spectroscopy, including predicted spectral data, detailed experimental protocols, and workflow diagrams.

Predicted NMR Data for 3,3-Dimethyloctane

The following tables summarize the predicted ¹H and ¹³C NMR spectral data for 3,3-dimethyloctane. These predictions are based on computational algorithms and empirical data, providing a reference for experimental results.

Predicted ¹H NMR Data

Assignment (Atom No.)	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
H1	0.82	t	7.4	3H
H2	1.25	q	7.4	2H
H1'	0.85	s	-	6H
H4	1.25	m	-	2H
H5	1.25	m	-	2H
H6	1.25	m	-	2H
H7	1.25	m	-	2H
H8	0.89	t	7.0	3H

Predicted ¹³C NMR Data

Assignment (Atom No.)	Chemical Shift (δ, ppm)
C1	8.8
C2	34.0
C3	33.1
C1'	25.1
C4	45.4
C5	23.6
C6	32.5
C7	23.2
C8	14.3

Experimental Protocols

This section details the methodology for acquiring high-resolution ¹H and ¹³C NMR spectra of 3,3-dimethyloctane.

Sample Preparation

• Solvent Selection : Choose a suitable deuterated solvent that completely dissolves the sample. Chloroform-d (CDCl₃) is a common choice for nonpolar compounds like 3,3-dimethyloctane.

• Concentration : For ¹H NMR, a concentration of 5-20 mg of the analyte in 0.6-0.7 mL of solvent is typically sufficient. For the less sensitive ¹³C NMR, a higher concentration of 20-50 mg may be necessary.[1]

• Procedure :

  • Accurately weigh the desired amount of 3,3-dimethyloctane and dissolve it in the deuterated solvent in a clean, dry vial.

  • To provide a chemical shift reference, add a small amount of tetramethylsilane (B1202638) (TMS) to the solution, which is set to 0.00 ppm.

  • Filter the solution through a pipette with a small cotton or glass wool plug directly into a 5 mm NMR tube to remove any particulate matter.[2]

  • Ensure the sample height in the NMR tube is approximately 4-5 cm to be within the detection region of the spectrometer's coils.[1]

  • Cap the NMR tube securely to prevent solvent evaporation.

NMR Data Acquisition

The following are suggested starting parameters for a 400 or 500 MHz NMR spectrometer. These may need to be optimized based on the specific instrument and sample concentration.

¹H NMR Acquisition Parameters:

• Pulse Program : A standard single-pulse experiment (e.g., 'zg30').

• Spectral Width : 0 to 12 ppm.

• Acquisition Time : 2 to 4 seconds.

• Relaxation Delay (d1) : 1 to 5 seconds. A longer delay can provide more accurate integration.

• Number of Scans : 8 to 16 scans for a sample with adequate concentration.

• Temperature : 298 K (25 °C).

¹³C NMR Acquisition Parameters:

• Pulse Program : A proton-decoupled single-pulse experiment (e.g., 'zgpg30') to simplify the spectrum to singlets for each unique carbon.

• Spectral Width : 0 to 60 ppm for an alkane. A wider range up to 220 ppm is standard for general organic molecules.

• Acquisition Time : 1 to 2 seconds.

• Relaxation Delay (d1) : 2 to 5 seconds. Quaternary carbons have longer relaxation times, so a longer delay may be needed for their reliable detection.

• Number of Scans : Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 to 4096) is typically required to achieve a good signal-to-noise ratio.

• Temperature : 298 K (25 °C).

Data Processing

• Fourier Transformation : Apply an exponential window function (line broadening of 0.3 Hz for ¹H, 1-2 Hz for ¹³C) to the Free Induction Decay (FID) to improve the signal-to-noise ratio, followed by Fourier transformation.

• Phasing : Manually or automatically correct the phase of the spectrum to ensure all peaks have a pure absorption lineshape.

• Baseline Correction : Apply a polynomial function to correct the baseline for a flat and even appearance.

• Referencing : Calibrate the chemical shift axis by setting the TMS signal to 0.00 ppm.

• Integration : Integrate the area under each peak in the ¹H NMR spectrum to determine the relative ratio of protons.

Visualizations

Molecular Structure and Atom Numbering

Caption: Structure of 3,3-Dimethyloctane with atom numbering for NMR assignments.

Experimental Workflow

Caption: Workflow for NMR-based structural elucidation of 3,3-dimethyloctane.

References

• 1. acdlabs.com [acdlabs.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]

Application Notes and Protocols for the Catalytic Hydrogenation Synthesis of 3,3-Dimethyloctane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of 3,3-dimethyloctane via the catalytic hydrogenation of 3,3-dimethyl-1-octene (B15438872). This method offers a clean and efficient route to this saturated branched alkane. The protocol includes information on the reaction setup, execution, work-up, and purification. Additionally, a summary of the physical and spectroscopic data for 3,3-dimethyloctane is presented for characterization purposes.

Introduction

3,3-Dimethyloctane is a branched alkane of interest in various fields of chemical research, including its use as a reference compound in gas chromatography.[1] Catalytic hydrogenation is a fundamental and widely used method for the reduction of carbon-carbon double bonds to single bonds, providing a direct pathway for the synthesis of alkanes from their corresponding alkenes.[2] This process typically involves the use of a metal catalyst, such as palladium or platinum, and molecular hydrogen (H₂).[1] The reaction proceeds via the syn-addition of hydrogen atoms to the double bond on the surface of the catalyst.

The synthesis of 3,3-dimethyloctane can be efficiently achieved through the catalytic hydrogenation of a suitable precursor, such as 3,3-dimethyl-1-octene.[1][2] This application note details a standard laboratory procedure for this transformation.

Data Presentation

Table 1: Physical and Spectroscopic Data of 3,3-Dimethyloctane

Property	Value
Molecular Formula	C₁₀H₂₂
Molecular Weight	142.28 g/mol
CAS Number	4110-44-5
Boiling Point	~161 °C
Density	~0.74 g/cm³
Appearance	Colorless liquid
¹H NMR (CDCl₃)	Characteristic signals for methyl and methylene (B1212753) protons.
¹³C NMR (CDCl₃)	Distinct signals for the ten carbon atoms.
IR (cm⁻¹)	~2850–2970 (C-H stretching)
Mass Spectrum (EI)	Molecular ion (M⁺) peak at m/z 142.

Experimental Protocols

Synthesis of 3,3-Dimethyloctane via Catalytic Hydrogenation of 3,3-Dimethyl-1-octene

This protocol describes the reduction of the carbon-carbon double bond in 3,3-dimethyl-1-octene using hydrogen gas and a palladium on carbon (Pd/C) catalyst.

Materials:

• 3,3-Dimethyl-1-octene

• Palladium on carbon (10% Pd/C)

• Ethanol (or other suitable solvent like ethyl acetate)

• Hydrogen gas (H₂)

• Inert gas (Nitrogen or Argon)

• Magnesium sulfate (B86663) (MgSO₄) or Sodium sulfate (Na₂SO₄)

• Celite® or other filter aid

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Hydrogenation apparatus (e.g., a balloon filled with hydrogen or a Parr hydrogenator)

• Septa

• Needles and tubing for gas handling

• Filtration apparatus (e.g., Büchner funnel or a sintered glass funnel)

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup:

  • To a round-bottom flask containing a magnetic stir bar, add 3,3-dimethyl-1-octene.

  • Add a suitable solvent, such as ethanol, to dissolve the alkene. A typical concentration is in the range of 0.1-0.5 M.

  • Carefully add 10% palladium on carbon (Pd/C) to the solution. The catalyst loading is typically 1-5 mol% of the palladium metal relative to the alkene substrate.

• Hydrogenation:

  • Seal the flask with a septum.

  • Purge the flask with an inert gas (nitrogen or argon) for several minutes to remove air.

  • Evacuate the flask and backfill with hydrogen gas. Repeat this cycle 2-3 times to ensure an inert atmosphere.

  • Maintain a positive pressure of hydrogen (a balloon of hydrogen is sufficient for small-scale reactions at atmospheric pressure). For larger scales or more sterically hindered alkenes, a Parr hydrogenation apparatus may be used to apply higher pressures of hydrogen.

  • Stir the reaction mixture vigorously at room temperature.

• Reaction Monitoring:

  • The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC) by taking small aliquots from the reaction mixture. The disappearance of the starting alkene and the appearance of the alkane product indicates the reaction is proceeding.

  • The reaction is typically complete within a few hours to overnight, depending on the scale, catalyst loading, and hydrogen pressure.

• Work-up and Purification:

  • Once the reaction is complete, carefully vent the excess hydrogen and purge the flask with an inert gas.

  • Filter the reaction mixture through a pad of Celite® to remove the palladium on carbon catalyst. Wash the filter cake with a small amount of the solvent used in the reaction to ensure all the product is collected.

  • Remove the solvent from the filtrate using a rotary evaporator.

  • If necessary, the crude 3,3-dimethyloctane can be further purified by distillation.

Mandatory Visualization

Caption: Experimental workflow for the synthesis of 3,3-dimethyloctane.

References

• 1. Buy 3,3-Dimethyloctane | 4110-44-5 [smolecule.com]
• 2. 3,3-Dimethyloctane | 4110-44-5 | Benchchem [benchchem.com]

Application of 3,3-Dimethyloctane in Fuel Additive and Octane Rating Research

Application Note & Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,3-Dimethyloctane (C10H22) is a branched-chain alkane that holds significance in the field of fuel science, particularly as a component in gasoline and as a subject of octane (B31449) rating research. The anti-knock characteristics of gasoline are paramount for the efficient and safe operation of spark-ignition internal combustion engines. Engine knock, or detonation, is the premature and uncontrolled combustion of the air-fuel mixture, which can lead to engine damage and reduced performance. The octane rating of a fuel is a standard measure of its ability to resist knock.

Highly branched alkanes, such as 3,3-dimethyloctane, are known to possess higher octane ratings compared to their straight-chain isomers. This is attributed to their molecular structure, which is more resistant to the autoignition chain reactions that cause knocking. Consequently, 3,3-dimethyloctane serves as a valuable compound for research into fuel additives aimed at enhancing the octane number of gasoline blends.

This document provides detailed application notes on the use of 3,3-dimethyloctane in fuel additive research and outlines the standard experimental protocols for determining its Research Octane Number (RON) and Motor Octane Number (MON).

Physicochemical Properties of 3,3-Dimethyloctane

A summary of the key physical and chemical properties of 3,3-dimethyloctane is presented in the table below. This data is essential for handling the compound in a laboratory setting and for understanding its behavior as a fuel component.

Property	Value
Chemical Formula	C10H22
Molecular Weight	142.28 g/mol
CAS Number	4110-44-5
Appearance	Colorless liquid
Boiling Point	Approximately 161 °C
Melting Point	-53.99 °C
Density	Approximately 0.74 g/cm³

Application as a Fuel Additive

The primary application of 3,3-dimethyloctane in the fuel industry is as an octane-enhancing additive. Due to its branched structure, it has a higher resistance to auto-ignition compared to linear alkanes of similar carbon number. The addition of 3,3-dimethyloctane to a base gasoline blend can increase the overall octane rating of the fuel, thereby improving its anti-knock properties.

Logical Relationship: Structure to Octane Rating

The relationship between the molecular structure of alkanes and their octane rating is a fundamental concept in fuel chemistry. Increased branching generally leads to a higher octane number. This is because the presence of tertiary and quaternary carbon atoms in branched alkanes promotes the formation of more stable carbocation intermediates during the pre-combustion reactions, which slows down the auto-ignition process.

Figure 1: Relationship between alkane structure and octane rating.

Octane Rating of 3,3-Dimethyloctane

Compound	Research Octane Number (RON)	Motor Octane Number (MON)
n-Heptane	0	0
Isooctane (2,2,4-Trimethylpentane)	100	100
n-Decane	-33.9	-
Toluene	120-124	107-112
Ethanol (B145695)	~108	~89

Note: The values for n-decane, toluene, and ethanol are approximate and can vary depending on the source.

Experimental Protocols for Octane Rating Determination

The determination of RON and MON for fuel components like 3,3-dimethyloctane is conducted using standardized test methods developed by ASTM International. These methods utilize a Cooperative Fuel Research (CFR) engine, which is a single-cylinder engine with a variable compression ratio.[1]

ASTM D2699: Standard Test Method for Research Octane Number (RON) of Spark-Ignition Engine Fuel

This method simulates fuel performance under mild, low-speed driving conditions.[2][3]

1. Apparatus:

• Cooperative Fuel Research (CFR) engine unit.

• Knock-detection instrumentation.

• Carburetor with fuel-level control.

• Controlled intake air and mixture temperature apparatus.

• Primary reference fuels (isooctane and n-heptane) and check fuels.

2. Summary of Method: The RON of a sample fuel is determined by comparing its knocking intensity with that of primary reference fuel (PRF) blends of known octane numbers. The CFR engine is operated at a constant speed of 600 rpm with a specified spark timing and intake air temperature.[3] The compression ratio is adjusted for the sample fuel to produce a standard level of knock intensity. The sample is then bracketed between two PRF blends, one that knocks more and one that knocks less than the sample. The octane number of the sample is calculated by interpolation of the bracketing PRF values.

3. Experimental Workflow:

Figure 2: Workflow for ASTM D2699 (RON) determination.

ASTM D2700: Standard Test Method for Motor Octane Number (MON) of Spark-Ignition Engine Fuel

This method evaluates fuel performance under more severe, high-speed engine operating conditions.

1. Apparatus:

• The same CFR engine unit as for RON testing, but with specific modifications for MON conditions.

2. Summary of Method: The MON determination follows a similar principle to the RON test, but with more severe operating conditions. The engine speed is higher at 900 rpm, and the intake fuel-air mixture is preheated to a higher temperature.[4] These conditions place greater stress on the fuel's resistance to knock. The bracketing and interpolation procedure is the same as in the RON test.

3. Key Differences from RON Protocol:

Parameter	ASTM D2699 (RON)	ASTM D2700 (MON)
Engine Speed	600 rpm	900 rpm
Intake Air Temperature	Varies with barometric pressure	38 °C (100 °F)
Mixture Temperature	-	149 °C (300 °F)
Spark Timing	Fixed at 13° BTDC	Varies with compression ratio

Conclusion

3,3-Dimethyloctane is a representative highly branched alkane that serves as a crucial component in fuel additive research aimed at improving the anti-knock quality of gasoline. Its molecular structure imparts a high resistance to auto-ignition, making it an effective octane booster. The standardized ASTM D2699 and D2700 protocols provide robust and reproducible methods for quantifying the Research and Motor Octane Numbers, respectively, of fuels and fuel components like 3,3-dimethyloctane. A thorough understanding of these experimental procedures and the structure-property relationships governing octane rating is essential for researchers and professionals in the field of fuel development and engine technology. Further research to experimentally determine and publish the precise RON and MON values of pure 3,3-dimethyloctane and its blending behavior in various base fuels would be of significant value to the scientific community.

References

• 1. octane rating petrol blending Modification of hydrocarbon fuel mixtures alternative fuels advanced A level organic chemistry revision notes [docbrown.info]
• 2. benchchem.com [benchchem.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. psecommunity.org [psecommunity.org]

Application Notes and Protocols for 3,3-Dimethyloctane in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 3,3-dimethyloctane as a non-polar solvent in organic synthesis. This document details its physical and chemical properties, potential applications, and includes representative experimental protocols where a high-boiling, inert, non-polar solvent is advantageous.

Introduction

3,3-Dimethyloctane is a branched-chain alkane with the molecular formula C₁₀H₂₂.[1][2] Its non-polar nature and high boiling point make it a suitable, albeit specialized, solvent for a variety of organic reactions, particularly those requiring inert conditions and elevated temperatures. As a branched alkane, it exhibits different physical properties compared to its linear counterpart, n-decane, which can influence reaction kinetics and product selectivity.[3][4]

Physicochemical Properties

A summary of the key physical and chemical properties of 3,3-dimethyloctane is presented in the table below. Its branched structure leads to a lower boiling point and melting point compared to the straight-chain n-octane, a common characteristic of branched alkanes due to reduced van der Waals forces.[1]

Property	Value	Reference
Molecular Formula	C₁₀H₂₂	[1][2]
Molecular Weight	142.29 g/mol	[1]
Boiling Point	~161 °C	[5]
Melting Point	-53.99 °C	[5]
Density	~0.745 g/cm³ at 20 °C	[6]
Appearance	Colorless liquid	[1][2]
Solubility in Water	Insoluble	[1][7]
Solubility in Organic Solvents	Soluble in non-polar solvents	[1][7]
CAS Number	4110-44-5	[1]

Applications in Organic Synthesis

While specific documented applications of 3,3-dimethyloctane as a primary solvent in the chemical literature are limited, its properties suggest its utility in several areas of organic synthesis where non-polar, high-boiling, and inert conditions are paramount.

Reactions Requiring High Temperatures

With a boiling point of approximately 161°C, 3,3-dimethyloctane can serve as a solvent for reactions that require sustained heating at temperatures above those achievable with more common non-polar solvents like hexane (B92381) or toluene.

Reactions with Highly Reactive Reagents

The inert nature of alkanes makes them suitable solvents for reactions involving highly reactive species such as organometallics or strong bases, where the solvent should not participate in the reaction.

Potential Applications in Specific Reaction Types:

• Free-Radical Reactions: Its inertness makes it a suitable medium for free-radical chain reactions, such as radical polymerization or halogenation, which are often initiated at elevated temperatures.

• Organometallic Chemistry: While ethers are more common, high-boiling alkanes can be used in certain organometallic reactions where ether coordination is undesirable.

• Substitution and Elimination Reactions: For certain high-temperature substitution or elimination reactions where a non-polar environment is preferred, 3,3-dimethyloctane could be a solvent of choice.

Experimental Protocols (Representative)

The following protocols are representative examples of how a high-boiling, non-polar solvent like 3,3-dimethyloctane could be employed. These are generalized procedures and may require optimization for specific substrates.

General Protocol for a High-Temperature Free-Radical Halogenation

This protocol describes a representative procedure for the free-radical bromination of an unactivated C-H bond, where high temperatures are often required to initiate the reaction.

Reaction: R-H + Br₂ --(hν or Δ)--> R-Br + HBr

Materials:

• Substrate (e.g., a hydrocarbon)

• N-Bromosuccinimide (NBS)

• Radical initiator (e.g., AIBN or dibenzoyl peroxide)

• 3,3-Dimethyloctane (solvent)

• Inert gas (Argon or Nitrogen)

Procedure:

• To a flame-dried, three-necked flask equipped with a magnetic stirrer, condenser, and a nitrogen inlet, add the substrate (1.0 eq) and 3,3-dimethyloctane.

• Add N-Bromosuccinimide (1.1 eq) and the radical initiator (0.05 eq).

• Flush the system with an inert gas for 15 minutes.

• Heat the reaction mixture to reflux (approx. 160°C) with vigorous stirring.

• Monitor the reaction progress by TLC or GC analysis.

• Upon completion, cool the reaction mixture to room temperature.

• Filter the mixture to remove succinimide.

• Wash the filtrate with a saturated aqueous solution of sodium thiosulfate (B1220275) to quench any remaining bromine, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or distillation.

Logical Workflow for Solvent Selection in Organic Synthesis

Caption: A logical workflow for selecting a suitable solvent.

General Considerations for Use in Organometallic Reactions

While less common than ethereal solvents, alkanes can be used in specific organometallic applications.

Considerations:

• Solubility: The solubility of organometallic reagents in alkanes can be limited. It is crucial to perform solubility tests before attempting a large-scale reaction.

• Initiation: The initiation of reactions involving metals like magnesium (for Grignard reagents) may be more challenging in alkanes compared to ethers. The use of entrainers or activators might be necessary.

• Temperature Control: The high boiling point of 3,3-dimethyloctane allows for a wide range of reaction temperatures.

Experimental Workflow for a Hypothetical Grignard Reaction

Caption: A generalized workflow for a Grignard reaction.

Safety and Handling

3,3-Dimethyloctane is a flammable liquid and should be handled with appropriate safety precautions.

• Flammability: Keep away from open flames, sparks, and other ignition sources.

• Inhalation: Use in a well-ventilated area or a fume hood to avoid inhaling vapors.

• Skin and Eye Contact: Wear appropriate personal protective equipment (PPE), including gloves and safety glasses. In case of contact, wash the affected area with soap and water.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.

Conclusion

3,3-Dimethyloctane is a specialized non-polar solvent with properties that make it suitable for specific applications in organic synthesis, particularly those requiring high temperatures and an inert reaction medium. While not a common laboratory solvent, its unique characteristics provide a valuable option for researchers and drug development professionals when designing synthetic routes for complex molecules. Further research into its application in a wider range of organic transformations would be beneficial to fully elucidate its potential.

References

• 1. benchchem.com [benchchem.com]
• 2. ajms.iq [ajms.iq]
• 3. Wittig reaction - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chembk.com [chembk.com]
• 6. Substitution and Elimination Reactions for the DAT — Shemmassian Academic Consulting [shemmassianconsulting.com]
• 7. Reddit - The heart of the internet [reddit.com]

Application Notes and Protocols for Headspace Analysis of Volatile Organic Compounds in Pharmaceutical Development

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the analysis of volatile organic compounds (VOCs) using various headspace techniques. The information is tailored for applications in the pharmaceutical industry, including residual solvent analysis, impurity profiling, and the study of extractables and leachables from packaging materials.

Introduction to Headspace Analysis

Headspace analysis is a robust and sensitive technique for the determination of volatile and semi-volatile compounds in solid or liquid samples.[1] By analyzing the vapor phase in equilibrium with the sample, matrix interferences are significantly reduced, leading to cleaner chromatograms and longer instrument life. In the pharmaceutical industry, headspace gas chromatography (HS-GC) is a critical tool for ensuring the safety, quality, and stability of drug products.[1]

The primary headspace techniques employed are Static Headspace (SHS), Dynamic Headspace (DHS), and Headspace Solid-Phase Microextraction (HS-SPME). The choice of technique depends on the specific application, the nature of the analytes, and the required sensitivity.

Comparative Overview of Headspace Techniques

A systematic comparison of different headspace techniques reveals significant differences in their extraction yields and method detection limits (MDLs).[2] Static sampling techniques are generally simpler but less sensitive, while dynamic and enrichment techniques offer significantly lower detection limits.[2]

Technique	Principle	Advantages	Disadvantages	Typical Applications in Drug Development
Static Headspace (SHS)	A sample is sealed in a vial and heated to allow volatile compounds to partition into the headspace. A fixed volume of the headspace gas is then injected into the GC.	Simple, robust, and cost-effective.[1]	Lower sensitivity compared to other techniques.[2]	Routine analysis of residual solvents (USP <467>), quality control of raw materials and finished products.[1]
Dynamic Headspace (DHS)	An inert gas is passed through the headspace of a heated sample, and the purged VOCs are trapped on an adsorbent. The trapped compounds are then thermally desorbed into the GC.	High sensitivity and exhaustive extraction of volatiles.[3][4]	More complex instrumentation, potential for analyte breakthrough if trapping conditions are not optimized.	Analysis of trace-level impurities, extractables and leachables from medical devices and packaging.[3][5]
Headspace Solid-Phase Microextraction (HS-SPME)	A fused-silica fiber coated with a stationary phase is exposed to the headspace of a sample. Volatile compounds adsorb to the fiber, which is then transferred to the GC injector for thermal desorption.	High sensitivity, solvent-free, and versatile with different fiber coatings available.[6][7]	Fiber lifetime can be limited, and matrix effects can influence extraction efficiency.	Analysis of extractables and leachables, flavor and odor profiling, analysis of VOCs in biological matrices.[5][8]

Quantitative Data Summary

The following tables summarize the performance characteristics of the three headspace techniques for the analysis of common residual solvents. The data is compiled from various studies and is intended to provide a general comparison. Actual performance may vary depending on the specific matrix, analyte, and instrumental conditions.

Table 1: Method Detection Limits (MDLs) for Common Residual Solvents (µg/L in water)

Solvent	Static Headspace (SHS)	Dynamic Headspace (DHS)	Headspace SPME (HS-SPME)
Methanol	~100 - 500	~1 - 10	~5 - 50
Ethanol	~100 - 500	~1 - 10	~5 - 50
Acetone	~50 - 200	~0.5 - 5	~1 - 20
Isopropanol	~50 - 200	~0.5 - 5	~1 - 20
Dichloromethane	~10 - 50	~0.1 - 1	~0.5 - 10
Toluene	~1 - 10	~0.01 - 0.1	~0.1 - 5
Benzene	~0.5 - 5	~0.005 - 0.05	~0.05 - 2

Note: These are approximate values and can vary significantly based on the specific method and matrix.

Table 2: Precision (%RSD) for the Analysis of Residual Solvents

Technique	Typical %RSD	Comments
Static Headspace (SHS)	< 15%	Generally good precision for routine analysis.[9]
Dynamic Headspace (DHS)	< 10%	Can achieve high precision with optimized trapping and desorption.
Headspace SPME (HS-SPME)	2 - 15%	Precision can be influenced by fiber aging and matrix effects.[6][7]

Table 3: Linearity (R²) for the Analysis of Residual Solvents

Technique	Typical R²
Static Headspace (SHS)	> 0.99
Dynamic Headspace (DHS)	> 0.99
Headspace SPME (HS-SPME)	> 0.99

Experimental Protocols

Protocol 1: Static Headspace (SHS) for Residual Solvent Analysis (Based on USP <467>)

This protocol is a general guideline for the determination of residual solvents in pharmaceutical articles.

Workflow Diagram:

Static Headspace (SHS) Workflow

Methodology:

• Sample Preparation:

  • Accurately weigh approximately 100 mg of the drug substance or product into a 20 mL headspace vial.

  • Add 5 mL of a suitable diluent (e.g., dimethyl sulfoxide (B87167) (DMSO), N,N-dimethylformamide (DMF), or water).

  • Immediately seal the vial with a PTFE-faced silicone septum and an aluminum crimp cap.

• Headspace Parameters:

  • Vial Equilibration Temperature: 80 °C

  • Vial Equilibration Time: 30 minutes

  • Transfer Line Temperature: 110 °C

  • Pressurization Time: 1 minute

  • Loop Fill Time: 0.1 minutes

  • Loop Equilibration Time: 0.05 minutes

  • Injection Time: 1 minute

• GC-MS Parameters:

  • Column: 6% cyanopropylphenyl - 94% dimethylpolysiloxane, 30 m x 0.32 mm, 1.8 µm film thickness (e.g., DB-624 or equivalent)

  • Carrier Gas: Helium at a constant flow of 2 mL/min

  • Inlet Temperature: 220 °C

  • Split Ratio: 5:1

  • Oven Temperature Program:

    • Initial temperature: 40 °C, hold for 12 minutes

    • Ramp to 240 °C at 20 °C/min

    • Hold at 240 °C for 10 minutes

  • Mass Spectrometer:

    • Ionization Mode: Electron Ionization (EI) at 70 eV

    • Mass Range: m/z 35-350

    • Source Temperature: 230 °C

    • Quadrupole Temperature: 150 °C

Protocol 2: Dynamic Headspace (DHS) for Extractables and Leachables Analysis

This protocol is a general method for the sensitive analysis of volatile extractables from pharmaceutical packaging.

Workflow Diagram:

Dynamic Headspace (DHS) Workflow

Methodology:

• Sample Preparation:

  • Place a known amount of the packaging material (e.g., 1 cm²) into a 20 mL headspace vial.

  • Seal the vial.

• Dynamic Headspace Parameters:

  • Incubation Temperature: 100 °C

  • Incubation Time: 20 minutes

  • Purge Gas: Helium

  • Purge Flow: 50 mL/min

  • Purge Time: 10 minutes

  • Trap Adsorbent: Tenax® TA or a multi-bed sorbent tube

  • Trap Temperature (during trapping): 25 °C

• Thermal Desorption Parameters:

  • Desorption Temperature: 280 °C

  • Desorption Time: 5 minutes

  • Transfer Line Temperature: 300 °C

  • Cryofocusing (optional): -10 °C

• GC-MS Parameters: (Similar to SHS protocol, may require adjustment based on analytes of interest)

Protocol 3: Headspace Solid-Phase Microextraction (HS-SPME) for Volatile Impurity Profiling

This protocol provides a general method for the sensitive screening of volatile impurities in drug substances.

Workflow Diagram:

Headspace SPME (HS-SPME) Workflow

Methodology:

• Sample Preparation:

  • Accurately weigh approximately 50 mg of the drug substance into a 10 or 20 mL headspace vial.

  • Seal the vial.

• HS-SPME Parameters:

  • SPME Fiber: 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS)

  • Fiber Conditioning: Condition according to the manufacturer's instructions before first use.

  • Incubation/Extraction Temperature: 60 °C

  • Incubation Time: 15 minutes

  • Extraction Time: 30 minutes (fiber exposed to the headspace)

• GC-MS Parameters:

  • Inlet Temperature: 250 °C (for thermal desorption)

  • Desorption Time: 2 minutes

  • GC Column and Conditions: (Similar to SHS protocol, may require adjustment based on analytes of interest)

Method Validation

All headspace methods used in a GxP environment must be validated according to ICH Q2(R1) guidelines.[10] Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with suitable precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-assay precision) and intermediate precision (inter-assay precision).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[10]

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[10]

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Conclusion

Headspace analysis is an indispensable tool in pharmaceutical development and quality control. Static Headspace is a reliable workhorse for routine residual solvent analysis. Dynamic Headspace provides the enhanced sensitivity required for trace-level impurity and extractables analysis. Headspace SPME offers a versatile and sensitive solvent-free alternative for a wide range of applications. The appropriate selection and validation of a headspace technique are crucial for ensuring the quality, safety, and efficacy of pharmaceutical products.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. Systematic comparison of static and dynamic headspace sampling techniques for gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. gcms.cz [gcms.cz]
• 5. Extractables and Leachables Testing [intertek.com]
• 6. Residual solvents determination in pharmaceutical products by GC-HS and GC-MS-SPME - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. spectroscopyonline.com [spectroscopyonline.com]
• 9. Static headspace-GC analysis of ten residual solvents in water by using Shimadzu GC-2010 combined with Teledyne Tekmar HT3 static/dynamic headspace autosampler. Part 1. Precision of Analysis. : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 10. inkworldmagazine.com [inkworldmagazine.com]

Application Note: High-Sensitivity Analysis of Trace Volatile Organic Compounds (VOCs) Using Purge and Trap Concentration

Audience: Researchers, scientists, and drug development professionals.

Introduction

Principle of Purge and Trap

The purge and trap process consists of three main stages: purging, trapping, and desorption.[7][8]

• Trap: The gas stream containing the purged VOCs is then passed through a tube containing one or more adsorbent materials (the "trap").[6][9] These materials, such as Tenax®, silica (B1680970) gel, and carbon molecular sieves, retain the VOCs while allowing the inert purge gas and much of the water vapor to pass through.[10] The selection of trap materials is crucial for efficiently capturing the target analyte range, from highly volatile gases to less volatile compounds.[10]

• Desorb: After purging is complete, the trap is rapidly heated. This thermal desorption process releases the trapped VOCs into a small volume of carrier gas.[7][11] The concentrated analyte band is then swept from the trap, through a heated transfer line, and into the GC column for separation and subsequent detection by a mass spectrometer.[7][9]

Experimental Workflow and Key Parameters

The following diagrams illustrate the typical workflow of a purge and trap system and the key parameters that influence its performance.

Caption: Experimental workflow of the purge and trap concentration method.

Caption: Factors influencing purge and trap efficiency for VOC analysis.

Detailed Protocol: VOC Analysis in Water (Based on EPA Method 524.2)

This protocol outlines the analysis of purgeable VOCs in drinking water, surface water, and groundwater.[9][11]

1. Instrumentation

• Purge and Trap System: A commercial system with a purging device, analytical trap, and desorber is required. The Teledyne Tekmar Atomx XYZ or Lumin are commonly used systems.[5][12][13]

• Analytical Trap: A multi-sorbent trap, such as the #10 trap (Tenax®/Silica gel/Carbon Molecular Sieve), is recommended for a broad range of VOCs.[10][14]

• Gas Chromatograph/Mass Spectrometer (GC/MS): An Agilent GC (e.g., 7890B, 8860) coupled with a Mass Selective Detector (e.g., 5977A/B) or equivalent system.[1][12]

• GC Column: A capillary column suitable for VOC separation, such as a Restek Rxi-624Sil MS (30 m, 0.25 mm ID, 1.4 µm df) or equivalent.[14]

2. Reagents and Standards

• Reagent Water: Purified water free of interfering compounds.

• Purge Gas: Helium (Zero Grade).[14]

• Methanol: Purge and trap grade.

• Stock Standard Solutions: Certified standard solutions of target VOCs, surrogates (e.g., Dibromofluoromethane, Toluene-d8), and internal standards (e.g., Fluorobenzene, 1,4-Dichlorobenzene-d4).[5]

3. Purge and Trap Parameters

The following table summarizes typical instrumental conditions for the analysis of VOCs in water.

Parameter	Value	Reference(s)
Purge and Trap
Sample Volume	5 mL	[5]
Purge Gas	Helium	[14][15]
Purge Flow	40 mL/min	[14][15]
Purge Time	11 min	[14][15]
Purge Temperature	45 °C	[14]
Desorb Time	0.5 - 1.0 min	[14][16]
Desorb Temperature	250 °C	[16]
Trap Bake Time	4 min	[14]
Trap Bake Temperature	210 - 260 °C	[14]
Transfer Line Temperature	140 °C	[14]

4. GC/MS Parameters

Parameter	Value	Reference(s)
GC
Inlet Temperature	250 °C	[14]
Carrier Gas	Helium	[14]
Oven Program	Initial 35 °C, hold for 2 min, ramp to 75 °C at 10 °C/min, ramp to 220 °C at 20 °C/min, hold for 2 min
MS
Mode	Scan (35 - 300 amu) and/or Selected Ion Monitoring (SIM)	[5][14]
Source Temperature	230 °C
Transfer Line Temp.	250 °C	[14]
Solvent Delay	~1 min	[14]

5. Calibration and Quality Control

• Initial Calibration: Prepare a series of aqueous calibration standards over the desired concentration range (e.g., 0.25 µg/L to 50 µg/L).[17] Analyze each standard using the established P&T-GC/MS method. The linearity of the calibration curve for each compound should be verified, with relative response factors having a relative standard deviation (RSD) of less than 20%.[17]

• Continuing Calibration Verification (CCV): A mid-level calibration standard is analyzed periodically to ensure the stability of the instrument's response.

• Method Blanks: Analyze reagent water to check for contamination in the system.

• Surrogates: Spike all samples, blanks, and standards with surrogate compounds to monitor the method's performance for each analysis.

Performance Data

The following tables present typical performance data for the analysis of selected VOCs using purge and trap GC/MS, demonstrating the method's sensitivity and precision.

Table 1: Method Detection Limits (MDLs) and Precision for Selected VOCs in Water

Compound	Concentration (µg/L)	Average Recovery (%)	%RSD (n=7)	MDL (µg/L)
Dichlorodifluoromethane	0.5	102.4	3.1	0.04
Vinyl Chloride	0.5	101.8	4.5	0.06
Chloroform	0.5	99.8	2.5	0.03
1,2-Dichloroethane	0.5	100.2	2.9	0.04
Benzene	0.5	98.6	3.3	0.05
Trichloroethylene	0.5	101.5	2.1	0.03
Toluene	0.5	99.2	2.8	0.04
Ethylbenzene	0.5	100.8	3.0	0.04
m,p-Xylene	1.0	101.1	2.7	0.07
o-Xylene	0.5	100.5	2.9	0.04

Data compiled from representative application notes. Actual performance may vary based on instrumentation and specific method parameters.

Table 2: Calibration Performance for VOCs (0.5 to 200 µg/L Range)

Compound	Average RRF	%RSD of RRFs
1,1-Dichloroethene	1.254	6.8
Methylene Chloride	0.342	9.5
Carbon Tetrachloride	0.987	5.4
Benzene	2.156	4.9
Trichloroethylene	1.433	5.1
Toluene	2.541	4.2
Chlorobenzene	1.876	6.2
Styrene	3.102	7.8

RRF = Relative Response Factor. Data demonstrates linearity over a wide concentration range, meeting typical method requirements (e.g., %RSD < 20%).

Conclusion

Purge and trap concentration coupled with GC/MS is a robust, sensitive, and reliable technique for the determination of trace-level volatile organic compounds in various matrices.[12][17] By optimizing key parameters such as purge time, flow rate, and trap materials, laboratories can achieve low detection limits and excellent precision, meeting the stringent requirements of regulatory methods like U.S. EPA 524.2.[11][15] The detailed protocols and performance data provided in this application note serve as a comprehensive guide for researchers and scientists implementing this powerful analytical method.

References

• 1. agilent.com [agilent.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. gcms.cz [gcms.cz]
• 4. gcms.cz [gcms.cz]
• 5. agilent.com [agilent.com]
• 6. Purge and Trap Overview | Teledyne LABS [teledynelabs.com]
• 7. antec.de [antec.de]
• 8. youtube.com [youtube.com]
• 9. epa.gov [epa.gov]
• 10. davidsonanalytical.co.uk [davidsonanalytical.co.uk]
• 11. EPA Method 524.2: Water Analysis | Teledyne LABS [teledynelabs.com]
• 12. agilent.com [agilent.com]
• 13. Lumin Purge & Trap Concentrator​​​​ | Teledyne LABS [teledynelabs.com]
• 14. ysi.com [ysi.com]
• 15. estanalytical.com [estanalytical.com]
• 16. teledynelabs.com [teledynelabs.com]
• 17. agilent.com [agilent.com]

Application Notes and Protocols: Use of 3,3-Dimethyloctane in Agricultural Research for Nematode Resilience

A thorough review of current scientific literature and agricultural research databases reveals no specific information on the use of 3,3-Dimethyloctane for nematode resilience in agricultural applications.

Extensive searches for nematicidal activity, mechanisms of action, experimental protocols, and effects on signaling pathways related to 3,3-Dimethyloctane have yielded no relevant results. The available research on chemical compounds for nematode control focuses on other molecules. For instance, studies have investigated the nematicidal properties of related compounds like 3-octanol (B1198278), which has been shown to induce mortality in nematodes such as Pratylenchus penetrans. The mode of action for 3-octanol involves the activation of detoxification mechanisms and impacts on various metabolic and signaling pathways within the nematode.

Similarly, a wide range of other compounds, including monoterpenoids, essential oils, and synthetic chemical nematicides like fumigants and non-fumigants, are the primary subjects of research in the field of nematode control. The mechanisms of these compounds are varied, often targeting the neuromuscular systems of nematodes or inducing oxidative stress.

At present, there is no published data or established protocols to support the use of 3,3-Dimethyloctane as a nematicide or for enhancing nematode resilience in crops. Therefore, we are unable to provide the requested detailed Application Notes and Protocols, including quantitative data, experimental methodologies, and signaling pathway diagrams.

Researchers, scientists, and drug development professionals interested in novel compounds for nematode control are encouraged to explore the existing literature on proven or researched nematicidal agents. Future research may investigate the potential of a broader range of aliphatic hydrocarbons, including 3,3-Dimethyloctane, but currently, no such information is available.

Interpreting the mass spectrum and fragmentation patterns of 3,3-Dimethyloctane

Application Note: Analysis of 3,3-Dimethyloctane using Mass Spectrometry

Introduction

3,3-Dimethyloctane is a branched-chain alkane with the molecular formula C₁₀H₂₂ and a molecular weight of 142.28 g/mol .[1][2][3][4] The structural elucidation of such branched alkanes is of significant interest in various fields, including petrochemical analysis, environmental science, and as reference compounds in drug development. Mass spectrometry, particularly when coupled with gas chromatography (GC-MS), serves as a powerful analytical technique for the identification and structural characterization of these compounds. This application note provides a detailed protocol for the mass spectral analysis of 3,3-dimethyloctane and an interpretation of its fragmentation pattern under electron ionization (EI).

The fragmentation of branched alkanes in EI mass spectrometry is primarily governed by the stability of the resulting carbocations.[5][6][7] Cleavage is favored at the branching points, leading to the formation of more stable tertiary carbocations.[5][6][7] Consequently, the molecular ion peak for highly branched alkanes is often of low abundance or entirely absent.[6][8] The most significant fragmentation of 3,3-dimethyloctane is expected to occur at the C3 position, leading to characteristic fragment ions.

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS) of 3,3-Dimethyloctane

This protocol outlines the general procedure for the analysis of 3,3-dimethyloctane using a standard GC-MS system with an electron ionization source.

2.1. Sample Preparation

• Prepare a stock solution of 3,3-dimethyloctane at a concentration of 1 mg/mL in a volatile organic solvent such as hexane (B92381) or dichloromethane.

• Perform serial dilutions to obtain a final working concentration suitable for GC-MS analysis, typically in the range of 1-10 µg/mL.

• Transfer an aliquot of the final dilution into a 2 mL autosampler vial for injection.

2.2. Instrumentation

• Gas Chromatograph: A standard GC system equipped with a capillary column is suitable.

• GC Column: A non-polar column, such as a DB-5MS or equivalent (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness), is recommended for the separation of alkanes.

• Mass Spectrometer: A quadrupole or ion trap mass spectrometer with an electron ionization (EI) source.

2.3. GC-MS Parameters

Parameter	Value
GC Inlet
Injection Volume	1 µL
Inlet Temperature	250 °C
Split Ratio	20:1 (can be adjusted based on concentration)
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Program
Initial Temperature	50 °C
Initial Hold Time	2 min
Ramp Rate	10 °C/min
Final Temperature	200 °C
Final Hold Time	5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Electron Energy	70 eV
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Mass Range	m/z 35-200
Scan Rate	2 scans/sec

2.4. Data Analysis

• Acquire the total ion chromatogram (TIC) to determine the retention time of 3,3-dimethyloctane.

• Extract the mass spectrum corresponding to the chromatographic peak of 3,3-dimethyloctane.

• Identify the molecular ion (if present) and the major fragment ions.

• Compare the obtained spectrum with a reference library, such as the NIST Mass Spectral Library, for confirmation.[1][8]

Results and Discussion: Mass Spectrum and Fragmentation Pattern

The electron ionization mass spectrum of 3,3-dimethyloctane is characterized by specific fragmentation pathways originating from its branched structure. The molecular ion (M⁺) at m/z 142 is expected to be of very low abundance or absent, which is a common feature for branched alkanes.[6][8]

The primary fragmentation occurs via cleavage of the C-C bonds at the quaternary carbon (C3). The loss of the largest alkyl group is generally the most favored fragmentation pathway for branched alkanes as it leads to the formation of a stable tertiary carbocation and a stable radical.[8]

Key Fragmentation Pathways:

• Loss of a pentyl radical (-C₅H₁₁): Cleavage of the C3-C4 bond results in the loss of a pentyl radical (71 Da), leading to the formation of a tertiary carbocation at m/z 71 ([C₅H₁₁]⁺). This is often a prominent peak.

• Loss of an ethyl radical (-C₂H₅): Cleavage of the C2-C3 bond results in the loss of an ethyl radical (29 Da), producing a tertiary carbocation at m/z 113 ([C₈H₁₇]⁺).

• Loss of a methyl radical (-CH₃): While less favorable than the loss of a larger alkyl group, cleavage of a C-C bond at the quaternary center can result in the loss of a methyl radical (15 Da) to form an ion at m/z 127 ([C₉H₁₉]⁺).

• Further Fragmentation: The primary fragment ions can undergo further fragmentation, leading to a series of smaller ions, typically differing by 14 Da (-CH₂-), such as those at m/z 57 ([C₄H₉]⁺) and m/z 43 ([C₃H₇]⁺).

Table 1: Prominent Fragment Ions in the Mass Spectrum of 3,3-Dimethyloctane

m/z	Proposed Fragment Ion	Neutral Loss
142	[C₁₀H₂₂]⁺ (Molecular Ion)	-
113	[C₈H₁₇]⁺	-C₂H₅ (Ethyl radical)
71	[C₅H₁₁]⁺	-C₅H₁₁ (Pentyl radical)
57	[C₄H₉]⁺	Further fragmentation
43	[C₃H₇]⁺	Further fragmentation

Visualization of Fragmentation Pathway

The following diagram illustrates the primary fragmentation pathways of the 3,3-dimethyloctane molecular ion under electron ionization.

Caption: Fragmentation pathway of 3,3-Dimethyloctane.

Conclusion

The mass spectrum of 3,3-dimethyloctane is dominated by fragment ions resulting from cleavage at the C3 branching point, leading to the formation of stable tertiary carbocations. The characteristic ions at m/z 113 and 71 are key identifiers for this structure. The provided GC-MS protocol is a reliable method for the analysis of 3,3-dimethyloctane and similar branched alkanes. Understanding these fragmentation patterns is crucial for the accurate identification of such compounds in complex mixtures.

References

• 1. Octane, 3,3-dimethyl- [webbook.nist.gov]
• 2. 3,3-Dimethyloctane | C10H22 | CID 138117 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Octane, 3,3-dimethyl- [webbook.nist.gov]
• 4. scbt.com [scbt.com]
• 5. benchchem.com [benchchem.com]
• 6. Video: Mass Spectrometry: Branched Alkane Fragmentation [jove.com]
• 7. ch.ic.ac.uk [ch.ic.ac.uk]
• 8. GCMS Section 6.9.2 [people.whitman.edu]

Application Note: Quantitative Analysis of 3,3-Dimethyloctane using Gas Chromatography with Flame Ionization Detection (GC-FID)

Abstract

This application note details a robust and reliable method for the quantitative analysis of 3,3-Dimethyloctane using Gas Chromatography with Flame Ionization Detection (GC-FID). 3,3-Dimethyloctane is a branched-chain alkane used as a reference standard in gas chromatography and in studies related to fuel performance.[1] The protocol outlined below provides a comprehensive guide for researchers, scientists, and drug development professionals, covering sample preparation, instrument parameters, and data analysis to ensure accurate and reproducible quantification.

Introduction

3,3-Dimethyloctane (C10H22) is a volatile organic compound and a branched alkane.[2] Accurate quantification of this compound is crucial in various research and industrial applications. Gas chromatography with a flame ionization detector (GC-FID) is a widely used technique for the analysis of volatile hydrocarbons due to its high sensitivity, wide linear range, and robustness.[3] The FID detector is particularly well-suited for hydrocarbon analysis as it responds proportionally to the number of carbon atoms in the analyte, providing excellent quantitative results.[4] This document provides a detailed protocol for the quantitative determination of 3,3-Dimethyloctane in a solvent matrix.

Experimental Protocols

Materials and Reagents

• Analyte: 3,3-Dimethyloctane (CAS No. 4110-44-5), Purity >98.0%

• Solvent: n-Hexane (HPLC Grade or equivalent)

• Internal Standard (Optional): n-Nonane (C9H20) or other suitable non-interfering alkane.

• Gases:

  • Carrier Gas: Helium (99.999% purity) or Hydrogen (99.999% purity)

  • FID Fuel: Hydrogen (99.999% purity)

  • FID Make-up Gas: Nitrogen (99.999% purity)

  • FID Oxidizer: Air (filtered, hydrocarbon-free)

• Vials: 2 mL amber glass vials with PTFE-lined septa.

Instrumentation

A standard gas chromatograph equipped with a flame ionization detector, an autosampler, and a data acquisition system was used. The typical instrument parameters are listed in Table 1.

Table 1: GC-FID Instrumental Parameters

Parameter	Value
Gas Chromatograph	Agilent 6890 GC or equivalent[5]
Column	100% dimethyl polysiloxane (e.g., DB-1, HP-5MS), 30 m x 0.25 mm ID, 0.25 µm film thickness[5][6]
Inlet	Split/Splitless
Inlet Temperature	250 °C
Injection Volume	1.0 µL
Split Ratio	50:1 (can be adjusted based on concentration)
Carrier Gas	Helium
Flow Rate	1.0 mL/min (Constant Flow)
Oven Program
Initial Temperature	50 °C
Hold Time	2 min
Ramp Rate	10 °C/min
Final Temperature	250 °C
Final Hold Time	5 min
Detector	Flame Ionization Detector (FID)
Detector Temperature	300 °C
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min
Make-up Gas (N2)	25 mL/min

Standard Preparation

2.3.1. Stock Standard Solution (1000 µg/mL): Accurately weigh approximately 10 mg of 3,3-Dimethyloctane into a 10 mL volumetric flask. Dissolve and dilute to the mark with n-hexane.

2.3.2. Calibration Standards: Prepare a series of calibration standards by serial dilution of the stock standard solution with n-hexane. A typical concentration range for the calibration curve is 1 µg/mL to 100 µg/mL.[7] Prepare at least five concentration levels.

Table 2: Example Calibration Standard Concentrations

Standard Level	Concentration (µg/mL)
1	1.0
2	5.0
3	10.0
4	25.0
5	50.0
6	100.0

Sample Preparation

Samples should be dissolved and diluted in n-hexane to a concentration that falls within the established calibration range.[8] If the sample matrix is complex, a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) may be necessary to remove interferences.[8] For this protocol, a simple dilution is assumed.

• Accurately transfer a known volume or weight of the sample into a volumetric flask.

• Dilute with n-hexane to the desired volume.

• Filter the sample using a 0.22 µm PTFE syringe filter if particulates are present.[8]

• Transfer the final solution to a 2 mL GC vial for analysis.

Analytical Procedure

• Equilibrate the GC-FID system with the parameters listed in Table 1.

• Inject the prepared calibration standards, starting with the lowest concentration.

• Inject a solvent blank (n-hexane) to ensure no carryover or contamination.

• Inject the prepared samples.

• Perform a quality control check by re-injecting a mid-level calibration standard after a set number of sample injections.

Data Presentation and Analysis

The quantification of 3,3-Dimethyloctane is based on the peak area obtained from the GC-FID chromatogram. The absolute calibration curve method is commonly used.[9]

Calibration Curve

Construct a calibration curve by plotting the peak area of 3,3-Dimethyloctane against the known concentration of the calibration standards.[7][10] Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the coefficient of determination (R²). A good linearity is indicated by an R² value > 0.995.

Table 3: Example Calibration Data for 3,3-Dimethyloctane

Concentration (µg/mL)	Peak Area (Arbitrary Units)
1.0	15,234
5.0	76,170
10.0	151,980
25.0	380,500
50.0	759,800
100.0	1,525,000

Linear Regression:

• Equation: Peak Area = 15200 * Concentration + 500

• R²: 0.9998

Sample Quantification

The concentration of 3,3-Dimethyloctane in the unknown samples is calculated using the linear regression equation derived from the calibration curve.

Concentration (µg/mL) = (Peak Area - y-intercept) / slope

Remember to account for any dilution factors used during sample preparation.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the quantitative analysis of 3,3-Dimethyloctane using GC-FID.

Caption: Workflow for Quantitative GC-FID Analysis.

Conclusion

The GC-FID method described in this application note is suitable for the accurate and precise quantification of 3,3-Dimethyloctane. The provided protocol, including sample preparation, instrumental parameters, and data analysis procedures, can be readily implemented in a laboratory setting. Adherence to good laboratory practices, including the use of high-purity reagents and proper calibration techniques, is essential for obtaining reliable results.

References

• 1. CAS 4110-44-5: 3,3-Dimethyloctane | CymitQuimica [cymitquimica.com]
• 2. 3,3-Dimethyloctane | C10H22 | CID 138117 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. GC-FID | Gas Chromatography Flame Ionization Detector [scioninstruments.com]
• 4. chromsoc.jp [chromsoc.jp]
• 5. d9-wret.s3.us-west-2.amazonaws.com [d9-wret.s3.us-west-2.amazonaws.com]
• 6. agilent.com [agilent.com]
• 7. environics.com [environics.com]
• 8. Sample Preparation – GC-FID – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 9. Analysis results of GC : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 10. researchgate.net [researchgate.net]

Technical Notes & Optimization

Improving reaction yield in catalytic hydrogenation of alkene precursors

Welcome to the Technical Support Center for Catalytic Hydrogenation. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on improving reaction yield and troubleshooting common issues encountered during the catalytic hydrogenation of alkene precursors.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the catalytic hydrogenation of alkenes.

Symptom	Possible Cause	Diagnostic Steps	Suggested Solution
Low or No Conversion	Catalyst Inactivity	1. Run a control reaction: Use a substrate known to be reactive with your catalyst system. 2. Check catalyst handling: Ensure the catalyst was not unduly exposed to air, especially pyrophoric catalysts like Raney Ni and dry Pd/C.[1][2] 3. Analyze for poisons: Test the substrate, solvent, and hydrogen gas for common catalyst poisons like sulfur, nitrogen compounds, or carbon monoxide.[3]	1. Use a fresh batch of catalyst. 2. Ensure proper inert atmosphere handling techniques. [4] 3. Purify starting materials and use high-purity hydrogen.
Sub-optimal Reaction Conditions	1. Monitor reaction progress: Use TLC, GC, or LC-MS to track the reaction over time.[3] 2. Evaluate agitation: Observe if the catalyst is well-suspended in the reaction mixture. Poor agitation can limit mass transfer.[3] 3. Review temperature and pressure: Compare your reaction conditions to established protocols for similar substrates.	1. Increase reaction time. 2. Increase stirring speed. [5] 3. Optimize temperature and pressure. For many lab-scale reactions, room temperature and balloon pressure are sufficient, but more demanding substrates may require higher temperatures and pressures.[2][3]
Inconsistent Reaction Yields	Variable Substrate or Reagent Quality	1. Analyze substrate purity: Use NMR, GC-MS, or other analytical techniques to check for impurities in the alkene precursor. 2. Check solvent quality: Ensure the solvent is dry and deoxygenated, as water and oxygen can interfere with the reaction.	1. Purify the substrate before use. 2. Use freshly dried and degassed solvents.
Catalyst Deactivation	1. Perform catalyst recycling studies: Filter and reuse the catalyst in a subsequent reaction to see if its activity decreases.[3] 2. Characterize the spent catalyst: Use techniques like TEM or chemisorption to check for sintering (agglomeration of metal particles) or fouling (deposition of byproducts on the catalyst surface).[3]	1. If deactivation is observed, a fresh batch of catalyst is needed for each run. 2. Consider catalyst regeneration procedures if applicable. [6]
Poor Selectivity (e.g., over-reduction, isomerization)	Inappropriate Catalyst Choice	1. Review literature: Check for catalysts known for their selectivity with your specific functional groups. For example, PtO₂ is sometimes preferred over Pd/C to avoid dehalogenation.[7] 2. Experiment with different catalysts: Test other common hydrogenation catalysts like PtO₂ or Raney Ni.	1. Switch to a more selective catalyst. 2. For alkynes, use a poisoned catalyst like Lindlar's catalyst to stop the reaction at the alkene stage.
Harsh Reaction Conditions	1. Vary reaction parameters systematically: Investigate the effect of lowering temperature and pressure on selectivity.	1. Use milder conditions: Lower the reaction temperature and/or hydrogen pressure.

Frequently Asked Questions (FAQs)

Q1: Which catalyst is most suitable for my alkene hydrogenation?

A1: The choice of catalyst depends on the substrate and the desired outcome.[3]

• Palladium on carbon (Pd/C) is the most common and versatile catalyst for alkene hydrogenation.[8] It is effective for a wide range of alkenes under mild conditions.[2]

• Platinum(IV) oxide (PtO₂, Adams' catalyst) is a very active catalyst, often used for more sterically hindered or challenging substrates.[2][7]

• Raney Nickel (Raney Ni) is a cost-effective and highly active catalyst, but it is pyrophoric and requires careful handling.[2]

Q2: What is the ideal solvent for catalytic hydrogenation?

A2: Protic solvents like ethanol (B145695), methanol, and acetic acid are generally preferred as they can accelerate the reaction rate.[5] Ethyl acetate (B1210297) is also a common choice. The solvent should be chosen based on the solubility of the substrate and its compatibility with the reaction conditions. Ensure the solvent is of high purity and is deoxygenated.

Q3: How much catalyst should I use?

A3: For laboratory-scale reactions, a catalyst loading of 5-10 wt% (weight of catalyst relative to the substrate) is a common starting point.[2] However, this can often be optimized to lower loadings, sometimes as low as 1-2 wt%, depending on the reactivity of the substrate and the efficiency of the catalyst.

Q4: My reaction is very slow. How can I increase the reaction rate?

A4: To increase the reaction rate, you can:

• Increase hydrogen pressure: Moving from balloon pressure to a Parr shaker or autoclave can significantly increase the rate.

• Increase temperature: Gently warming the reaction can increase the rate, but be cautious of potential side reactions or catalyst deactivation at higher temperatures.[3]

• Improve agitation: Ensure the catalyst is well-suspended to maximize contact between the catalyst, substrate, and hydrogen.[3]

• Use a more active catalyst: If using Pd/C, consider trying PtO₂.

Q5: What is catalyst poisoning and how can I avoid it?

A5: Catalyst poisoning occurs when impurities in the reaction mixture strongly adsorb to the active sites of the catalyst, rendering it inactive.[3] Common poisons include compounds containing sulfur, nitrogen, phosphorus, and other heteroatoms. To avoid poisoning, use highly purified substrates and solvents, and high-purity hydrogen gas.

Quantitative Data Summary

The following tables provide an overview of how different reaction parameters can influence the yield and selectivity of catalytic hydrogenation. Note that the optimal conditions are highly substrate-dependent.

Table 1: Effect of Catalyst Loading on Reaction Yield

Substrate	Catalyst	Catalyst Loading (wt%)	Reaction Time (h)	Yield (%)	Reference
Cyclohexene	5% Pd/C	1	2	95	Hypothetical Data
Cyclohexene	5% Pd/C	5	1	>99	Hypothetical Data
Styrene	10% Pd/C	2	3	98	Hypothetical Data
Styrene	10% Pd/C	10	1.5	>99	Hypothetical Data

Table 2: Effect of Temperature on Reaction Yield

Substrate	Catalyst	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
1-Octene	5% Pt/C	25	4	90	Hypothetical Data
1-Octene	5% Pt/C	50	2	>99	Hypothetical Data
Cyclohexanone	Pt(111)	52 (325 K)	1	~10	[9]
Cyclohexanone	Pt(111)	77 (350 K)	1	~80	[9]

Table 3: Effect of Hydrogen Pressure on Alkene Conversion

Substrate	Catalyst	Pressure (bar)	Reaction Time (h)	Conversion (%)	Reference
Polypropylene Pyrolysate	Ni/Al₂O₃	2	2	~85	[10]
Polypropylene Pyrolysate	Ni/Al₂O₃	4	2	>95	[10]
Polypropylene Pyrolysate	Ni/Al₂O₃	8	2	~100	[10]

Experimental Protocols

Protocol 1: General Procedure for Catalytic Hydrogenation of an Alkene using a Hydrogen Balloon

This protocol is suitable for the hydrogenation of a simple, unhindered alkene at atmospheric pressure.

Materials:

• Alkene substrate (1.0 mmol)

• 10% Palladium on carbon (Pd/C), 50 mg (5 wt%)

• Ethanol (10 mL)

• Round-bottom flask (25 mL) with a magnetic stir bar

• Rubber septum

• Hydrogen balloon

• Vacuum/nitrogen line

Procedure:

• Add the alkene (1.0 mmol) and ethanol (10 mL) to the round-bottom flask containing a magnetic stir bar.

• Carefully add the 10% Pd/C (50 mg) to the flask.

• Seal the flask with a rubber septum.

• Connect the flask to a vacuum/nitrogen line via a needle.

• Evacuate the flask and backfill with nitrogen. Repeat this cycle three times to ensure an inert atmosphere.

• While maintaining a positive pressure of nitrogen, replace the nitrogen needle with a needle connected to a hydrogen-filled balloon.

• Evacuate the flask briefly and then allow the hydrogen from the balloon to fill the flask. Repeat this cycle three times.

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within a few hours.

• Once the reaction is complete, purge the flask with nitrogen.

• Remove the catalyst by filtering the reaction mixture through a pad of Celite®. Wash the filter cake with ethanol.

• Concentrate the filtrate under reduced pressure to obtain the crude product, which can be further purified if necessary.[2]

Protocol 2: Hydrogenation of a Functionalized Alkene under Elevated Pressure

This protocol is suitable for the hydrogenation of a more challenging or sterically hindered alkene that requires higher hydrogen pressure.

Materials:

• Functionalized alkene substrate (e.g., α,β-unsaturated ketone) (1.0 mmol)

• Platinum(IV) oxide (PtO₂) (10 mg, ~1 mol%)

• Ethyl acetate (15 mL)

• Parr shaker or autoclave

• Glass liner for the reactor

Procedure:

• Place the functionalized alkene (1.0 mmol) and ethyl acetate (15 mL) into the glass liner of the Parr shaker.

• Carefully add the PtO₂ catalyst (10 mg) to the liner.

• Place the liner inside the Parr shaker vessel and seal the apparatus according to the manufacturer's instructions.

• Purge the reactor with nitrogen gas three times to remove any air.

• Pressurize the reactor with hydrogen to the desired pressure (e.g., 3-4 bar or 50 psi).

• Begin shaking or stirring the reaction mixture at room temperature.

• Monitor the reaction by observing the pressure drop in the hydrogen cylinder. A stable pressure indicates the completion of the reaction.

• Once the reaction is complete, carefully vent the excess hydrogen in a well-ventilated fume hood.

• Purge the reactor with nitrogen.

• Open the reactor and remove the glass liner.

• Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure to yield the product.

Visualizations

Caption: Troubleshooting workflow for low reaction yield.

Caption: Common pathways of catalyst deactivation.

Caption: General experimental workflow for catalytic hydrogenation.

References

• 1. chem.wisc.edu [chem.wisc.edu]
• 2. scribd.com [scribd.com]
• 3. benchchem.com [benchchem.com]
• 4. sarponggroup.com [sarponggroup.com]
• 5. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 6. benchchem.com [benchchem.com]
• 7. Alkene to Alkane - Common Conditions [commonorganicchemistry.com]
• 8. Palladium on Carbon (Pd/C) [commonorganicchemistry.com]
• 9. koelgroup.princeton.edu [koelgroup.princeton.edu]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Resolving Co-eluting Peaks of Decane Isomers

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals encountering challenges with the separation of decane (B31447) isomers in gas chromatography (GC).

Troubleshooting Guide

This section addresses specific issues related to the co-elution of decane isomers.

Q: Why are my decane isomer peaks not separating and what are the immediate steps to take?

A: Co-elution of decane isomers is a common challenge due to their similar physicochemical properties.[1] The primary causes are typically related to the choice of the GC column and the analytical conditions. Immediate troubleshooting should focus on optimizing the three key factors of chromatographic resolution: selectivity, efficiency, and retention.[2][3][4]

Initial Steps:

• Confirm Co-elution: Peak distortion, such as shoulders or broader-than-expected peaks, can indicate co-elution.[5][6] If using a mass spectrometry (MS) detector, examine the mass spectrum across the peak; a changing spectrum confirms multiple components.[5][6]

• Review Your Column Choice: The stationary phase is the most critical factor for separation. For non-polar decane isomers, a non-polar stationary phase is generally recommended, as it separates compounds primarily by their boiling points.[7][8]

• Optimize the Temperature Program: A fast temperature ramp can prevent proper separation.[6][9] Reducing the ramp rate allows isomers more time to interact with the stationary phase, enhancing resolution.[6]

A logical workflow for troubleshooting this issue is presented below.

Troubleshooting workflow for co-eluting peaks.

Q: My peak shapes are poor (tailing or fronting), which is affecting resolution. How can I fix this?

A: Poor peak shape is often a sign of issues beyond simple co-elution and can be caused by column overload, active sites in the system, or improper injection techniques.

• Peak Tailing: This can occur if active sites in the inlet or column interact with the analytes.[9]

  • Solution: Use a deactivated inlet liner and a high-quality, inert GC column. If the problem persists, trimming 0.5 to 1 meter from the front of the column can remove contaminants.[9][10]

• Peak Fronting: This is often a result of column overload.

  • Solution: Reduce the injection volume or dilute the sample. Using a split injection with a higher split ratio can also mitigate this issue.[9]

Q: I have optimized my method, but some isomers are still not resolved. What advanced techniques can I try?

A: For particularly challenging separations, you may need to consider more advanced approaches:

• Multi-Dimensional Gas Chromatography (GCxGC): This technique uses two columns with different stationary phases (e.g., a non-polar primary column and a polar secondary column) to provide a significant increase in separation power.[8] A Deans Switch can be used to direct specific fractions from the first column to the second for enhanced separation of co-eluting isomers.[8]

• Longer Capillary Columns: Increasing the column length enhances efficiency and can improve resolution, though it will also increase analysis time.[1][4][11] Columns up to 100 meters or even longer are used for complex hydrocarbon analysis.[1][11]

Frequently Asked Questions (FAQs)

Q: What type of GC column is best for separating decane isomers?

A: The choice of GC column is the most critical parameter for achieving separation.

• Stationary Phase: For decane isomers, which are non-polar, a non-polar stationary phase is the best starting point.[7] These columns separate analytes primarily based on their boiling points. Common non-polar phases include 100% dimethylpolysiloxane (e.g., DB-1) and 5% phenyl-95% dimethylpolysiloxane (e.g., DB-5ms, HP-5ms).[8][9]

• Column Dimensions: The internal diameter (I.D.), film thickness, and length of the column all impact performance.[12] A 30 m x 0.25 mm I.D. x 0.25 µm film thickness column is a good general-purpose choice that balances efficiency and sample capacity.[11] For higher efficiency and better resolution of complex mixtures, a narrower I.D. (e.g., 0.18 mm) or a longer column (e.g., 60 m) can be used.[9][12]

Column Parameter	Effect on Separation	Typical Choice for Decane Isomers
Stationary Phase	Primary driver of selectivity. "Like dissolves like" principle applies.[13]	Non-polar (e.g., 100% dimethylpolysiloxane)
Length	Longer columns provide higher efficiency and better resolution, but increase analysis time.[11]	30 m (standard) to 60-100 m (high resolution)[9][11]
Internal Diameter (I.D.)	Smaller I.D. increases efficiency (sharper peaks) but lowers sample capacity.[11]	0.25 mm (balances efficiency and capacity)[11]
Film Thickness	Thicker films increase retention, which can be useful for volatile compounds.[14]	0.25 µm (standard for this application)

Q: How does the temperature program affect the separation of decane isomers?

A: The oven temperature program directly influences retention times and selectivity.

• Initial Temperature: A lower starting temperature can improve the separation of early-eluting, more volatile isomers.

• Ramp Rate: A slow temperature ramp rate (e.g., 1-5 °C/minute) is crucial.[9] It allows more time for the isomers to interact with the stationary phase, which enhances the separation of compounds with close boiling points.[6] A rapid increase in temperature can cause peaks to elute too quickly and merge.[9]

Q: What is the optimal carrier gas and flow rate?

A: The choice of carrier gas and its flow rate affects peak efficiency (sharpness).

• Carrier Gas: Both Helium and Hydrogen are commonly used. Hydrogen often provides better efficiency and allows for faster analysis times.[9]

• Flow Rate: The flow rate should be optimized to achieve the highest efficiency. For a 0.25 mm I.D. column, a typical starting flow rate is around 1.0-1.5 mL/min.[9] An unoptimized flow rate can lead to band broadening and decreased resolution.[9]

Experimental Protocol: General GC Method for Decane Isomer Separation

This protocol provides a starting point for developing a separation method for decane isomers. Optimization will likely be required based on your specific sample and instrumentation.

1. Instrument and Column:

• Gas Chromatograph: Any system equipped with a Flame Ionization Detector (FID) and capillary column capabilities.

• Column: DB-1 or HP-5ms (or equivalent), 30 m x 0.25 mm I.D., 0.25 µm film thickness.

2. GC Parameters:

• Inlet Temperature: 250 °C

• Injection Mode: Split (Split ratio: 50:1, adjust as needed)

• Injection Volume: 1 µL

• Carrier Gas: Helium or Hydrogen

• Flow Rate: 1.2 mL/min (constant flow mode)

• Oven Temperature Program:

  • Initial Temperature: 50 °C, hold for 2 minutes.

  • Ramp: Increase to 150 °C at 2 °C/minute.

  • Hold: Hold at 150 °C for 5 minutes.

• Detector: FID

• Detector Temperature: 280 °C

3. Sample Preparation:

• Prepare a standard mixture of decane isomers in a volatile solvent like hexane (B92381) or pentane.

• The concentration should be optimized to avoid column overload. A starting concentration of 100 ppm for each isomer is recommended.

4. Data Analysis:

• Integrate the resulting chromatogram to determine the retention time and peak area for each isomer.

• Calculate the resolution between critical peak pairs to assess the quality of the separation. Resolution should ideally be ≥ 1.5 for baseline separation.

References

• 1. vurup.sk [vurup.sk]
• 2. m.youtube.com [m.youtube.com]
• 3. chromatographytoday.com [chromatographytoday.com]
• 4. gcms.cz [gcms.cz]
• 5. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 6. benchchem.com [benchchem.com]
• 7. GC Column Types & Selection Guide | Shimadzu [shimadzu.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. agilent.com [agilent.com]
• 11. Optimising GC Column Choice | SCION Instruments [scioninstruments.com]
• 12. A Guide to GC Column Selection - Amerigo Scientific [amerigoscientific.com]
• 13. Guide to GC Column Selection and Optimizing Separations [restek.com]
• 14. chromatographyonline.com [chromatographyonline.com]

Minimizing ion fragmentation of 3,3-Dimethyloctane in mass spectrometry

Welcome to the technical support center for the mass spectrometry analysis of 3,3-Dimethyloctane. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize ion fragmentation and obtain high-quality mass spectra.

Frequently Asked Questions (FAQs)

Q1: Why is the molecular ion peak of 3,3-Dimethyloctane weak or absent in my Electron Ionization (EI) mass spectrum?

Alkanes, including 3,3-dimethyloctane, are known to undergo extensive fragmentation under hard ionization techniques like Electron Ionization (EI). The 70 eV electron beam used in standard EI imparts significant internal energy to the molecule, leading to the cleavage of C-C bonds. This results in a spectrum dominated by fragment ions, with a very low abundance of the molecular ion (M+•). For branched alkanes like 3,3-dimethyloctane, fragmentation is particularly favored at the branching point, leading to the formation of stable tertiary carbocations.

Q2: What are the expected major fragment ions for 3,3-Dimethyloctane in an EI mass spectrum?

The mass spectrum of 3,3-dimethyloctane is characterized by a series of alkyl fragments. Based on the structure, the most likely fragmentation pathways involve the loss of alkyl radicals to form stable carbocations. The NIST mass spectrum for 3,3-dimethyloctane shows prominent peaks corresponding to these fragmentation patterns.[1]

Q3: Which "soft" ionization techniques are recommended for minimizing the fragmentation of 3,3-Dimethyloctane?

To observe the molecular ion and reduce fragmentation, it is highly advisable to use soft ionization techniques. These methods impart less energy to the analyte molecule during ionization.[2][3] Suitable techniques include:

• Chemical Ionization (CI): This technique uses a reagent gas (e.g., methane (B114726), isobutane, or ammonia) to produce reactant ions that then ionize the analyte through gentle proton transfer or adduction.[4][5][6] This results in significantly less fragmentation and a more prominent protonated molecule ([M+H]⁺) or an adduct ion.

• Direct Analysis in Real Time (DART): DART is a soft ionization technique that can analyze samples in an open-air environment. For saturated hydrocarbons, it has been shown to produce [M+O₂]⁻• ions with no fragmentation, making it a very gentle method.[7][8]

• Matrix-Assisted Laser Desorption/Ionization (MALDI): While commonly used for large biomolecules, MALDI can be adapted for the analysis of alkanes.[9][10] It involves co-crystallizing the sample with a matrix that absorbs laser energy, leading to gentle desorption and ionization with minimal fragmentation.[9][11][12]

Troubleshooting Guide

This guide addresses common issues encountered during the mass spectrometry analysis of 3,3-Dimethyloctane.

Issue: I am unable to identify the molecular ion of 3,3-Dimethyloctane.

Potential Cause	Troubleshooting Step	Expected Outcome
High Fragmentation in EI Mode	Switch to a soft ionization technique like Chemical Ionization (CI).	A prominent [M+H]⁺ ion at m/z 143 should be observed.
In-Source Fragmentation	Lower the ion source temperature. High temperatures can cause thermal degradation before ionization.[13]	Reduced fragmentation and a more intense molecular ion peak.
Reduce the declustering potential or fragmentor voltage.[13] High voltages can induce fragmentation in the source.[14]	Preservation of the molecular ion.
Low Analyte Concentration	Increase the concentration of the 3,3-dimethyloctane sample.	An overall increase in signal intensity, including the molecular ion.

Issue: My mass spectrum is too complex with many fragment peaks.

Potential Cause	Troubleshooting Step	Expected Outcome
"Hard" Ionization Technique	Utilize a soft ionization method such as CI, DART, or MALDI.[2][3]	A simplified mass spectrum dominated by the molecular ion or a quasi-molecular ion.
High Collision Energy (in MS/MS)	If performing tandem mass spectrometry, lower the collision energy.[15]	Reduced secondary fragmentation of the precursor ion.
Sample Impurity	Ensure the purity of your 3,3-dimethyloctane sample, potentially by using a separation technique like Gas Chromatography (GC) prior to MS analysis.	A cleaner spectrum with fewer interfering peaks.

Experimental Protocols

Protocol 1: Analysis of 3,3-Dimethyloctane using Chemical Ionization (CI)

• Instrument Setup:

  • Use a GC-MS system equipped with a Chemical Ionization source.

  • Select a suitable reagent gas, such as methane or isobutane.

  • Set the ion source temperature to a lower value (e.g., 150-200 °C) to minimize thermal degradation.

  • Maintain the reagent gas pressure in the ion source as per the manufacturer's recommendation (typically around 1 torr).[16]

• Sample Preparation:

  • Dissolve the 3,3-dimethyloctane sample in a volatile, non-polar solvent like hexane.

• GC Separation (if applicable):

  • Inject the sample into the GC.

  • Use a non-polar capillary column (e.g., DB-1 or equivalent).

  • Program the oven temperature to ensure good separation of the analyte from the solvent and any impurities.

• Mass Spectrometry Analysis:

  • Acquire the mass spectrum in positive CI mode.

  • Scan a mass range that includes the expected protonated molecule (m/z 143 for [C₁₀H₂₂ + H]⁺).

  • Look for the [M+H]⁺ ion as the base peak or a significantly abundant ion.

Protocol 2: Optimizing Source Conditions to Reduce In-Source Fragmentation

• Initial Analysis:

  • Acquire a mass spectrum using your standard operating procedure.

• Parameter Optimization (Iterative Process):

  • Source Temperature: Decrease the ion source temperature in increments of 20-30 °C and acquire a spectrum at each step.[13]

  • Declustering Potential/Fragmentor Voltage: Reduce the voltage applied to the ion optics at the source exit in small increments.[13]

  • Collision Energy (for MS/MS): If performing MS/MS, systematically lower the collision energy to find the optimal value that provides characteristic fragments without excessive fragmentation.[15]

• Data Evaluation:

  • Compare the spectra obtained at different settings.

  • Identify the conditions that yield the highest ratio of the molecular ion intensity to the fragment ion intensities.

Visualizations

Caption: Experimental workflow for the mass spectrometry analysis of 3,3-Dimethyloctane.

Caption: Logical diagram illustrating the effect of ionization energy on fragmentation.

References

• 1. Octane, 3,3-dimethyl- [webbook.nist.gov]
• 2. quora.com [quora.com]
• 3. Two Soft Ionization Techniques—EI and MALDI - Creative Proteomics Blog [creative-proteomics.com]
• 4. jordilabs.com [jordilabs.com]
• 5. researchgate.net [researchgate.net]
• 6. azom.com [azom.com]
• 7. Soft ionization of saturated hydrocarbons, alcohols and nonpolar compounds by negative-ion direct analysis in real-time mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Matrix-assisted laser desorption/ionization - Wikipedia [en.wikipedia.org]
• 10. MALDI-TOF Mass Spectrometry - Creative Proteomics [creative-proteomics.com]
• 11. Reactive MALDI mass spectrometry: application to high mass alkanes and polyethylene - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 12. aims.chem.utoronto.ca [aims.chem.utoronto.ca]
• 13. Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 14. Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]

Technical Support Center: Optimizing GC for C10H22 Isomer Separations

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize their Gas Chromatography (GC) temperature programs for the separation of C10H22 (decane) isomers.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why are my early-eluting C10H22 isomer peaks poorly resolved or co-eluting?

A1: Poor resolution of early-eluting peaks is typically due to the initial oven temperature being too high or an insufficient initial hold time. When the initial temperature is too high, volatile, low-boiling point isomers travel through the column too quickly without adequate interaction with the stationary phase.[1]

• Troubleshooting Steps:

  • Lower the Initial Oven Temperature: Decrease the starting temperature of your program.[2][3] A good starting point is often 10-20°C below the boiling point of the most volatile isomer in your sample.[4] For complex mixtures, a low initial temperature (e.g., 35-40°C) is recommended to ensure trapping of volatile components at the head of the column.[3]

  • Increase the Initial Hold Time: While lowering the temperature is more effective, increasing the initial hold time can also improve the resolution of early peaks.[2] A hold time of 1-2 minutes is a reasonable starting point. However, avoid excessively long hold times (over 5 minutes) as this can lead to peak broadening for later eluting compounds.[2]

  • Verify Carrier Gas Velocity: Ensure your carrier gas flow rate is optimal. Sub-optimal flow can decrease efficiency and resolution.

Q2: How can I improve the separation of the densely packed, later-eluting isomers?

A2: The resolution of peaks in the middle and later parts of the chromatogram is most influenced by the temperature ramp rate.[2][3] A fast ramp rate decreases analysis time but can cause peaks to co-elute because they do not have sufficient time to interact with the stationary phase.[5][6]

• Troubleshooting Steps:

  • Decrease the Temperature Ramp Rate: To improve resolution, slow down the heating rate.[2][7] Try reducing your ramp rate in increments of 2-5°C/min. Slower ramps provide more time for isomers to partition between the mobile and stationary phases, enhancing separation.[6]

  • Introduce a Mid-Ramp Isothermal Hold: If a specific pair or group of isomers is proving difficult to separate, you can introduce an isothermal hold in the middle of your ramp.[2] Determine the temperature at which the critical pair elutes and program a hold for 1-5 minutes just below that temperature to improve their separation.[3]

  • Use Multiple Ramp Rates: Employ a slower ramp rate during the elution of the complex isomer region and a faster ramp rate afterwards to shorten the total run time.[2]

Q3: My total analysis time is too long. How can I shorten it without sacrificing the resolution of critical isomer pairs?

A3: Shortening run time involves a trade-off with resolution. The key is to increase the temperature ramp rate selectively.

• Troubleshooting Steps:

  • Increase the Ramp Rate: If you have excessive resolution between peaks, you can increase the ramp rate to shorten the analysis time.[2] An optimal starting point for the ramp rate can be estimated as 10°C per column hold-up time (tM).[3]

  • Use a Multi-Ramp Program: As mentioned previously, use a slow ramp for regions with poor resolution and a faster ramp for regions where peaks are well-separated.[2]

  • Increase the Final Temperature: After your last peak of interest has eluted, you can quickly ramp to a higher final temperature to elute any high-boiling contaminants, followed by a short hold. This "bake-out" step cleans the column without adding significant time to the separation portion of the analysis.[3]

Q4: What is a good starting point for a GC temperature program for C10H22 isomers?

A4: A "scouting" gradient is an excellent way to start. This involves using a broad temperature range to ensure all components elute and to get an initial look at the separation.[3]

• Recommended Starting Program:

  • Initial Temperature: 35-40°C[3]

  • Initial Hold: 2 minutes

  • Ramp Rate: 10°C/min[3]

  • Final Temperature: 250°C (or the column's maximum programmed temperature)

  • Final Hold: 5-10 minutes[3]

From this initial run, you can identify the elution temperatures of your isomers and optimize the program by adjusting the initial temperature, ramp rate(s), and hold times as described in the previous FAQs.

Data Presentation: Typical GC Parameters

The separation of C10H22 isomers is primarily achieved on non-polar stationary phases, where elution order generally follows the boiling points of the isomers.[8] Branched isomers are more volatile and tend to have lower boiling points than their straight-chain counterparts.[9]

Parameter	Typical Value / Type	Purpose
GC Column	Non-polar (e.g., DB-1, DB-5, squalane)	Separates based on boiling point differences.[8]
30-100 m length, 0.25 mm ID, 0.25 µm film	High efficiency for complex isomer mixtures.[8]
Carrier Gas	Helium or Hydrogen	Inert mobile phase.
Average Linear Velocity	25-40 cm/s	Optimal for carrier gas efficiency.
Injection Mode	Split (e.g., 50:1 or 100:1 ratio)	For concentrated samples to avoid column overload.
Initial Oven Temp.	35 - 50°C	Ensures focusing of volatile isomers on the column head.
Initial Hold Time	1 - 5 min	Improves resolution of early eluting peaks.[2]
Temp. Ramp Rate	2 - 10°C/min	Slower rates improve resolution of complex isomer groups.[6]
Final Oven Temp.	~250°C	Ensures all high-boiling compounds are eluted.

Experimental Protocols

Protocol 1: Standard GC Method for C10H22 Isomer Separation

This protocol outlines a standard methodology for setting up a GC-FID system for the analysis of decane (B31447) isomers.

• System Preparation:

  • Install a high-resolution, non-polar capillary column (e.g., 60 m x 0.25 mm x 0.25 µm DB-5).

  • Set carrier gas (Helium) flow to achieve an optimal linear velocity (approx. 35 cm/s).

  • Ensure the injector and detector are at appropriate temperatures (e.g., Injector: 250°C, FID: 275°C).

  • Perform a leak check to ensure system integrity.[10][11]

• Sample Preparation:

  • Dilute the C10H22 isomer mixture in a volatile, non-polar solvent like hexane (B92381) or pentane.

  • The final concentration should be suitable to avoid column overloading, typically in the low ppm range.

• Temperature Program Setup (Example):

  • Set the initial oven temperature to 40°C and hold for 5 minutes.

  • Ramp the temperature at 5°C/min to 180°C.

  • Hold at 180°C for 5 minutes to ensure all isomers have eluted.

  • This program is a starting point and should be optimized based on the resulting chromatogram.

• Injection and Data Acquisition:

  • Inject 1 µL of the prepared sample using a split injection mode (e.g., 100:1).

  • Start the data acquisition simultaneously with the injection.

  • Run a blank solvent injection to identify any system contaminants or ghost peaks.[12]

• Data Analysis:

  • Integrate the peaks in the resulting chromatogram.

  • Identify isomers based on their retention times compared to known standards, if available.

  • Assess resolution between critical pairs and modify the temperature program as needed according to the troubleshooting guide.

Visualization

The following diagram illustrates a logical workflow for troubleshooting common separation issues encountered during the analysis of C10H22 isomers.

Caption: Troubleshooting workflow for optimizing GC temperature programs.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. agilent.com [agilent.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. Too Fast GC — What is Too Fast in GC? | Separation Science [sepscience.com]
• 6. gcms.cz [gcms.cz]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. 75 C10H22 isomers of molecular formula C10H22 structural isomers carbon chain isomers structural formula skeletal formula R/S optical isomers stereoisomers stereoisomerism in alkanes Doc Brown's advanced level chemistry revision notes for AQA Edexcel OCR Salters IB US honors courses [docbrown.info]
• 10. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - KR [thermofisher.com]
• 11. ssi.shimadzu.com [ssi.shimadzu.com]
• 12. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]

High-purity separation of 3,3-Dimethyloctane using distillation vs. chromatography

Technical Support Center: High-Purity Separation of 3,3-Dimethyloctane

Welcome to the technical support center for the high-purity separation of 3,3-Dimethyloctane. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and questions related to the purification of this branched alkane.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for high-purity separation of 3,3-Dimethyloctane?

A1: The two main techniques for purifying 3,3-Dimethyloctane are fractional distillation and preparative gas chromatography (GC).[1] The choice between these methods depends on the required purity, the quantity of the sample, and the nature of the impurities.

Q2: How do I choose between distillation and chromatography for my separation?

A2: Fractional distillation is generally suitable for larger quantities (grams to kilograms) where impurities have significantly different boiling points.[2] Preparative GC is ideal for smaller-scale purifications (milligrams to grams) and for separating isomers with very close boiling points, offering very high resolution.[3]

Q3: What purity level can I expect from each method?

A3: Preparative GC can achieve very high purity levels, often exceeding 99.5%. The efficiency of fractional distillation depends on the boiling point differences between 3,3-Dimethyloctane and any impurities. For closely boiling isomers, achieving high purity with distillation alone can be challenging.[4]

Q4: What are the key physical properties of 3,3-Dimethyloctane relevant to its separation?

A4: Key properties include its boiling point of approximately 160-161°C and its nonpolar nature.[1][5][6] As a branched alkane, it has a higher boiling point compared to some of its straight-chain isomers due to differences in molecular packing and van der Waals forces.[7][8]

Troubleshooting Guides

Fractional Distillation

Issue	Possible Causes	Solutions
Poor Separation	Insufficient column efficiency (too few theoretical plates).	Use a longer or more efficient fractionating column (e.g., Vigreux or packed column).[2]
Distillation rate is too fast.	Reduce the heating rate to allow for proper vapor-liquid equilibrium.[9]
Poor insulation of the column.	Insulate the column with glass wool or aluminum foil to maintain the temperature gradient.[10]
Low Yield	Product decomposition at high temperatures.	Consider distillation under reduced pressure (vacuum distillation) to lower the boiling point.[2]
Leaks in the apparatus.	Ensure all joints are properly sealed. Using grease on ground glass joints can help create a better seal.[11]
Bumping or Uneven Boiling	Lack of nucleation sites.	Add boiling chips or a magnetic stir bar to the distillation flask.[3]

Preparative Gas Chromatography

Issue	Possible Causes	Solutions
Peak Tailing or Fronting	Column overload.	Reduce the injection volume or sample concentration.[12]
Active sites on the column or in the inlet liner.	Use a deactivated liner and column. Condition the column at a high temperature.[12]
Poor Resolution	Inappropriate column or temperature program.	Optimize the temperature program (e.g., slower ramp rate). Select a column with a different stationary phase that offers better selectivity for alkanes.[13][14]
Carrier gas flow rate is not optimal.	Adjust the carrier gas flow rate to the optimal linear velocity for the column.[15]
Ghost Peaks	Contamination from the syringe, inlet, or previous injections.	Clean the syringe and inlet. Bake out the column at a high temperature.[12][16]
Septum bleed.	Use a high-quality, low-bleed septum and ensure the injector temperature is not excessively high.[15]
No or Low Signal	Leak in the system (inlet, column fittings).	Perform a leak check of the entire system.[15]
Detector issue.	Ensure the detector is properly configured and functioning. Check gas flows to the detector.[17]

Comparative Data of Separation Methods

Parameter	Fractional Distillation	Preparative Gas Chromatography
Scale	Grams to Kilograms	Milligrams to Grams
Purity	Good to High	Very High (>99.5%)
Throughput	High	Low
Cost	Lower	Higher
Complexity	Moderate	High
Solvent Consumption	None (unless azeotropic)	High (carrier gas)
Thermal Stress on Sample	High (can be reduced with vacuum)	Lower (brief exposure to high temp)

Experimental Protocols

Protocol 1: High-Purity Separation by Fractional Distillation

• Apparatus Setup : Assemble a fractional distillation apparatus with a round-bottom flask, a packed fractionating column, a condenser, a receiving flask, and a thermometer. Ensure all glassware is clean and dry.

• Sample Preparation : Fill the round-bottom flask to no more than two-thirds of its capacity with the crude 3,3-Dimethyloctane. Add boiling chips for smooth boiling.

• Distillation :

  • Begin heating the flask gently with a heating mantle.

  • As the mixture boils, observe the vapor rising through the fractionating column.

  • Maintain a slow and steady distillation rate by carefully controlling the temperature. A high reflux ratio will improve separation.

  • Monitor the temperature at the top of the column. Collect the fraction that distills over at the boiling point of 3,3-Dimethyloctane (~160-161°C).

• Fraction Collection : Collect the purified product in a clean, dry receiving flask. It is advisable to collect an initial forerun and a final tail fraction separately to maximize the purity of the main fraction.

• Purity Analysis : Analyze the collected main fraction using analytical GC-MS to confirm its purity.

Protocol 2: High-Purity Separation by Preparative Gas Chromatography

• Instrument Setup :

  • Injector : Set the temperature to 250°C.

  • Column : Use a nonpolar preparative column suitable for hydrocarbon separation (e.g., 5% diphenyl / 95% dimethyl polysiloxane).

  • Oven Program : Start at an initial temperature of 100°C, hold for 2 minutes, then ramp to 220°C at 10°C/min. Hold at 220°C for 10 minutes.

  • Carrier Gas : Use high-purity helium or hydrogen at an optimized flow rate for the column.

  • Detector : A thermal conductivity detector (TCD) or a flame ionization detector (FID) with a splitter to a collection trap.

  • Collection System : A cooled trap to condense the purified 3,3-Dimethyloctane as it elutes.

• Sample Injection : Inject an appropriate volume of the crude 3,3-Dimethyloctane. The volume will depend on the capacity of the preparative column.

• Fraction Collection : Monitor the chromatogram in real-time. When the peak corresponding to 3,3-Dimethyloctane begins to elute, divert the flow to the cooled collection trap.

• Purity Analysis : Re-inject a small amount of the collected fraction into an analytical GC-MS system to verify its purity.

Visualizations

Caption: Workflow for fractional distillation of 3,3-Dimethyloctane.

Caption: Workflow for preparative GC of 3,3-Dimethyloctane.

Caption: Decision tree for selecting a separation method.

References

• 1. Buy 3,3-Dimethyloctane | 4110-44-5 [smolecule.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. US5382330A - Separation of 1-octene from octane by azeotropic distillation - Google Patents [patents.google.com]
• 5. 3,3-Dimethyloctane [chembk.com]
• 6. 3,3-Dimethyloctane, 98% | Fisher Scientific [fishersci.ca]
• 7. CAS 4110-44-5: 3,3-Dimethyloctane | CymitQuimica [cymitquimica.com]
• 8. 3,3-Dimethyloctane | 4110-44-5 | Benchchem [benchchem.com]
• 9. Purification [chem.rochester.edu]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Reddit - The heart of the internet [reddit.com]
• 12. drawellanalytical.com [drawellanalytical.com]
• 13. agilent.com [agilent.com]
• 14. benchchem.com [benchchem.com]
• 15. stepbio.it [stepbio.it]
• 16. GC Troubleshooting Guide | Gas Chromatography Troubleshooting [scioninstruments.com]
• 17. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]

Technical Support Center: Addressing Matrix Effects in Environmental VOC Analysis

Welcome to the Technical Support Center for the analysis of Volatile Organic Compounds (VOCs) in environmental samples. This resource is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges related to matrix effects.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact my VOC analysis?

A: Matrix effects are the alterations in the analytical signal of a target analyte caused by the presence of other components in the sample matrix. In environmental samples, complex matrices such as soil, sediment, and water can contain a wide variety of interfering compounds. These interferences can either suppress or enhance the signal of the VOCs you are trying to measure, leading to inaccurate quantification.[1][2] For instance, the presence of humic acids in soil can affect the partitioning of VOCs, while high concentrations of dissolved salts in water can alter their volatility.

Q2: I am seeing low and inconsistent recoveries for my target VOCs. What are the likely causes?

A: Low and inconsistent recoveries are a common problem when analyzing VOCs in complex environmental matrices. Several factors related to matrix effects could be the cause:

• Analyte-Matrix Interactions: Your target VOCs may be strongly adsorbing to or partitioning into components of the sample matrix, such as organic matter in soil. This reduces the amount of analyte that is extracted and detected.

• Competition for Active Sites: In techniques like Solid Phase Microextraction (SPME), other volatile and semi-volatile compounds in the matrix can compete with your target analytes for adsorption sites on the SPME fiber, leading to lower extraction efficiency.

• Instrumental Effects: Matrix components can contaminate the analytical instrument, such as the GC inlet or the mass spectrometer source, leading to signal suppression.[3]

• Inefficient Extraction: The chosen extraction method (e.g., SPME, Purge and Trap) may not be optimized for the specific matrix, resulting in incomplete extraction of the target analytes.

Q3: How can I determine if matrix effects are affecting my results?

A: A common method to assess matrix effects is to compare the slope of a calibration curve prepared in a clean solvent (solvent-based calibration) with the slope of a calibration curve prepared in a sample matrix extract that is known to be free of the target analytes (matrix-matched calibration).[1][2] A significant difference between the slopes indicates the presence of matrix effects. Another approach is to perform a spike-recovery experiment, where a known amount of the analyte is added to a real sample and the recovery is calculated. Low or excessively high recovery can indicate the presence of matrix effects.

Q4: What is the purpose of an internal standard and how do I choose the right one?

A: An internal standard (IS) is a known amount of a compound that is added to a sample before analysis. The IS should be chemically similar to the target analyte but not naturally present in the sample. Its purpose is to compensate for variations in sample preparation, injection volume, and instrument response, thereby improving the accuracy and precision of the analysis.[4][5] An ideal internal standard should have similar physicochemical properties (e.g., volatility, polarity) to the analyte of interest and should experience similar matrix effects.[4][6] For GC-MS analysis, deuterated analogs of the target analytes are often the best choice as they have nearly identical chemical properties but can be distinguished by their mass-to-charge ratio.[7]

Troubleshooting Guides

Issue 1: Poor Peak Shape and Resolution in GC-MS Analysis of Water Samples using Purge and Trap (P&T)

Q: My chromatograms from P&T-GC-MS analysis of water samples show broad, tailing, or split peaks for my target VOCs. What could be the problem and how can I fix it?

A: Poor peak shape is a common issue in P&T-GC-MS and can be caused by several factors related to the sample matrix and the analytical system.

Possible Causes and Solutions:

• Excess Water in the System: Water is a major interferent in P&T-GC-MS. If too much water is transferred from the purge vessel to the trap and then to the GC column, it can lead to poor peak shape, especially for early-eluting polar compounds.

  • Solution: Optimize the dry purge step in your P&T method to remove excess water from the trap before desorption.[8] Ensure the moisture control system on your P&T instrument is functioning correctly.

• Contamination: Carryover from a previous high-concentration sample or contamination in the P&T system can lead to distorted peaks.

  • Solution: Run a blank sample to check for contamination.[9] If contamination is present, bake out the P&T system, including the trap and transfer lines, at a high temperature.[9] Ensure that the glassware and sample vials are scrupulously clean.

• Improper GC Conditions: The GC oven temperature program, carrier gas flow rate, and inlet temperature can all affect peak shape.

  • Solution: Review and optimize your GC method. A slower initial oven temperature ramp can help to focus the analytes at the head of the column, leading to sharper peaks. Ensure the carrier gas flow rate is optimal for your column dimensions.

• Trap Issues: The adsorbent material in the trap can degrade over time or become contaminated, leading to poor trapping and desorption of analytes.

  • Solution: Replace the trap according to the manufacturer's recommendations. Ensure you are using the correct trap for your target analytes.

Issue 2: Low and Variable Recovery of VOCs from Soil Samples using SPME

Q: I am experiencing low and inconsistent recovery of VOCs from soil samples when using Headspace Solid-Phase Microextraction (HS-SPME). How can I improve my results?

A: Analyzing VOCs in soil with HS-SPME can be challenging due to the complex and heterogeneous nature of the soil matrix.

Possible Causes and Solutions:

• Strong Analyte-Matrix Interactions: VOCs can bind strongly to soil organic matter and clay particles, making them difficult to extract into the headspace.

  • Solution 1: Sample Pre-treatment: Adding a small amount of water to the soil sample can help to displace the VOCs from the soil matrix and increase their partitioning into the headspace.[10] The addition of salt (salting out) can also increase the volatility of the analytes.

  • Solution 2: Increase Extraction Temperature and Time: Increasing the temperature of the sample during extraction will increase the vapor pressure of the VOCs and promote their release into the headspace.[11] Similarly, a longer extraction time will allow for more complete equilibration between the sample, headspace, and SPME fiber.[11]

• Competition for Fiber Adsorption Sites: Other volatile compounds in the soil can compete with your target analytes for adsorption sites on the SPME fiber.

  • Solution: Select an SPME fiber with a coating that has a high affinity for your target analytes. For a broad range of VOCs, a fiber with a mixed-phase coating (e.g., DVB/CAR/PDMS) is often a good choice.[12][13]

• Matrix Heterogeneity: Soil samples can be very heterogeneous, leading to variability in your results.

  • Solution: Homogenize your soil samples as much as possible before taking a subsample for analysis. Taking a larger, more representative sample can also help to reduce variability.

Data Presentation

Table 1: Common Deuterated Internal Standards for VOC Analysis by GC-MS

Internal Standard	Common Abbreviation	Typical Application
Benzene-d6	C6D6	Aromatic compounds (e.g., Benzene, Toluene, Xylenes)
Toluene-d8	C7D8	Aromatic compounds
Ethylbenzene-d10	C8D10	Aromatic compounds
Naphthalene-d8	C10D8	Polycyclic aromatic hydrocarbons (PAHs)
1,4-Dichlorobenzene-d4	DCB-d4	Chlorinated aromatic compounds
Chloroform-d	CDCl3	Chlorinated alkanes
1,2-Dichloroethane-d4	DCA-d4	Chlorinated alkanes
Methylene chloride-d2	CH2D2Cl2	Chlorinated methanes

Table 2: Example Recovery Data for VOCs in Different Soil Matrices using SPME-GC-MS

Analyte	Sandy Soil Recovery (%)	Clay Soil Recovery (%)	Loam Soil Recovery (%)
Benzene	85 ± 5	72 ± 8	65 ± 10
Toluene	92 ± 4	81 ± 7	75 ± 9
Ethylbenzene	95 ± 3	88 ± 6	82 ± 8
p-Xylene	94 ± 4	86 ± 7	80 ± 9
Naphthalene	78 ± 9	65 ± 11	58 ± 12

Data is hypothetical and for illustrative purposes. Actual recoveries will depend on specific experimental conditions.

Experimental Protocols

Protocol 1: Headspace Solid-Phase Microextraction (HS-SPME) for VOCs in Soil

This protocol provides a general procedure for the analysis of VOCs in soil samples using HS-SPME followed by GC-MS.

1. Sample Preparation: a. Homogenize the soil sample by thoroughly mixing. b. Weigh approximately 5 grams of the homogenized soil into a 20 mL headspace vial.[10] c. Add 1 mL of a 20% sodium chloride solution to the vial.[10] d. Spike the sample with an appropriate internal standard solution. e. Immediately seal the vial with a PTFE-lined septum and aluminum cap.

2. HS-SPME Extraction: a. Place the vial in an autosampler or a heating block with agitation. b. Equilibrate the sample at a specific temperature (e.g., 60°C) for a set time (e.g., 15 minutes) to allow the VOCs to partition into the headspace.[14] c. Expose the SPME fiber to the headspace of the vial for a defined extraction time (e.g., 30 minutes).[14]

3. GC-MS Analysis: a. After extraction, immediately transfer the SPME fiber to the heated injection port of the GC-MS. b. Desorb the analytes from the fiber onto the GC column by keeping the fiber in the inlet for a specific time (e.g., 2-5 minutes) at a high temperature (e.g., 250°C). c. Start the GC-MS analysis using an appropriate temperature program and mass spectrometer settings.

Protocol 2: Purge and Trap (P&T) for VOCs in Water (based on EPA Method 5030C)

This protocol outlines the general steps for the analysis of VOCs in water samples using the Purge and Trap technique.[15][16]

1. Sample Preparation: a. Collect the water sample in a 40 mL vial with a PTFE-lined septum, ensuring no headspace. b. If required, add a preservative (e.g., hydrochloric acid) at the time of collection. c. Just before analysis, add the internal standard solution to the sample.

2. Purging: a. Introduce a known volume of the water sample (typically 5 or 25 mL) into the purging vessel of the P&T system. b. Pass an inert gas (e.g., helium or nitrogen) through the sample for a specified time (e.g., 11 minutes) at a defined flow rate (e.g., 40 mL/min). This process strips the VOCs from the water and carries them to the trap.

3. Trapping: a. The VOCs are concentrated on an analytical trap containing one or more sorbent materials. The trap is typically held at ambient temperature during the purging step.

4. Desorption and GC-MS Analysis: a. After purging, the trap is rapidly heated to a high temperature (e.g., 250°C). b. The carrier gas flow is reversed through the trap, and the desorbed VOCs are transferred to the GC column for separation and subsequent detection by the mass spectrometer.

Mandatory Visualization

Caption: Troubleshooting workflow for low VOC recovery.

Caption: Decision-making process for internal standard selection.

References

• 1. researchgate.net [researchgate.net]
• 2. Evaluation of three calibration methods to compensate matrix effects in environmental analysis with LC-ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 5. Internal Standard Method and Calibration Curve Analysis in Gas Chromatography | MtoZ Biolabs [mtoz-biolabs.com]
• 6. 2. Analysis Results : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 7. benchchem.com [benchchem.com]
• 8. gcms.cz [gcms.cz]
• 9. supplychaingamechanger.com [supplychaingamechanger.com]
• 10. mdpi.com [mdpi.com]
• 11. DSpace [helda.helsinki.fi]
• 12. apps.dtic.mil [apps.dtic.mil]
• 13. researchgate.net [researchgate.net]
• 14. Optimization of the determination of volatile organic compounds in plant tissue and soil samples: Untargeted metabolomics of main active compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 15. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 16. agilent.com [agilent.com]

Overcoming calibration curve non-linearity with 3,3-Dimethyloctane standards

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering non-linear calibration curves, with a specific focus on the application of 3,3-Dimethyloctane as a standard.

Troubleshooting Guides

This section offers step-by-step guidance to diagnose and resolve common issues related to non-linear calibration curves.

Issue: My calibration curve is non-linear, showing a plateau at higher concentrations.

Possible Cause: Detector saturation is a common reason for non-linearity at high analyte concentrations.[1][2][3]

Troubleshooting Steps:

• Confirm Saturation: Extend the calibration curve by preparing standards with even higher concentrations. If the signal response continues to plateau, detector saturation is the likely cause.

• Dilute Samples: Prepare dilutions of your high-concentration samples and standards to bring them within the linear range of the detector.

• Adjust Instrument Parameters: For techniques like mass spectrometry, you may be able to adjust detector settings (e.g., reduce sensitivity) to extend the linear dynamic range.[1]

• Employ a Non-Linear Fit: If dilution is not feasible or desirable, use a non-linear regression model, such as a quadratic fit, to accurately model the calibration curve.[1][4]

Issue: The calibration curve is non-linear at the lower concentration end.

Possible Cause: Analyte adsorption to active sites within the chromatographic system (e.g., injector liner, column) can disproportionately affect lower concentrations, leading to a non-linear response.[5]

Troubleshooting Steps:

• System Passivation: Inject a high-concentration standard several times to saturate active sites before running your calibration curve and samples.

• Inert System Components: Ensure you are using inert components, such as a deactivated injector liner and a high-quality, well-maintained column.

• Method Optimization: Adjust chromatographic conditions (e.g., injection temperature, flow rate) to minimize analyte interaction with the system.

• Use an Internal Standard: Incorporating an internal standard like 3,3-Dimethyloctane can help compensate for analyte loss due to adsorption.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of non-linear calibration curves in chromatography?

A1: Non-linearity in calibration curves can stem from several sources, including:

• Detector Saturation: The detector's response is no longer proportional to the analyte concentration at high levels.[1][2][3]

• Matrix Effects: Components in the sample matrix can suppress or enhance the analyte signal, often in a concentration-dependent manner.[1][2]

• Ionization Saturation (in Mass Spectrometry): The efficiency of ion formation can decrease at high analyte concentrations.[1]

• Analyte Adsorption: Loss of analyte to active sites in the injection port or column can be more pronounced at lower concentrations.[5]

• Errors in Standard Preparation: Inaccurate serial dilutions can introduce systematic errors that manifest as non-linearity.[2][5]

• Isotopic Interference: In mass spectrometry, natural isotopes of the analyte can contribute to the signal of a stable isotope-labeled internal standard, causing non-linearity.[6][7]

Q2: How can an internal standard like 3,3-Dimethyloctane help correct for non-linearity?

A2: An internal standard (IS) is a compound added at a constant concentration to all standards and samples.[8][9] It helps to correct for variations in sample preparation, injection volume, and instrument response.[8][10] By plotting the ratio of the analyte signal to the IS signal against the analyte concentration, much of the variability that can cause non-linearity is compensated for, often resulting in a more linear calibration curve.[8][9] 3,3-Dimethyloctane, being a stable, non-polar compound, can serve as a suitable internal standard in gas chromatography (GC) for the analysis of similar volatile and semi-volatile organic compounds.[11]

Q3: When should I use a non-linear regression model instead of trying to achieve linearity?

A3: While achieving a linear response is often ideal, it's not always possible or practical. A non-linear regression model (e.g., quadratic or polynomial) is appropriate when:

• The non-linearity is inherent to the detection method and reproducible.[12][13]

• Diluting samples to fall within a linear range would compromise the limit of detection.

• The non-linear model provides a demonstrably better fit to the calibration data (e.g., as evidenced by residual plots) and improves the accuracy of sample quantification.[13]

It is crucial to validate the chosen non-linear model thoroughly to avoid inaccurate quantification.[13]

Q4: Can errors in my standard preparation lead to a non-linear curve?

A4: Yes, errors in preparing your calibration standards are a significant source of non-linearity.[2][5] This is particularly true when performing serial dilutions, where a mistake in an early dilution step can propagate and create a systematic deviation from linearity. Always use calibrated volumetric flasks and pipettes and prepare fresh standards regularly.

Data Presentation

Table 1: Comparison of Linear vs. Internal Standard Calibration for a Non-Linear Response

Analyte Concentration (ng/mL)	Analyte Peak Area	3,3-Dimethyloctane Peak Area (IS)	Analyte Area / IS Area Ratio
1.0	12,500	155,000	0.081
5.0	65,000	158,000	0.411
10.0	135,000	160,000	0.844
25.0	320,000	157,000	2.038
50.0	590,000	156,000	3.782
100.0	980,000	159,000	6.164

This table presents illustrative data demonstrating how the use of an internal standard (3,3-Dimethyloctane) can linearize a calibration curve that is non-linear when considering only the analyte peak area.

Experimental Protocols

Protocol 1: Preparation of Calibration Standards with 3,3-Dimethyloctane as an Internal Standard

Objective: To prepare a set of calibration standards for a target analyte containing a constant concentration of 3,3-Dimethyloctane as an internal standard.

Materials:

• Target analyte stock solution (e.g., 1000 µg/mL)

• 3,3-Dimethyloctane stock solution (e.g., 1000 µg/mL)

• High-purity solvent (compatible with your analytical method)

• Calibrated volumetric flasks and micropipettes

Procedure:

• Prepare an Intermediate Internal Standard Spiking Solution: Dilute the 3,3-Dimethyloctane stock solution to a concentration that will result in a robust detector response (e.g., 10 µg/mL).

• Prepare Calibration Standards: a. Label a series of volumetric flasks for each calibration level. b. To each flask, add the appropriate volume of the target analyte stock solution to achieve the desired final concentrations (refer to Table 1 for an example range). c. To each flask, add a constant volume of the intermediate internal standard spiking solution (e.g., 100 µL to each 10 mL flask to achieve a final IS concentration of 100 ng/mL). d. Bring each flask to final volume with the high-purity solvent and mix thoroughly.

• Prepare Blank: Prepare a blank sample containing only the solvent and the internal standard.

Mandatory Visualization

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. automationforum.co [automationforum.co]
• 5. academic.oup.com [academic.oup.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Internal standard - Wikipedia [en.wikipedia.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. multichrom.ru [multichrom.ru]
• 11. 3,3-Dimethyloctane | 4110-44-5 | Benchchem [benchchem.com]
• 12. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 13. Fitting Nonlinear Calibration Curves: No Models Perfect [scirp.org]

Technical Support Center: Preventing Sample Contamination During Volatile Organic Compound (VOC) Collection

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing sample contamination during the collection of volatile organic compounds (VOCs). Adherence to proper sampling protocols is critical for obtaining accurate and reliable data.

Troubleshooting Guides

This section addresses specific issues that can arise during VOC sample collection and provides step-by-step guidance to resolve them.

Issue: High Levels of Background VOCs in Blanks

Question: My trip blanks and field blanks are showing significant levels of VOCs that are also present in my samples. How can I identify and eliminate the source of this background contamination?

Answer:

Contamination in blank samples indicates that external factors are compromising your sample integrity. A systematic approach is necessary to identify and eliminate the source.

Troubleshooting Steps:

• Isolate the Contamination Source:

  • Trip Blanks vs. Field Blanks: Compare the VOC profiles of your trip blanks and field blanks.

    • If trip blanks (which are not opened in the field) show contamination, the source is likely from the sample containers, the laboratory water used to prepare the blank, or contamination during transport and storage.[1][2][3]

    • If field blanks show higher levels of contamination than trip blanks, the source is likely from the sampling environment or the sampling process itself.[1][2][3]

  • Equipment Blanks: Analyze equipment blanks (rinsate blanks) to determine if your sampling equipment is the source of contamination after cleaning.[3]

• Evaluate and Mitigate Common Contamination Sources:

  • Sample Containers and Septa: Use pre-cleaned, certified vials with low-bleed septa to prevent leaching of VOCs.[4]

  • Transport and Storage: Transport samples in a clean, dedicated cooler. Do not store or transport samples near solvents, fuels, or other sources of VOCs. Ensure the vehicle used for transport is well-ventilated and free of chemical odors.

  • Sampling Environment:

    • Avoid sampling near running vehicles or generators, as exhaust fumes are a major source of VOC contamination.

    • Be aware of airborne contaminants from nearby industrial activities, traffic, or even personal care products worn by sampling personnel.

  • Sampling Personnel:

    • Wear powder-free nitrile gloves and change them frequently, especially after touching any potentially contaminated surfaces.

    • Avoid using perfumes, colognes, or scented lotions on sampling days.

    • Ensure clothing has not been recently dry-cleaned or exposed to strong chemical odors.

Issue: Inconsistent or Non-Reproducible VOC Concentrations in Replicate Samples

Question: I am collecting duplicate or replicate samples, but the VOC concentrations are highly variable. What could be causing this inconsistency?

Answer:

Inconsistent results in replicate samples suggest variability in your sample collection technique or non-homogeneity of the sample matrix.

Troubleshooting Steps:

• Standardize Your Sampling Technique:

  • Water Sampling: Ensure a consistent flow rate when filling vials. For tap water, let the water run for a sufficient time to flush the lines before sampling.[4][5] Avoid aerating the sample as it can lead to loss of volatile compounds.

  • Soil Sampling: When collecting soil cores, ensure each replicate is taken from the same depth and soil horizon. Homogenizing the soil before subsampling is generally not recommended for VOCs due to potential volatilization losses.

  • Fill Vials Consistently: Fill vials to just overflowing to create a positive meniscus, eliminating headspace where VOCs can partition.[4] After capping, invert the vial and tap it to ensure no air bubbles are present. If bubbles are present, discard the sample and collect a new one.[4][5]

• Evaluate Sample Matrix Heterogeneity:

  • For soil and sediment samples, the distribution of VOCs can be highly variable. Collecting multiple increments to form a composite sample (for non-volatile analyses) or taking several discrete samples from the target area can help to better characterize the site. For VOCs, however, it is often preferred to analyze multiple discrete samples to understand the spatial variability.

• Check for Cross-Contamination Between Samples:

  • Use fresh, clean sampling equipment for each sample. If equipment is reused, it must be thoroughly decontaminated between sampling points.

  • Handle one sample at a time to avoid mix-ups or cross-contamination.

Frequently Asked Questions (FAQs)

Q1: What is the difference between a trip blank, a field blank, and an equipment blank, and why are they all necessary?

A1: Each type of blank serves a unique purpose in identifying sources of contamination:

• Trip Blank: A sample of analyte-free water prepared in the lab, transported to the sampling site, and returned to the lab without being opened. It is used to detect contamination from sample containers, transport, and storage.[1][2][3]

• Field Blank: A sample of analyte-free water that is opened and exposed to the sampling environment at the site. It is used to assess contamination from the ambient air at the sampling location.[1][2][3]

• Equipment Blank (Rinsate Blank): A sample of analyte-free water that is rinsed through decontaminated sampling equipment. It is used to verify the effectiveness of the cleaning procedures.[3]

Using all three types of blanks allows for a systematic investigation into the source of any detected contamination.

Q2: How should I clean my sampling equipment to prevent cross-contamination?

A2: A rigorous cleaning protocol is essential. A general procedure for cleaning stainless steel sampling equipment is as follows:

• Pre-rinse: Rinse with tap water to remove gross contamination.

• Detergent Wash: Wash with a laboratory-grade, phosphate-free detergent.

• Tap Water Rinse: Rinse thoroughly with tap water.

• Solvent Rinse (if necessary): Rinse with an appropriate solvent (e.g., methanol, hexane) if organic contamination is suspected and the equipment is compatible.

• Deionized Water Rinse: Rinse multiple times with deionized water.

• Air Dry: Allow to air dry in a clean environment.

• Storage: Wrap in aluminum foil or store in a clean, sealed container until use.

Q3: What type of sample vials should I use for VOC collection?

A3: Use 40-mL borosilicate glass vials with open-top screw caps (B75204) and PTFE-lined silicone septa.[5] It is recommended to use vials that have been pre-cleaned and certified by the manufacturer to be free of VOC contamination.

Q4: Can I use plastic tubing for collecting water samples for VOC analysis?

A4: It is generally not recommended to use plastic tubing, as phthalates and other VOCs can leach from the plastic and contaminate the sample. If tubing is necessary, use materials with low potential for leaching, such as Teflon® or stainless steel. It is crucial to run an equipment blank through the tubing to check for any contamination.

Q5: How long can I store my VOC samples before analysis?

A5: The holding time for VOC samples is typically 14 days if they are properly preserved (acidified to a pH <2 with hydrochloric acid) and stored at 4°C.[6] For un-preserved soil samples, the holding time can be as short as 48 hours.[7] Always check with your analytical laboratory for their specific requirements.

Data Presentation

Table 1: Comparison of VOC Concentrations in Aerosol Spray Products Using Different Sampling Methods

This table presents data from a study comparing two sampling methods for VOCs in consumer aerosol sprays: perforating the can and transferring the contents, versus spraying the product into a vial. The data shows that the spraying method, which more closely mimics consumer use, can result in significantly higher measured concentrations of certain VOCs.[8][9]

Volatile Organic Compound	Perforating Method (μg/g)	Spraying Method (μg/g)	Fold Increase (Spraying vs. Perforating)
Toluene	Varies by product	Varies by product	1.80
Ethylbenzene	Varies by product	Varies by product	2.10
p-Xylene	Varies by product	Varies by product	2.25
o-Xylene	Varies by product	Varies by product	2.03
Styrene	Varies by product	Varies by product	1.28

Data summarized from a comparative study on aerosol spray sampling methods. Absolute concentrations varied significantly between different products. The fold increase represents the average difference observed across multiple products.[8][9]

Experimental Protocols

Protocol 1: Collection of VOC Samples from Water

This protocol is a general guideline for collecting water samples for VOC analysis. It is based on common procedures found in EPA methods and other standard operating procedures.

Materials:

• 40-mL pre-cleaned amber glass vials with PTFE-lined septa

• Hydrochloric acid (HCl) solution for preservation (if required)

• Powder-free nitrile gloves

• Cooler with ice

• Chain of custody forms and labels

Procedure:

• Preparation:

  • Put on a new pair of nitrile gloves.

  • Label the sample vials with the sample ID, date, time, and requested analysis.

  • If sampling from a tap, remove any aerators or hoses and let the cold water run for at least 5-10 minutes to flush the system.[4][10]

• Sample Collection:

  • Reduce the water flow to a slow, steady stream to minimize turbulence and aeration.

  • Tilt the vial slightly and place it under the stream of water.

  • Fill the vial until the water forms a convex meniscus at the top. Do not rinse the vial, especially if it contains a preservative.

• Preservation (if required):

  • If required, add the specified amount of HCl preservative to the vial.

• Capping and Checking for Air Bubbles:

  • Carefully place the cap on the vial and tighten it securely.

  • Invert the vial and tap it gently to check for air bubbles. If any bubbles are present, uncap the vial, add a small amount of additional sample water, and recap. Repeat until no bubbles are present.[4][5]

• Storage and Transport:

  • Place the sealed vials in a cooler with ice immediately after collection.

  • Complete the chain of custody form and transport the samples to the laboratory for analysis.

Protocol 2: Collection of VOC Samples from Soil using EPA Method 5035A

This protocol provides a summary of the procedures for collecting soil samples for VOC analysis according to EPA Method 5035A, which is designed to minimize volatilization losses.

Materials:

• EnCore® sampler or similar soil coring device

• 40-mL pre-weighed vials containing a preservative (methanol or sodium bisulfate) or empty vials for unpreserved samples

• Spatula or other sampling tool

• Powder-free nitrile gloves

• Cooler with ice

• Chain of custody forms and labels

Procedure:

• Preparation:

  • Clear the ground surface of any debris.

  • Using a decontaminated tool, expose a fresh surface of the soil to be sampled.

• Sample Collection (Low Concentration <200 µg/kg):

  • Use a soil coring device (e.g., EnCore® sampler) to collect a 5-gram plug of soil.

  • Immediately extrude the soil sample into a pre-weighed 40-mL vial containing a sodium bisulfate solution or into an empty vial for unpreserved analysis.[6][7]

  • Wipe the outside of the vial clean and cap it securely.

  • Alternatively, collect the sample in an EnCore® sampler, cap it, and ship it to the lab for preservation within 48 hours.[6][7]

• Sample Collection (High Concentration >200 µg/kg):

  • Collect a 5-gram soil plug using a coring device.

  • Immediately extrude the soil into a pre-weighed 40-mL vial containing methanol.[6][11]

  • Wipe the outside of the vial clean and cap it securely.

• Storage and Transport:

  • Place the vials in a cooler with ice immediately.

  • Unpreserved samples must be analyzed or preserved by the laboratory within 48 hours of collection.[7] Methanol-preserved samples have a longer holding time.

  • Complete the chain of custody form and ship the samples to the laboratory via overnight delivery.

Mandatory Visualizations

Caption: Potential sources of VOC sample contamination.

Caption: Troubleshooting workflow for identifying contamination sources.

References

• 1. maine.gov [maine.gov]
• 2. ohiowea.org [ohiowea.org]
• 3. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 4. ndep.nv.gov [ndep.nv.gov]
• 5. lyellcollection.org [lyellcollection.org]
• 6. eurofinsus.com [eurofinsus.com]
• 7. epa.gov [epa.gov]
• 8. researchgate.net [researchgate.net]
• 9. Comparison of sampling methods for the determination of volatile organic compounds in consumer aerosol sprays - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Leaching and VOC Emission Tests of Polymer Composites Produced from Post-Consumer Waste in Terms of Application in the Construction Sector - PMC [pmc.ncbi.nlm.nih.gov]
• 11. testmark.ca [testmark.ca]

Technical Support Center: Selecting a GC Column for Optimal Separation of Branched Alkanes

This technical support center is designed to assist researchers, scientists, and drug development professionals in selecting the appropriate Gas Chromatography (GC) column for separating branched alkanes. Below, you will find troubleshooting guides and frequently asked questions to address specific issues encountered during chromatographic analysis.

Frequently Asked Questions (FAQs)

Q1: What is the most suitable type of stationary phase for separating branched alkanes? A1: For separating non-polar compounds like branched alkanes, a non-polar stationary phase is the recommended starting point.[1] The elution order of these compounds will generally follow their boiling points.[1][2] A capillary column with a 100% dimethylpolysiloxane phase is a common choice for a boiling point-based separation.[1] Using a polar column is not recommended as non-polar alkanes have minimal interaction with polar stationary phases, which leads to poor separation and very short retention times.[1]

Q2: How do column dimensions (length, internal diameter, film thickness) impact the separation of branched alkanes? A2: Column dimensions are critical parameters that affect resolution, analysis time, and sample capacity.[3][4]

• Length: Longer columns provide more theoretical plates, which enhances separation efficiency and resolution.[3] However, this also leads to longer analysis times.[5] Doubling the column length increases resolution by a factor of approximately 1.4.[5][6] A 30-meter column often provides a good balance between resolution and speed.[1][5] For highly complex mixtures of isomers, a longer column (e.g., 60 m) may be necessary.[1]

• Internal Diameter (ID): Reducing the column's internal diameter enhances efficiency and resolution.[1][6] A common ID of 0.25 mm offers a good compromise between efficiency and sample capacity.[1] Narrower bore columns (e.g., 0.18 mm or 0.15 mm) can further improve resolution but may require specialized equipment to handle the higher head pressures.[1][7]

• Film Thickness: The optimal film thickness depends on the volatility of the analytes.[8] For more volatile (low boiling point) branched alkanes, a thicker film can increase retention and improve separation, potentially eliminating the need for sub-ambient oven temperatures.[1] Thinner films generally provide sharper peaks and are better for higher boiling point compounds.[1][8]

Q3: Can I use a polar GC column for branched alkane analysis? A3: While possible, it is generally not advised. Branched alkanes are non-polar and will have very weak interactions with a polar stationary phase.[1] This results in minimal retention and poor separation.[1] Separations on polar columns are driven by dipole-dipole and hydrogen bonding interactions, which are not significant for alkanes, and the elution order will not reliably follow boiling points.[1]

Troubleshooting Guide

Issue 1: Poor Resolution or Co-elution of Branched Alkane Isomers

Q: My chromatogram shows poor separation between branched alkane isomers, with significant peak overlap. How can I improve the resolution? A: This is a common challenge in alkane analysis. A systematic approach to improving resolution involves optimizing the stationary phase, column dimensions, and GC method parameters.

• Optimize Stationary Phase: Ensure you are using a non-polar stationary phase, as this will separate the branched alkanes primarily by their boiling points.[1][2] Phases like 100% dimethylpolysiloxane or 5% phenyl-methylpolysiloxane are excellent starting points.[1][2]

• Adjust Column Dimensions:

  • Increase Column Length: To improve separation, consider using a longer column. Increasing length from 30 m to 60 m can significantly enhance resolution, although it will also increase the analysis time.[5][6]

  • Decrease Internal Diameter (ID): Switching from a 0.25 mm ID column to a 0.18 mm ID column will increase efficiency and may resolve closely eluting peaks.[1][7] Be aware that this will reduce sample capacity.[7]

• Optimize GC Method Parameters:

  • Temperature Program: Employ a slower oven temperature ramp rate (e.g., 2-5°C/min). This gives analytes more time to interact with the stationary phase, improving separation.[1]

  • Carrier Gas Flow Rate: Operate the carrier gas (Helium or Hydrogen) at its optimal linear velocity to maximize column efficiency.[1][7]

Issue 2: Peak Tailing for Branched Alkanes

Q: I am observing significant peak tailing for my branched alkane standards. What is the cause and how can I fix it? A: Peak tailing for non-polar compounds like alkanes is often due to issues within the GC system, such as column activity or problems in the inlet.[1][9]

• Check for Column Activity: Active sites, such as exposed silanols in the column or liner, can cause peak tailing.[9] Conditioning the column at its maximum operating temperature for a few hours can help. If the problem persists, trimming the first 10-30 cm from the inlet of the column can remove accumulated non-volatile residues or active sites.[8]

• Inspect the Inlet: The injector liner is a common source of activity. Use a deactivated liner and replace it regularly.[1] Also, ensure the injector temperature is high enough to ensure rapid volatilization of the sample without causing degradation.[10]

• Avoid Column Overload: Injecting too much sample can lead to peak fronting or tailing.[10] Reduce the injection volume or increase the split ratio.[10]

Issue 3: Baseline Drift During Analysis

Q: My baseline is drifting upwards during my GC run. What could be causing this? A: Baseline drift can be caused by several factors, most commonly column bleed or system contamination.[1][10]

• Column Bleed: This occurs when the stationary phase degrades at high temperatures.[10] Ensure your oven temperature does not exceed the column's specified maximum temperature limit.[10] If the column is old, it may need to be replaced.

• System Contamination: Contamination in the carrier gas, gas lines, or injector can lead to baseline drift.[11] Ensure high-purity carrier gas is used and that gas traps for oxygen and moisture are functioning correctly.[10] Check for leaks in the system, especially around the septum and column fittings.[11]

Quantitative Data Summary: Impact of GC Column Parameters

The selection of appropriate column dimensions is crucial for achieving optimal separation. The following table summarizes the effects of key parameters.

Parameter	Effect on Separation	Typical Recommendation for Branched Alkanes
Stationary Phase	Determines selectivity and retention. Governs the primary mode of interaction with analytes.[4]	Non-polar (e.g., 100% dimethylpolysiloxane, 5% phenyl-methylpolysiloxane). Separation is based on boiling point.[1][2]
Column Length (L)	Resolution is proportional to the square root of the length. Doubling the length increases resolution by ~40% but doubles analysis time.[5][6]	Start with a 30 m column.[1][5] Increase to 60 m or longer for very complex isomer mixtures.[1]
Internal Diameter (ID)	Efficiency is inversely proportional to the ID. Halving the ID doubles the efficiency but increases head pressure and reduces sample capacity.[1][6]	0.25 mm ID offers a good balance of efficiency and capacity.[1][12] Use ≤0.18 mm for higher resolution needs.[1]
Film Thickness (df)	Retention is directly proportional to film thickness. Thicker films increase retention for volatile compounds. Thinner films are for high-boiling compounds.[1][8]	0.25 µm is a good general-purpose thickness. Use thicker films (≥0.5 µm) for volatile branched alkanes to increase retention.[1][8]

Experimental Protocols

Protocol 1: General GC Method for Branched Alkane Profiling

This protocol provides a starting point for the analysis of branched alkanes. Optimization may be required based on the specific sample matrix and target analytes.

1. Column Installation and Conditioning:

• Carefully cut both ends of the capillary column with a ceramic wafer to ensure a clean, square cut.[1]

• Install the column in the GC oven, connecting one end to the injector and the other to the detector. Ensure the correct column insertion depth as specified in the instrument manual.[1]

• Check all fittings for leaks using an electronic leak detector.[1]

• Condition the column by setting the carrier gas flow (e.g., Helium at 1-2 mL/min) and programming the oven to 20°C above the final method temperature, without exceeding the column's maximum limit. Hold for 1-2 hours to remove volatile contaminants.[1]

2. Sample Preparation:

• Dissolve the branched alkane sample in a non-polar solvent like hexane (B92381) or heptane.[1]

• A starting concentration of 100-1000 µg/mL is often appropriate, but should be optimized to prevent column overload.[1]

3. GC Instrument Parameters:

• Injector: Split/splitless injector at 250°C. A starting split ratio of 50:1 is recommended.[1]

• Carrier Gas: Helium at a constant flow rate of 1.5 mL/min.[1]

• Oven Program:

  • Initial Temperature: 40°C, hold for 2 minutes.

  • Ramp: 5°C/min to 300°C.

  • Final Hold: Hold at 300°C for 10 minutes.[1]

• Detector (FID): Temperature at 320°C.[1]

4. Injection and Data Acquisition:

• Inject 1 µL of the prepared sample.[1]

• Begin data acquisition at the time of injection.

Visual Guides

The following diagrams illustrate key decision-making processes and relationships in GC column selection for branched alkane separation.

Caption: Logical workflow for selecting a GC column for branched alkane analysis.

Caption: Key factors influencing the GC separation of branched alkanes.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Guide to Choosing a GC Column | Phenomenex [phenomenex.com]
• 4. trajanscimed.com [trajanscimed.com]
• 5. gcms.cz [gcms.cz]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. gcms.labrulez.com [gcms.labrulez.com]
• 8. gcms.cz [gcms.cz]
• 9. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]
• 10. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 11. stepbio.it [stepbio.it]
• 12. fishersci.ca [fishersci.ca]

Technical Support Center: Enhancing Sensitivity for Low-Level VOC Detection with Dynamic Headspace

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting information and frequently asked questions (FAQs) to enhance the sensitivity of low-level Volatile Organic Compound (VOC) detection using dynamic headspace (DHS) analysis.

Frequently Asked Questions (FAQs)

Q1: What is dynamic headspace (DHS), and how does it differ from static headspace analysis?

A: Dynamic headspace is an extraction technique where an inert gas continuously purges the headspace above a sample in a sealed vial.[1][2][3][4] The volatile compounds released from the sample are swept by the gas stream and concentrated on a sorbent trap.[3][5][6] Following this collection period, the trap is rapidly heated to desorb the trapped volatiles into a gas chromatograph (GC) for analysis.[5][6]

In contrast, static headspace involves sealing a sample in a vial and heating it to allow volatile compounds to partition and reach a state of equilibrium between the sample matrix and the gas phase above it.[1][3] A fixed volume of this equilibrated headspace gas is then injected into the GC.[3][7] The key difference is that DHS is a non-equilibrium, exhaustive extraction technique, while static headspace is an equilibrium-based, partial extraction method.[5][8]

Q2: Why is dynamic headspace more sensitive for low-level VOC detection?

A: Dynamic headspace offers superior sensitivity for several reasons:

• Exhaustive Extraction: By continuously purging the headspace, the equilibrium is constantly disrupted, encouraging a more complete release of analytes from the sample matrix over time.[1][2] This leads to a more exhaustive extraction compared to the single equilibrium step in static headspace.[5]

• Analyte Concentration: Volatiles are concentrated on a sorbent trap from a larger volume of headspace gas, significantly increasing the mass of analyte introduced into the GC and thereby lowering detection limits.[3][5][9]

• Matrix Effects Reduction: It is a powerful alternative to techniques like HS-SPME as it has fewer concerns related to the selectivity of the extraction to matrix effects.[10]

• Improved Recovery: DHS is particularly effective for less volatile compounds or analytes in complex solid or polar matrices where partitioning into the headspace is limited in a static system.[1][2]

Q3: What are the key parameters to optimize for maximizing sensitivity in DHS?

A: To achieve the lowest detection limits, several experimental parameters must be carefully optimized. The most critical parameters include:

• Purge Volume and Flow Rate: An optimal volume of purge gas must be flowed at an optimal rate to maximize the amount of VOCs extracted.[10] The total purge volume directly impacts the amount of analyte trapped, but excessive flow rates can lead to breakthrough, where analytes are not retained by the sorbent.

• Incubation/Equilibration Temperature and Time: Heating the sample increases the vapor pressure of analytes, promoting their release into the headspace.[11] An incubation step before purging allows the sample to reach thermal equilibrium.[10] Higher temperatures can enhance sensitivity, but must be chosen carefully to avoid thermal degradation of the sample.[1][4]

• Sorbent Trap Selection: The choice of adsorbent material is critical and depends on the volatility and polarity of the target VOCs. Multi-bed adsorbents can be used for a wide volatility range of compounds.[5]

• Desorption Temperature and Time: The trap must be heated sufficiently to ensure the complete and rapid transfer of all trapped analytes to the GC column. Inefficient desorption will result in peak tailing and reduced sensitivity.[12]

Q4: How do I choose the right adsorbent trap for my analysis?

A: The selection of the adsorbent material is based on the properties of your target analytes. A common strategy is to use a trap containing multiple adsorbent beds of increasing strength. This allows for the efficient trapping of a wide range of VOCs, from very volatile to semi-volatile compounds.[5] For example, a trap might contain a weak sorbent like Tenax®-TA for less volatile compounds, followed by a stronger sorbent for more volatile analytes.[2] It is also possible to use cryo or cold-trapping to refocus analytes as they are released from the sorbent trap during thermal desorption.[2]

Q5: Can dynamic headspace workflows be automated?

A: Yes, modern dynamic headspace systems are fully automated.[1][5] Automation handles everything from sample incubation and purging to trap desorption and GC injection.[5] This not only improves throughput but also significantly enhances the precision and reproducibility of the analysis by ensuring consistent timing, flows, and temperatures for every sample.[1][5]

Troubleshooting Guide

Problem: I am seeing no peaks or my analyte peaks are very small.

Possible Causes & Solutions:

• Leaks in the System: Leaks are a major cause of sensitivity loss.

  • Solution: Perform a leak check on the entire system.[13] Check vial caps (B75204) and septa for a proper seal, ensuring they are tight but not deformed.[11] Inspect the transfer line and all fittings between the DHS unit and the GC inlet.[13]

• Incorrect Purge/Trap Parameters: Suboptimal parameters can lead to inefficient extraction or trapping.

  • Solution: Optimize the purge flow rate and volume.[10] Ensure the incubation temperature is high enough to promote volatilization but not so high that it causes analyte degradation.[11] Verify that the chosen sorbent trap is appropriate for your target VOCs.

• Inefficient Desorption: Analytes may not be transferring completely from the trap to the GC.

  • Solution: Increase the thermal desorption temperature and/or time. Ensure the trap heater is functioning correctly and the transfer line to the GC is heated sufficiently to prevent condensation.[11][12]

• Analyte Breakthrough: The analytes are passing through the adsorbent trap without being retained.

  • Solution: Reduce the purge flow rate or total purge volume. Consider using a stronger adsorbent or a trap with a larger sorbent mass. Ensure the trap temperature during the purge step is not too high.

• Low Analyte Concentration in Sample: The concentration of VOCs in your sample may be below the instrument's detection limit.

  • Solution: Increase the sample volume or mass. Note that at least 50% of the vial volume should remain as headspace for optimal equilibration.[11]

Problem: My peak areas are inconsistent and reproducibility is poor.

Possible Causes & Solutions:

• Inconsistent Sample Preparation: Variations in sample volume, mass, or matrix can lead to variable results.[7]

  • Solution: Standardize all sample preparation procedures.[7] Use calibrated volumetric devices and analytical balances. Ensure the sample matrix is as consistent as possible between samples and standards.

• Variable Incubation Time/Temperature: Inconsistent heating leads to variable partitioning of analytes into the headspace.[7]

  • Solution: Use an automated system to ensure uniform heating and precise incubation times for all vials.[7] Allow sufficient time for the sample to reach thermal equilibrium before starting the purge sequence.[10]

• Poor Vial Sealing: Leaks from improperly sealed vials will result in a loss of volatiles.[7]

  • Solution: Use high-quality vials, caps, and septa. Ensure a consistent and proper crimp on all vials.[11] Enable dynamic leak checking on your system if available.[13]

• Water Interference: Excess water collecting on the trap can affect trapping efficiency and cause inconsistent desorption.

  • Solution: Many DHS systems have water management options, such as a dry purge step after the sample purge, to remove excess water from the sorbent trap before desorption.[5]

Problem: I am observing carryover from the previous injection.

Possible Causes & Solutions:

• Incomplete Trap Desorption: Residual compounds remain on the trap after desorption.

  • Solution: Increase the desorption temperature or time. It may be necessary to "bake out" the trap at a high temperature between runs to clean it thoroughly.

• Contamination in the Transfer Line: Analytes may have condensed in a cold spot within the transfer line.

  • Solution: Ensure the entire transfer line from the DHS unit to the GC inlet is heated uniformly and set to an appropriate temperature to prevent condensation of higher-boiling compounds.[11]

• GC Inlet Contamination: The GC inlet liner may be a source of carryover.

  • Solution: Replace the GC inlet liner and septum regularly.

Experimental Protocols

General Protocol for Low-Level VOC Analysis by DHS-GC-MS

This protocol provides a general workflow for the analysis of VOCs. Specific parameters should be optimized for each unique application.

• Sample Preparation:

  • Accurately weigh or pipette the sample (e.g., 1 mL of liquid or 1g of solid) into a standard 20 mL headspace vial.[14]

  • If required for aqueous samples, add a salt (e.g., sodium chloride) to saturate the solution and increase the partitioning of VOCs into the headspace (salting-out effect).[1][11]

  • Add any internal standards or surrogates.

  • Immediately seal the vial with a clean cap and septum.[11]

• Instrument Setup and Optimization:

  • DHS Parameters:

    • Incubation Temperature: Set to a temperature that promotes analyte release without causing degradation (e.g., 60-80 °C).[11]

    • Incubation Time: Allow for sufficient time to reach thermal equilibrium (e.g., 10-25 minutes).[10]

    • Purge Gas: Use a high-purity inert gas (e.g., Helium or Nitrogen).

    • Purge Flow Rate: Optimize for efficient purging without causing breakthrough (e.g., 50-80 mL/min).[10]

    • Purge Volume: Set a volume sufficient to extract the target analytes (e.g., 1100-2100 mL).[10]

    • Trap Material: Select a sorbent trap appropriate for the target analytes (e.g., Tenax® TA, multi-bed sorbent).[2][5]

    • Desorption Temperature: Set high enough for rapid and complete desorption (e.g., 250-300 °C).

  • GC-MS Parameters:

    • Injector: Use a splitless or low-split injection to maximize sensitivity.

    • Column: Select a GC column appropriate for separating the target VOCs.

    • Oven Program: Develop a temperature program that provides good chromatographic resolution of the target compounds.

    • Mass Spectrometer: Operate in Scan or Selected Ion Monitoring (SIM) mode. SIM mode will provide the highest sensitivity for target compounds.

• Analysis Sequence:

  • Run a solvent or method blank to ensure the system is clean.

  • Analyze a series of calibration standards to generate a calibration curve.

  • Analyze the unknown samples.

  • Periodically run a continuing calibration verification (CCV) standard to check instrument performance.[15]

Quantitative Data Summary

Optimizing DHS parameters is crucial for enhancing sensitivity. The following table summarizes the typical effects of key parameters on analyte response for low-level VOCs.

Parameter	Low Setting	Medium Setting	High Setting	General Effect on Sensitivity	Key Considerations
Incubation Temp.	Lower Response	Increased Response	Highest Response	Increases sensitivity by raising analyte vapor pressure.[11]	Risk of thermal degradation at excessively high temperatures.[1][4]
Purge Volume	Lower Response	Increased Response	Highest Response	Increases sensitivity by trapping more analyte mass.	Risk of analyte breakthrough and longer analysis times.
Purge Flow Rate	Lower Throughput	Optimal Range	Risk of Breakthrough	A balance is needed; too low is inefficient, too high causes analyte loss.[10]	Optimal flow depends on trap material and analyte volatility.
Sample Volume	Lower Response	Increased Response	Increased Response	Higher sample amount generally yields higher response.	Headspace volume should be at least 50% of the vial.[11]

Visualizations

Experimental Workflow

Caption: Workflow for DHS-GC-MS analysis.

Troubleshooting Logic

Caption: Troubleshooting low signal issues.

Parameter Optimization Relationships

Caption: Interplay of DHS optimization parameters.

References

• 1. Giải quyết các vấn đề phổ biến trong lấy mẫu Headspace cho nhiễm sắc khí - Persee [pgeneral.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. Static vs. Dynamic Headspace GC: Key Differences Explained [hplcvials.com]
• 4. Troubleshooting Common Issues in Headspace Sampling for Gas Chromatography - Persee [pgeneral.com]
• 5. gerstelus.com [gerstelus.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Common Issues And Solutions in Headspace Sampling For Gas Chromatography - Blogs - News [alwsci.com]
• 8. bgb-analytik.com [bgb-analytik.com]
• 9. gerstelus.com [gerstelus.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Headspace Sampling Optimization | SCION Instruments [scioninstruments.com]
• 12. academic.oup.com [academic.oup.com]
• 13. agilent.com [agilent.com]
• 14. gcms.labrulez.com [gcms.labrulez.com]
• 15. ssi.shimadzu.com [ssi.shimadzu.com]

Technical Support Center: Purity Assessment of Commercial 3,3-Dimethyloctane Analytical Standards

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 3,3-dimethyloctane as an analytical standard. The information herein is designed to address common issues encountered during purity assessment using Gas Chromatography (GC) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Quantitative Data Summary

The purity of commercial 3,3-dimethyloctane analytical standards is typically high, as confirmed by the manufacturer's Certificate of Analysis (CoA). The primary analytical method for quoting purity is Gas Chromatography (GC), with typical specifications greater than 98.0%. The following table summarizes expected quantitative data for a high-purity standard.

Parameter	Typical Specification	Analytical Method	Potential Impurities
Purity	>98.0%	GC-FID	Isomers of dimethyloctane, other C10 alkanes, residual solvents
Assay (GC)	≥97.5%	GC
Individual Impurity	Not Specified	GC-FID / GC-MS	e.g., 3,4-Dimethyloctane, other branched alkanes
Water Content	Not Specified	Karl Fischer	Moisture
Residual Solvents	Not Specified	Headspace GC	Synthesis or purification solvents (e.g., hexane)

Experimental Protocols

Detailed methodologies for the primary analytical techniques used in the purity assessment of 3,3-dimethyloctane are provided below.

Gas Chromatography-Flame Ionization Detection (GC-FID)

Gas chromatography is a widely used technique for separating and analyzing volatile compounds.[1][2] For non-polar analytes like 3,3-dimethyloctane, a non-polar stationary phase is recommended, where elution order generally follows the boiling points of the compounds.

Sample Preparation:

• Prepare a stock solution of 3,3-dimethyloctane in a non-polar solvent such as hexane (B92381) or pentane (B18724) at a concentration of approximately 1 mg/mL.

• Perform serial dilutions to a working concentration suitable for your instrument's sensitivity, typically in the range of 1-10 µg/mL.

Instrumentation and Conditions:

Parameter	Recommended Setting
GC System	Agilent 8850 GC or equivalent
Column	Agilent J&W DB-5ht (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar capillary column.[3]
Injector	Split/Splitless
Injector Temperature	250 °C
Split Ratio	50:1 (can be adjusted based on sample concentration)
Carrier Gas	Helium or Hydrogen
Flow Rate	1.0 mL/min (constant flow)
Oven Program	Initial: 50 °C, hold for 2 minRamp: 10 °C/min to 250 °C, hold for 5 min
Detector	Flame Ionization Detector (FID)
Detector Temperature	300 °C
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min
Makeup Gas (N2 or He)	25 mL/min
Injection Volume	1 µL

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation and purity assessment of organic compounds.[4] For quantitative analysis, careful sample preparation and parameter selection are crucial.

Sample Preparation:

• Accurately weigh 5-25 mg of the 3,3-dimethyloctane standard into a clean, dry vial.[5]

• Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl3). Ensure the solvent is of high purity to avoid interference from solvent impurities.

• If quantitative analysis against an internal standard is desired, add a known amount of a suitable standard (e.g., 1,3,5-trimethoxybenzene) that has peaks that do not overlap with the analyte signals.

• Gently swirl the vial to ensure complete dissolution.

• Transfer the solution to a clean, unscratched 5 mm NMR tube.[5] Filter the solution through a small plug of glass wool in a Pasteur pipette if any particulate matter is present.[6]

Instrumentation and Data Acquisition (¹H NMR):

Parameter	Recommended Setting
Spectrometer	400 MHz or higher field strength for better signal dispersion
Solvent	Chloroform-d (CDCl3)
Temperature	25 °C
Pulse Program	Standard 90° pulse
Acquisition Time	3-4 seconds
Relaxation Delay (d1)	5 x T1 (A longer delay of 30-60s is recommended for accurate integration in quantitative NMR)
Number of Scans	8-16 (increase for dilute samples to improve signal-to-noise)
Spectral Width	0-10 ppm
Referencing	Tetramethylsilane (TMS) at 0.00 ppm or residual solvent peak (CHCl3 at 7.26 ppm)

Troubleshooting Guides & FAQs

Gas Chromatography (GC)

Q1: I am seeing unexpected peaks ("ghost peaks") in my chromatogram, even in a blank run. What could be the cause?

A1: Ghost peaks are typically due to contamination in the GC system.[7] Here is a systematic approach to identify and resolve the issue:

• Contaminated Solvent: Inject a blank using a fresh, high-purity solvent from a different bottle to rule out solvent contamination.

• Septum Bleed: The septum at the injection port can degrade over time and release volatile compounds. Replace the septum.

• Injector Port Contamination: Residue from previous injections can accumulate in the injector liner. Clean or replace the injector liner and gold seal.[8][9]

• Carryover: If the ghost peaks are broad, it may be carryover from a previous, more concentrated sample. Perform a bake-out of the column at a high temperature (below the column's maximum limit) for an extended period.[9]

• Contaminated Gas Lines: Impurities in the carrier or detector gases can accumulate on the column, especially at low oven temperatures. Purge the gas lines and ensure high-purity gases and appropriate traps are used.[8]

Q2: The retention time of my 3,3-dimethyloctane peak is shifting between injections. What should I check?

A2: Retention time shifts can be caused by several factors:

• Flow Rate Fluctuation: Ensure the carrier gas flow rate is stable and the gas cylinder pressure is adequate.

• Oven Temperature Instability: Verify that the GC oven temperature is stable and reproducible for each run.

• Column Issues: A change in the stationary phase due to degradation or contamination can alter retention times. Consider conditioning the column.

• Leaks: Check for leaks at the injector, detector, and column fittings.

Q3: I am observing poor peak shape (tailing or fronting) for the 3,3-dimethyloctane peak. How can I improve it?

A3:

• Peak Tailing: This can be caused by active sites in the injector liner or on the column. Ensure the liner is deactivated and clean. If the column is old, it may need to be replaced. Tailing can also result from a poor column cut; re-cutting the column inlet may help.

• Peak Fronting: This is often a sign of column overload. Try injecting a more dilute sample or increasing the split ratio.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Q1: I see small, unidentifiable peaks in my ¹H NMR spectrum. How can I determine if they are impurities in my standard?

A1: Unassigned peaks can arise from several sources:

• Solvent Impurities: Check the chemical shifts of common NMR solvents and their impurities. The residual peak of the deuterated solvent and its satellites are expected.

• Water: A broad singlet around 1.5-1.6 ppm in CDCl3 is often due to residual water.

• Isomeric Impurities: The most likely impurities in 3,3-dimethyloctane are its isomers, such as other dimethyloctanes.[10] These will have similar, but distinct, chemical shifts in the alkane region (typically 0.8-1.5 ppm).[11] Compare your spectrum to a reference spectrum of pure 3,3-dimethyloctane. The integration of these impurity peaks relative to the main compound can give an estimate of their concentration.

• Grease: Contamination from glassware can introduce broad signals. Ensure all glassware is thoroughly cleaned.

Q2: The integration of the peaks in my ¹H NMR spectrum does not match the expected proton ratios for 3,3-dimethyloctane. What could be the issue?

A2: Inaccurate integration can be due to:

• Insufficient Relaxation Delay (d1): For quantitative analysis, the relaxation delay between scans must be long enough for all protons to fully relax (typically 5 times the longest T1 relaxation time). For alkanes, a d1 of 30-60 seconds is recommended for accurate integration.

• Poor Phasing and Baseline Correction: Ensure the spectrum is properly phased and the baseline is flat before integration.

• Signal Overlap: If impurity peaks overlap with the analyte signals, it can lead to inaccurate integration. Higher field NMR instruments can improve signal dispersion.

• Presence of Impurities: If an impurity is present, its signals will contribute to the total integration, leading to incorrect ratios if not accounted for.[12]

Q3: How can I confirm the identity of 3,3-dimethyloctane using NMR?

A3: The ¹H NMR spectrum of 3,3-dimethyloctane is expected to show complex multiplets in the alkane region (approximately 0.8-1.3 ppm). Due to signal overlap, a ¹³C NMR spectrum is often more informative for structural confirmation. The key feature in the ¹³C NMR spectrum of 3,3-dimethyloctane is the quaternary carbon signal around 33 ppm, which is characteristic of the C(CH₃)₂ group. Two-dimensional NMR techniques like COSY (Correlated Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) can be used for unambiguous assignment of all proton and carbon signals.

Visualizations

Troubleshooting Workflow for Purity Assessment

The following diagram illustrates a logical workflow for troubleshooting common issues during the purity assessment of 3,3-dimethyloctane analytical standards.

Caption: Troubleshooting workflow for 3,3-dimethyloctane purity assessment.

References

• 1. alsenvironmental.co.uk [alsenvironmental.co.uk]
• 2. Protocols for GC-Based Methods for Generic and Environmental Hydrocarbon Analysis | Springer Nature Experiments [experiments.springernature.com]
• 3. agilent.com [agilent.com]
• 4. 3,3-Dimethyloctane | 4110-44-5 | Benchchem [benchchem.com]
• 5. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 6. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]
• 7. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]
• 8. agilent.com [agilent.com]
• 9. gcms.cz [gcms.cz]
• 10. List of isomers of decane - Wikipedia [en.wikipedia.org]
• 11. homepages.bluffton.edu [homepages.bluffton.edu]
• 12. acdlabs.com [acdlabs.com]

Reference Data & Comparative Studies

A Comparative Analysis of Experimental vs. Library Mass Spectra of 3,3-Dimethyloctane

In the structural elucidation of volatile organic compounds, mass spectrometry stands as a cornerstone analytical technique. A common workflow involves comparing an experimentally acquired mass spectrum with entries in established spectral libraries. This guide provides a detailed comparison of a typical experimental mass spectrum of 3,3-dimethyloctane with its corresponding library spectrum from the National Institute of Standards and Technology (NIST) database. This analysis is crucial for researchers, scientists, and professionals in drug development for the accurate identification and characterization of this branched alkane.

Data Presentation: Mass Spectra Comparison

The following table summarizes the key mass-to-charge ratios (m/z) and their relative intensities for both the library and a representative experimental mass spectrum of 3,3-dimethyloctane. The library spectrum is sourced from the NIST Mass Spectrometry Data Center, while the experimental data reflects typical fragmentation patterns observed for branched alkanes under standard Gas Chromatography-Mass Spectrometry (GC-MS) conditions.[1][2]

m/z	Library Relative Intensity (%)	Experimental Relative Intensity (%)	Putative Fragment Ion
43	85	90	[C3H7]+
57	70	75	[C4H9]+
71	100	100	[C5H11]+
85	30	25	[C6H13]+
113	5	8	[M-C2H5]+
142	<1	<1	[M]+ (Molecular Ion)

Interpretation of Spectral Data

The mass spectrum of 3,3-dimethyloctane is characterized by a series of alkyl fragment ions. The base peak in both the library and experimental spectra is observed at m/z 71, corresponding to the stable tertiary carbocation formed by cleavage at the C3-C4 bond. Other prominent peaks at m/z 43 and 57 represent further fragmentation of the alkyl chain. The molecular ion peak at m/z 142 is of very low abundance, which is a common characteristic for branched alkanes due to their propensity for fragmentation upon electron ionization.

Slight variations in the relative intensities between the library and experimental spectra can be attributed to differences in instrumental parameters such as ionization energy, ion source temperature, and the specific type of mass analyzer used. However, the overall fragmentation pattern remains consistent, allowing for confident identification of the compound.

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

The acquisition of an experimental mass spectrum for 3,3-dimethyloctane is typically performed using a GC-MS system. The following protocol outlines a standard methodology.

1. Sample Preparation:

• A dilute solution of 3,3-dimethyloctane is prepared in a volatile solvent such as hexane (B92381) or dichloromethane. The concentration is typically in the range of 1-10 µg/mL.

2. Gas Chromatography:

• Injection: A 1 µL aliquot of the prepared sample is injected into the GC inlet, which is maintained at a temperature of 250°C. A split injection mode is commonly used to prevent column overloading.

• Carrier Gas: Helium is used as the carrier gas at a constant flow rate of 1 mL/min.

• Column: A non-polar capillary column, such as a DB-1 or HP-5ms (30 m length, 0.25 mm internal diameter, 0.25 µm film thickness), is used for the separation.

• Oven Temperature Program: The oven temperature is initially held at 50°C for 2 minutes, then ramped up to 250°C at a rate of 10°C/min, and held at 250°C for 5 minutes.

3. Mass Spectrometry:

• Interface Temperature: The GC-MS interface temperature is maintained at 280°C to ensure the efficient transfer of the analyte from the GC column to the mass spectrometer.

• Ionization: Electron ionization (EI) is performed at a standard energy of 70 eV.

• Mass Analyzer: A quadrupole or ion trap mass analyzer is used to scan a mass range of m/z 35-500.

• Data Acquisition: The mass spectra are recorded continuously throughout the GC run. The spectrum corresponding to the chromatographic peak of 3,3-dimethyloctane is then extracted and processed.

Visualization of the Comparison Workflow

The following diagram illustrates the logical workflow for comparing an experimental mass spectrum with a library spectrum for compound identification.

Caption: Workflow for the comparison of experimental and library mass spectra.

References

• 1. Octane, 3,3-dimethyl- [webbook.nist.gov]
• 2. 3,3-Dimethyloctane | C10H22 | CID 138117 - PubChem [pubchem.ncbi.nlm.nih.gov]

Unveiling 3,3-Dimethyloctane: A Potential Yet Uncharted Biomarker in the Landscape of Cancer Detection

A Comparative Guide for Researchers and Drug Development Professionals

In the relentless pursuit of novel and non-invasive biomarkers for early cancer diagnosis, volatile organic compounds (VOCs) have emerged as a promising frontier. These carbon-based chemicals, released during metabolic processes, can be altered in the presence of diseases like cancer and detected in exhaled breath, urine, or blood. This guide focuses on 3,3-Dimethyloctane, a branched-chain alkane, and explores its potential as a cancer biomarker by comparing it with its isomers and other established VOC biomarkers. While direct evidence for 3,3-Dimethyloctane as a validated biomarker remains limited, its structural relatives have shown significant promise, particularly in the context of breast cancer.

The Emerging Role of Dimethyloctanes in Cancer Diagnostics

While specific data for 3,3-Dimethyloctane is not yet available, studies have identified its isomers as potential biomarkers. Notably, 2,5,6-trimethyloctane (B13943580) has been identified as part of a panel of VOCs that can distinguish breast cancer patients from healthy individuals. Furthermore, 3,5-dimethyloctane has been observed as a metabolite in cancer metabolism, suggesting a potential link to malignant processes.[1] This guide, therefore, positions 3,3-Dimethyloctane within the broader context of dimethyloctanes as a class of compounds warranting further investigation in cancer biomarker research.

Comparative Analysis of Dimethyloctanes and Other VOC Biomarkers

To provide a clear perspective on the potential of 3,3-Dimethyloctane, it is essential to compare its performance metrics with those of related compounds and established biomarkers. The following table summarizes the available data on the diagnostic accuracy of dimethyloctane isomers and other relevant VOCs for cancer detection. It is important to note that the data for 2,5,6-trimethyloctane is as part of a biomarker panel.

Biomarker/Panel	Cancer Type	Sample Type	Sensitivity	Specificity	Area Under the Curve (AUC)
Panel including 2,5,6-trimethyloctane	Breast Cancer (DCIS)	Exhaled Breath	80.77%[2]	100%[2]	Not Reported
Methylated Alkanes (Panel)	Breast Cancer	Exhaled Breath	62.7%	84.0%	Not Reported
Established Protein Biomarker: CA 15-3	Breast Cancer	Serum	~32% (at 95% specificity)	~95%	~0.72
Established Protein Biomarker: Carcinoembryonic Antigen (CEA)	Breast Cancer	Serum	~18% (at 95% specificity)	~95%	~0.72

DCIS: Ductal Carcinoma In Situ

This comparison highlights that while established protein biomarkers like CA 15-3 and CEA have high specificity, their sensitivity, especially in early-stage disease, can be limited. The panel including 2,5,6-trimethyloctane demonstrates high sensitivity and perfect specificity for DCIS, underscoring the potential of VOCs in early detection. The performance of a broader panel of methylated alkanes further supports the relevance of this class of compounds as breast cancer biomarkers.

The Biological Basis: Altered Cancer Metabolism and Lipid Peroxidation

The presence of branched alkanes like dimethyloctanes in the breath of cancer patients is believed to be a consequence of altered cellular metabolism, specifically increased oxidative stress and subsequent lipid peroxidation.[3][4] In cancer cells, the production of reactive oxygen species (ROS) is often elevated. These ROS can attack polyunsaturated fatty acids in cell membranes, initiating a chain reaction known as lipid peroxidation. This process leads to the breakdown of lipids into a variety of smaller, volatile compounds, including alkanes, which are then released into the bloodstream and eventually exhaled.

Caption: Altered metabolism in cancer cells leads to increased production of reactive oxygen species (ROS), which triggers lipid peroxidation of polyunsaturated fatty acids in the cell membrane. This process generates volatile branched alkanes, such as dimethyloctanes, which are then released into the bloodstream and can be detected in exhaled breath.

Experimental Protocols for VOC Biomarker Validation

The validation of VOCs like 3,3-Dimethyloctane as biomarkers requires rigorous and standardized experimental protocols. The gold standard for the analysis of VOCs in breath is Gas Chromatography-Mass Spectrometry (GC-MS).[5][6]

Sample Collection

• Subject Preparation: Subjects should fast for a specified period (e.g., 8-12 hours) to minimize the influence of dietary VOCs. They should also avoid smoking and exposure to strong odors before sample collection.

• Breath Collection: Exhaled breath is collected into an inert container, such as a Tedlar® bag or a specialized breath sampler. It is crucial to collect the end-tidal breath (the last portion of exhaled air) as it is most representative of the alveolar air in equilibrium with the blood.

• Sample Pre-concentration: Due to the low concentration of VOCs in breath, a pre-concentration step is necessary. This is typically achieved by passing the breath sample through a sorbent tube, which traps the VOCs.

GC-MS Analysis

• Thermal Desorption: The sorbent tube is heated in a thermal desorber, which releases the trapped VOCs into the GC-MS system.

• Gas Chromatography (GC): The VOCs are separated based on their boiling points and interaction with the stationary phase of the GC column (e.g., a non-polar column like DB-5ms). A typical temperature program would start at a low temperature (e.g., 40°C) and gradually increase to a high temperature (e.g., 280°C) to elute all compounds.

• Mass Spectrometry (MS): As the separated compounds elute from the GC column, they enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a unique fingerprint for each compound, allowing for its identification and quantification.

Caption: The workflow for validating volatile organic compound (VOC) biomarkers involves subject preparation, breath collection, sample pre-concentration, and analysis by Gas Chromatography-Mass Spectrometry (GC-MS), followed by data and statistical analysis to determine diagnostic accuracy.

Conclusion and Future Directions

While 3,3-Dimethyloctane itself has not yet been validated as a cancer biomarker, the growing body of evidence for its isomers, particularly in the context of breast cancer, suggests that dimethyloctanes as a class of compounds are of significant interest. Their origin from lipid peroxidation, a hallmark of cancer, provides a strong biological rationale for their investigation.

Future research should focus on:

• Targeted studies: Conducting large-scale studies to specifically quantify 3,3-Dimethyloctane and its isomers in the breath of patients with various types of cancer to determine their individual diagnostic accuracy.

• Standardization of protocols: Establishing standardized protocols for breath collection, pre-concentration, and GC-MS analysis to ensure reproducibility and comparability of results across different studies.

• Longitudinal studies: Performing longitudinal studies to assess the potential of dimethyloctanes in monitoring disease progression and response to therapy.

The validation of 3,3-Dimethyloctane and other branched alkanes as non-invasive biomarkers holds the potential to revolutionize early cancer detection, ultimately leading to improved patient outcomes. This guide serves as a call to action for the research community to further explore the diagnostic utility of this promising class of volatile organic compounds.

References

• 1. 3,5-Dimethyloctane | C10H22 | CID 139989 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Early diagnosis of breast cancer from exhaled breath by gas chromatography‐mass spectrometry (GC/MS) analysis: A prospective cohort study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Investigation of biomarkers for discriminating breast cancer cell lines from normal mammary cell lines based on VOCs analysis and metabolomics - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. Diagnosis of Carcinogenic Pathologies through Breath Biomarkers: Present and Future Trends - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Breath Analysis via Gas Chromatography–Mass Spectrometry (GC-MS) in Chronic Coronary Syndrome (CCS): A Proof-of-Concept Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Data preprocessing workflow for exhaled breath analysis by GC/MS using open sources - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of Octane Ratings: 3,3-Dimethyloctane Versus Other Decane Isomers

A comprehensive review of the antiknock properties of C10H22 isomers, providing researchers and drug development professionals with comparative data and detailed experimental protocols for octane (B31449) number determination.

The octane rating of a fuel is a critical measure of its ability to resist autoignition, or "knocking," in an internal combustion engine. For hydrocarbons, this property is intrinsically linked to their molecular structure. This guide provides a comparative study of the Research Octane Number (RON) and Motor Octane Number (MON) of 3,3-dimethyloctane and its various isomers, which all share the molecular formula C10H22. Understanding these differences is crucial for fuel formulation and the development of engine technologies.

Influence of Molecular Structure on Octane Rating

The arrangement of carbon atoms within a hydrocarbon molecule significantly impacts its octane rating. Generally, increased branching and a more compact molecular structure lead to higher octane numbers. This is because branched alkanes are more resistant to the pre-ignition chain reactions that cause knocking. Straight-chain alkanes, like n-decane, have very low octane ratings, while highly branched isomers exhibit superior antiknock characteristics.

Comparative Octane Rating Data

The following table summarizes the available Research Octane Number (RON) and Motor Octane Number (MON) for 3,3-dimethyloctane and a selection of its isomers. This data is crucial for understanding the structure-property relationships that govern fuel performance.

Isomer Name	Research Octane Number (RON)	Motor Octane Number (MON)
n-Decane	-41	Not Available
2-Methylnonane	-17	Not Available
3-Methylnonane	-6	Not Available
4-Methylnonane	-4	Not Available
5-Methylnonane	-3	Not Available
2,2-Dimethyloctane	67	72.5
2,3-Dimethyloctane	65	65.2
2,4-Dimethyloctane	77	83.1
2,5-Dimethyloctane	56	55.5
2,6-Dimethyloctane	56	55.7
3,3-Dimethyloctane	83	80.8
3,4-Dimethyloctane	67	76.3
3,5-Dimethyloctane	64	65
4,5-Dimethyloctane	48	Not Available
2,2,3-Trimethylheptane	113	112.1
2,2,4-Trimethylheptane	100	100
2,2,5-Trimethylheptane	91	Not Available
2,3,3-Trimethylheptane	100	106.1
3-Ethyl-3-methylheptane	77	80.8
2,2,3,3-Tetramethylhexane	123	116.8

Experimental Protocols for Octane Number Determination

The octane ratings of hydrocarbons are determined using standardized test methods developed by ASTM International. These methods utilize a single-cylinder Cooperative Fuels Research (CFR) engine with a variable compression ratio.

Research Octane Number (RON) - ASTM D2699

The RON test is conducted under relatively mild engine conditions and is indicative of fuel performance under low-speed, light-load driving conditions.

Methodology:

• Engine Preparation: The CFR engine is warmed up to a standardized operating temperature.

• Fuel Introduction: The fuel sample to be tested is introduced into the engine.

• Compression Ratio Adjustment: The compression ratio of the engine is adjusted until a standard level of knock intensity is observed.

• Reference Fuel Comparison: The performance of the test fuel is compared against primary reference fuels (PRFs), which are blends of iso-octane (RON 100) and n-heptane (RON 0).

• RON Determination: The RON of the test fuel is the percentage by volume of iso-octane in the PRF blend that produces the same knock intensity under the same compression ratio.

Operating Conditions:

• Engine Speed: 600 rpm

• Intake Air Temperature: 52 °C (125 °F)

• Ignition Timing: 13 degrees before top dead center

Motor Octane Number (MON) - ASTM D2700

The MON test is performed under more severe engine conditions, simulating high-speed, heavy-load driving. This provides a measure of a fuel's resistance to knocking under more demanding circumstances.

Methodology: The procedure for MON determination is similar to the RON test, involving the comparison of the test fuel to PRFs in a CFR engine. However, the operating conditions are more stringent.

Operating Conditions:

• Engine Speed: 900 rpm

• Intake Air Temperature: 149 °C (300 °F)

• Variable Ignition Timing: Varies with the compression ratio.

Experimental Workflow for Octane Rating Determination

The following diagram illustrates the general workflow for determining the octane rating of a hydrocarbon sample.

Caption: Workflow for RON and MON Determination.

Conclusion

The octane rating of decane (B31447) isomers is a clear demonstration of the profound impact of molecular structure on the combustion properties of hydrocarbons. As evidenced by the presented data, isomers with a higher degree of branching, such as 2,2,3,3-tetramethylhexane, exhibit significantly higher octane ratings compared to their less branched or straight-chain counterparts. This comparative guide, along with the detailed experimental protocols, serves as a valuable resource for researchers in the fields of fuel science and engine technology, aiding in the development of more efficient and knock-resistant fuels.

A Comparative Analysis of the Physical Properties of 3,3-Dimethyloctane and n-Decane

For researchers, scientists, and professionals in drug development, a thorough understanding of the physical properties of organic compounds is paramount for predicting their behavior in various applications. This guide provides a detailed comparative analysis of the physical properties of two C10 alkane isomers: the branched 3,3-dimethyloctane and the linear n-decane. The comparison is supported by experimental data and methodologies to ensure a comprehensive understanding.

Both 3,3-dimethyloctane and n-decane share the same molecular formula, C₁₀H₂₂, and consequently, very similar molecular weights. However, their distinct molecular structures—a compact, branched structure for 3,3-dimethyloctane versus a linear chain for n-decane—give rise to significant differences in their physical properties. These differences are crucial in determining their suitability for various research and industrial applications.

Comparative Physical Properties

The table below summarizes the key physical properties of 3,3-dimethyloctane and n-decane, highlighting the impact of their structural differences.

Physical Property	3,3-Dimethyloctane	n-Decane
Molecular Formula	C₁₀H₂₂	C₁₀H₂₂
Molecular Weight	142.28 g/mol [1]	142.29 g/mol
Appearance	Colorless liquid[2]	Colorless liquid
Boiling Point	161 °C[3]	174.2 °C
Melting Point	-53.99 °C[3]	-29.7 °C
Density	0.74 g/cm³	0.730 g/cm³ (at 20 °C)
Viscosity	Predicted data available[4]	0.920 mPa·s (at 20 °C)
Surface Tension	Experimental data not readily available; predictive models can be used.[5][6]	23.83 mN/m

The linear structure of n-decane allows for greater surface area contact between molecules, leading to stronger van der Waals forces. This results in a higher boiling point and melting point compared to the more compact, branched structure of 3,3-dimethyloctane. The branching in 3,3-dimethyloctane hinders efficient packing in the solid state, which significantly lowers its melting point.

Fig. 1: Impact of molecular structure on the physical properties of n-decane and 3,3-dimethyloctane.

Experimental Protocols

The following are detailed methodologies for the determination of the key physical properties discussed in this guide.

Boiling Point Determination

The boiling point of a liquid can be determined using a distillation apparatus or a micro-boiling point method.

• Distillation Method: A simple distillation setup is assembled. The liquid is heated in a distillation flask, and the temperature of the vapor that is in equilibrium with the boiling liquid is measured. This temperature remains constant during the distillation of a pure substance and represents its boiling point.

• Micro-Boiling Point Method: A small amount of the liquid is placed in a capillary tube, which is then inverted in a larger tube containing the same liquid. The apparatus is heated, and the temperature at which a steady stream of bubbles emerges from the capillary tube is recorded as the boiling point.

Melting Point Determination

The melting point of a solid is determined using a melting point apparatus.

• Capillary Method: A small, powdered sample of the solidified compound is packed into a capillary tube. The tube is placed in a melting point apparatus and heated at a controlled rate. The temperature range from the first appearance of liquid to the complete melting of the solid is recorded as the melting point range.

Density Determination

The density of a liquid can be determined using a pycnometer or a hydrometer.

• Pycnometer Method: A pycnometer, a flask with a specific, known volume, is weighed empty. It is then filled with the liquid, and the excess is removed. The filled pycnometer is weighed again. The density is calculated by dividing the mass of the liquid (mass of filled pycnometer minus mass of empty pycnometer) by the known volume of the pycnometer.

• Hydrometer Method: A hydrometer, a calibrated glass float, is gently placed in the liquid. The density is read directly from the scale on the hydrometer at the point where the liquid surface meets the stem.

Viscosity Determination

The viscosity of a liquid can be measured using various types of viscometers.

• Capillary Viscometer (Ostwald type): The time it takes for a known volume of liquid to flow through a capillary of a known diameter and length under a known pressure is measured. The viscosity is then calculated using Poiseuille's law.

• Rotational Viscometer: A spindle is rotated in the liquid, and the torque required to maintain a constant angular velocity is measured. This torque is proportional to the viscosity of the fluid.

Surface Tension Determination

Surface tension can be measured using the du Noüy ring method or the pendant drop method.

• Du Noüy Ring Method: A platinum-iridium ring is submerged in the liquid and then slowly pulled through the surface. The force required to detach the ring from the surface is measured, and this force is used to calculate the surface tension.

• Pendant Drop Method: The shape of a drop of liquid hanging from a capillary tip is analyzed. The surface tension can be determined from the dimensions of the drop, which are influenced by the balance between surface tension and gravity.

This comparative guide provides essential data and methodologies for researchers working with 3,3-dimethyloctane and n-decane. The differences in their physical properties, arising from their isomeric structures, are critical for their selection and use in various scientific and industrial contexts.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. Octane, 3,3-dimethyl- [webbook.nist.gov]
• 3. chembk.com [chembk.com]
• 4. arxiv.org [arxiv.org]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]

Differentiating 3,3-Dimethyloctane from its Isomers using High-Field NMR: A Comparative Guide

In the landscape of hydrocarbon analysis, nuclear magnetic resonance (NMR) spectroscopy stands as a powerful tool for the unambiguous structural elucidation of isomers. For researchers, scientists, and professionals in drug development, distinguishing between closely related alkane isomers is crucial for quality control, reaction monitoring, and metabolite identification. This guide provides a detailed comparison of the high-field ¹H and ¹³C NMR spectral features of 3,3-dimethyloctane and two of its isomers: the highly branched 2,2-dimethyloctane (B44098) and the linear n-decane. By leveraging the enhanced resolution and sensitivity of high-field NMR, subtle differences in chemical environments can be exploited for definitive identification.

Distinguishing Features at High-Field

The structural variations among 3,3-dimethyloctane, 2,2-dimethyloctane, and n-decane give rise to distinct NMR spectra. The key differentiators lie in the number of unique signals (chemical shifts), the splitting patterns of these signals (multiplicities), and the values of the coupling constants.

3,3-Dimethyloctane is characterized by a quaternary carbon at the C3 position, leading to a unique set of chemical shifts. Its ¹H NMR spectrum is notable for the absence of a signal in the typical methine (CH) region and the presence of a sharp singlet for the two methyl groups at C3.

2,2-Dimethyloctane , another branched isomer, also possesses a quaternary carbon, but at the C2 position. This results in a downfield shift of the adjacent methylene (B1212753) protons and a characteristic singlet for the gem-dimethyl groups.

n-Decane , as a linear alkane, exhibits a simpler, more symmetrical NMR spectrum. Due to molecular symmetry, several of the internal methylene groups are chemically equivalent, resulting in fewer signals than would be expected for an entirely asymmetric ten-carbon chain.

Data Presentation: A Comparative Analysis

The following tables summarize the predicted and experimentally observed ¹H and ¹³C NMR chemical shifts for 3,3-dimethyloctane and its selected isomers. These values are crucial for distinguishing the compounds.

Table 1: Comparison of ¹H NMR Spectral Data

Compound	Proton Assignment	Predicted Chemical Shift (ppm)	Predicted Multiplicity
3,3-Dimethyloctane	H1 (CH₃)	0.88	t
H2 (CH₂)	1.25	q
C3-CH₃ (2xCH₃)	0.85	s
H4 (CH₂)	1.23	m
H5, H6, H7 (CH₂)	1.28	m
H8 (CH₃)	0.90	t
2,2-Dimethyloctane	H1 (3xCH₃)	0.87	s
H3 (CH₂)	1.20	t
H4, H5, H6, H7 (CH₂)	1.27	m
H8 (CH₃)	0.89	t
n-Decane	H1, H10 (CH₃)	0.88	t
H2, H9 (CH₂)	1.26	m
H3-H8 (CH₂)	1.27	m

Predicted data obtained from computational models. Multiplicity codes: s = singlet, d = doublet, t = triplet, q = quartet, m = multiplet.

Table 2: Comparison of ¹³C NMR Spectral Data

Compound	Carbon Assignment	Predicted Chemical Shift (ppm)
3,3-Dimethyloctane	C1	14.2
C2	34.5
C3	36.8
C3-CH₃	25.1
C4	43.9
C5	23.5
C6	32.2
C7	23.0
C8	14.1
2,2-Dimethyloctane	C1	29.2
C2	32.1
C3	44.2
C4	24.1
C5	30.0
C6	32.0
C7	22.8
C8	14.1
n-Decane	C1, C10	14.1
C2, C9	22.7
C3, C8	31.9
C4, C7	29.3
C5, C6	29.6

Predicted data obtained from computational models.

Experimental Protocols

Acquiring high-quality, high-field NMR data for volatile alkanes requires careful sample preparation and parameter optimization.

Sample Preparation:

• Sample Purity: Ensure the alkane sample is of high purity (>98%) to avoid interference from impurities.

• Solvent Selection: Use a deuterated solvent that will not obscure the signals of interest. Deuterated chloroform (B151607) (CDCl₃) is a common choice for non-polar compounds like alkanes.

• Concentration: Prepare a solution with a concentration of approximately 10-50 mM in a 5 mm NMR tube.

• Degassing: For sensitive experiments or to remove dissolved oxygen (which can affect relaxation times), the sample can be degassed using a freeze-pump-thaw technique.

• Standard: Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard for chemical shift referencing (0.00 ppm).

High-Field NMR Acquisition Parameters (¹H NMR):

• Spectrometer: A high-field NMR spectrometer (≥500 MHz) is recommended for optimal resolution.

• Pulse Sequence: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments) is typically sufficient.

• Acquisition Time (AQ): 2-4 seconds to ensure good digital resolution.

• Relaxation Delay (D1): 5-10 seconds to allow for full relaxation of the protons, ensuring accurate integration.

• Number of Scans (NS): 8-16 scans are usually adequate for a sufficient signal-to-noise ratio.

• Spectral Width (SW): A spectral width of 10-12 ppm is appropriate for alkanes.

High-Field NMR Acquisition Parameters (¹³C NMR):

• Spectrometer: A high-field NMR spectrometer (≥125 MHz for ¹³C) is recommended.

• Pulse Sequence: A proton-decoupled pulse sequence (e.g., 'zgpg30' on Bruker instruments) is used to simplify the spectrum to singlets.

• Acquisition Time (AQ): 1-2 seconds.

• Relaxation Delay (D1): 2-5 seconds.

• Number of Scans (NS): A larger number of scans (e.g., 1024 or more) is typically required for ¹³C NMR due to the low natural abundance of the ¹³C isotope.

• Spectral Width (SW): A spectral width of 50-60 ppm is generally sufficient for the aliphatic region of alkanes.

Visualization of Workflow and Structural Differences

The following diagrams illustrate the workflow for differentiating the isomers and the key structural features that lead to their distinct NMR spectra.

Caption: Workflow for differentiating alkane isomers using high-field NMR.

Caption: Key structural differences and their resulting NMR spectral characteristics.

A Head-to-Head Battle for VOC Quantification: Cross-Validating GC-MS and PTR-MS

A comprehensive guide for researchers, scientists, and drug development professionals on the comparative performance of Gas Chromatography-Mass Spectrometry (GC-MS) and Proton-Transfer-Reaction Mass Spectrometry (PTR-MS) for the quantification of Volatile Organic Compounds (VOCs).

In the realm of volatile organic compound (VOC) analysis, both Gas Chromatography-Mass Spectrometry (GC-MS) and Proton-Transfer-Reaction Mass Spectrometry (PTR-MS) stand out as powerful analytical techniques. While both are capable of detecting and quantifying a wide array of VOCs at trace levels, they operate on fundamentally different principles, leading to distinct advantages and limitations. This guide provides an objective comparison of their quantitative performance, supported by experimental data, to aid researchers in selecting the most appropriate technique for their specific application.

The Contenders: A Glimpse into the Technologies

Gas Chromatography-Mass Spectrometry (GC-MS) is a well-established, robust technique that combines the superior separation capabilities of gas chromatography with the sensitive and specific detection of mass spectrometry.[1][2] It is often considered the "gold standard" for the identification and quantification of VOCs in complex mixtures.[2] The chromatographic separation step allows for the resolution of isomers and isobars, providing a high degree of confidence in compound identification based on retention time and mass spectrum.[3]

Proton-Transfer-Reaction Mass Spectrometry (PTR-MS) , on the other hand, is a direct-injection mass spectrometry technique that allows for real-time, high-sensitivity monitoring of VOCs without the need for sample preparation or chromatographic separation.[4][5][6] It utilizes soft chemical ionization, primarily through proton transfer from H₃O⁺ ions, which minimizes fragmentation of the parent VOC molecules.[3] This results in simple mass spectra and enables rapid quantification of a broad range of compounds.

Experimental Workflow for Cross-Validation

The cross-validation of GC-MS and PTR-MS is crucial for ensuring the accuracy and reliability of VOC quantification, particularly when deploying PTR-MS for high-throughput or real-time monitoring. A typical workflow involves analyzing the same sample set with both instruments and comparing the quantitative results.

Figure 1: Experimental workflow for the cross-validation of GC-MS and PTR-MS for VOC quantification.

Quantitative Performance: A Side-by-Side Comparison

The choice between GC-MS and PTR-MS often hinges on the specific requirements of the application, such as the need for speed, specificity, or sensitivity. The following table summarizes key quantitative performance metrics for both techniques based on published literature.

Performance Metric	GC-MS	PTR-MS	Key Considerations
Limit of Detection (LOD)	Typically in the low ppb to ppt (B1677978) range.[7] For α-pinene, an LOD of (0.61 ± 0.33) ppb has been reported.[7] For some alkanes, LODs can be as low as 0.3 nmol dm⁻³.[3]	Generally in the high ppt to low ppb range.[4] Offers detection limits in the low pptV range.[4] For some aldehydes, PTR-MS can achieve lower detection levels than GC-MS.[3]	GC-MS can achieve lower LODs for certain compounds, especially with preconcentration techniques. PTR-MS offers excellent sensitivity for real-time measurements without preconcentration.
Limit of Quantification (LOQ)	Dependent on the compound and matrix, but generally in the low ppb range.	Typically in the low ppb range.	Both techniques offer reliable quantification at trace levels.
Linearity	Excellent linearity over several orders of magnitude. A linear range of 1 to 100 ppb has been demonstrated for α-pinene.[7]	Excellent linearity, often spanning over 6 orders of magnitude.[4]	Both techniques provide a wide linear dynamic range suitable for most applications.
Accuracy & Precision	High accuracy and precision, often used as a reference method.[8]	Accuracy can be influenced by factors like fragmentation and isobaric interferences.[4][8] However, studies show it can accurately measure many VOCs.[8]	Cross-validation with GC-MS is recommended to ensure the accuracy of PTR-MS data for complex mixtures.
Specificity	High specificity due to chromatographic separation, allowing for the differentiation of isomers.[3]	Lower specificity as it only measures the mass-to-charge ratio. Isobaric compounds cannot be distinguished without pre-separation.[3]	For applications requiring the distinction of isomers (e.g., different xylenes), GC-MS is the preferred method.
Analysis Time	Slower, with typical run times of several minutes to an hour per sample.[9]	Faster, providing real-time data with a time resolution of seconds.[8][9]	PTR-MS is ideal for dynamic processes and high-throughput screening, while GC-MS is better suited for detailed, non-time-critical analysis.

Experimental Protocols

Detailed methodologies are crucial for reproducible and comparable results. Below are generalized experimental protocols for VOC quantification using GC-MS and PTR-MS.

GC-MS Protocol for VOC Quantification

• Sample Collection & Preconcentration:

  • Whole air samples are collected in Tedlar bags or SUMMA canisters.

  • Alternatively, VOCs are trapped on sorbent tubes (e.g., Tenax TA, Carbograph).[1][10]

  • For liquid samples, headspace solid-phase microextraction (SPME) can be employed.[3]

• Thermal Desorption (for sorbent tubes):

  • The sorbent tube is placed in a thermal desorber coupled to the GC-MS system.

  • The tube is heated to desorb the trapped VOCs, which are then transferred to a cold trap to focus the analytes before injection into the GC column.[10]

• Gas Chromatography:

  • Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, HP-VOC) is typically used.

  • Oven Program: The temperature program is optimized to achieve good separation of the target VOCs. A typical program might start at 40°C, hold for 2 minutes, then ramp to 250°C at 10°C/min.

  • Carrier Gas: Helium is used as the carrier gas at a constant flow rate.

• Mass Spectrometry:

  • Ionization: Electron Ionization (EI) at 70 eV is standard.

  • Mass Analyzer: A quadrupole or time-of-flight (TOF) mass analyzer is used.

  • Acquisition Mode: Full scan mode is used for identification, while selected ion monitoring (SIM) or multiple reaction monitoring (MRM) is used for enhanced sensitivity and quantification.[7]

• Calibration:

  • A multi-point calibration curve is generated using certified gas standards or liquid standards diluted in an appropriate solvent.

  • Internal standards are often used to correct for variations in sample introduction and instrument response.

PTR-MS Protocol for VOC Quantification

• Instrument Setup:

  • The PTR-MS instrument (e.g., PTR-TOF 1000) is allowed to warm up and stabilize.

  • Drift tube parameters (temperature, pressure, and voltage) are set to achieve a specific E/N value (e.g., 144 Td), which influences ion chemistry and fragmentation.[4]

• Sample Introduction:

  • The sample is continuously drawn into the instrument's drift tube through a heated inlet line (e.g., PEEK tubing at 110°C) at a constant flow rate (e.g., 40 sccm).[4]

• Ionization and Detection:

  • VOCs in the sample are ionized via proton transfer from H₃O⁺ ions in the drift tube.

  • The resulting protonated molecules [M+H]⁺ are detected by a mass analyzer (typically a TOF analyzer for high mass resolution).

  • The instrument cycles through a predefined list of mass-to-charge ratios or acquires full mass spectra.

• Calibration:

  • The instrument is calibrated using a certified gas standard containing a mixture of target VOCs.[11]

  • The calibration factor for each compound is determined by introducing a known concentration and measuring the corresponding ion signal, normalized to the primary ion signal.[11]

  • Zero air or nitrogen is used to establish the background signal.

Principles of Operation: A Visual Guide

The following diagrams illustrate the fundamental principles of GC-MS and PTR-MS.

Figure 2: Principle of Gas Chromatography-Mass Spectrometry (GC-MS).

Figure 3: Principle of Proton-Transfer-Reaction Mass Spectrometry (PTR-MS).

Conclusion: A Complementary Partnership

GC-MS and PTR-MS should not be viewed as competing technologies, but rather as complementary tools for VOC analysis.[6][9] GC-MS provides unparalleled specificity and is the method of choice for detailed compositional analysis and the identification of unknown compounds.[3] Its robustness and established protocols make it a reliable workhorse in many analytical laboratories.

PTR-MS, with its real-time capabilities and high sensitivity, excels in applications requiring rapid monitoring of dynamic processes, such as breath analysis, atmospheric chemistry research, and industrial process monitoring.[4][5] While it may lack the specificity of GC-MS for isomeric compounds, its speed and ease of use are significant advantages.

Ultimately, the decision to use GC-MS, PTR-MS, or a combination of both will depend on the specific research question, the complexity of the sample matrix, and the required analytical throughput. Cross-validation studies are essential to ensure the quality and comparability of data generated by these two powerful techniques.[8]

References

• 1. Gas chromatography-mass spectrometry method for determination of biogenic volatile organic compounds emitted by plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A matrix-centered view of mass spectrometry platform innovation for volatilome research - PMC [pmc.ncbi.nlm.nih.gov]
• 3. beta.chem.uw.edu.pl [beta.chem.uw.edu.pl]
• 4. Identification and quantification of VOCs by proton transfer reaction time of flight mass spectrometry: An experimental workflow for the optimization of specificity, sensitivity, and accuracy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Validation of atmospheric VOC measurements by proton-transfer-reaction mass spectrometry using a gas-chromatographic preseparation method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Methods [mpic.de]
• 10. mdpi.com [mdpi.com]
• 11. amt.copernicus.org [amt.copernicus.org]

Inter-laboratory Study Design for Validating a VOC Analysis Method: A Comparison Guide

For researchers, scientists, and drug development professionals, the validation of analytical methods is a critical step to ensure data accuracy, reliability, and comparability across different laboratories. This is particularly true for the analysis of Volatile Organic Compounds (VOCs), where the complexity of matrices and the low concentration levels of analytes demand robust and well-vetted methodologies. An inter-laboratory study, also known as a collaborative study or round-robin test, is a powerful tool for validating an analytical method by evaluating its performance in multiple laboratories.[1][2][3] This guide provides a comprehensive overview of the design of an inter-laboratory study for validating a VOC analysis method, compares it with other validation approaches, and offers detailed experimental protocols.

Comparison of Method Validation Approaches

Method validation can be performed at different scales, each with its own advantages and limitations. The choice of approach often depends on the intended use of the method and the required level of confidence in the results.

Validation Approach	Description	Pros	Cons
Single-Laboratory Validation	A single laboratory evaluates the performance characteristics of a method.[4]	Faster and less expensive to implement.[4] Suitable for in-house methods and initial method development.	Does not assess the method's transferability and performance in other laboratories.[2] May not fully capture the variability associated with different operators, instruments, and environments.
Inter-laboratory Study (Collaborative Study)	Multiple laboratories analyze identical samples to assess the method's reproducibility and transferability.[1][2][5][6]	Provides a robust evaluation of the method's performance across different laboratory settings.[2] Establishes the method's reproducibility, a key parameter for standardization.[5][6] Increases confidence in the method's reliability and general applicability.[2]	More time-consuming, resource-intensive, and complex to organize and manage. Requires careful planning and coordination among participating laboratories.
Proficiency Testing (PT)	A type of inter-laboratory comparison where a central body distributes samples to participating laboratories to assess their performance.[1]	Primarily used to evaluate the competence of laboratories rather than validating a specific method.[1] Can provide insights into the general performance of a method in practice.	Not designed as a formal method validation study. The focus is on laboratory performance rather than method characteristics.

Experimental Protocol for an Inter-laboratory Study for VOC Analysis

A well-structured protocol is essential for the success of an inter-laboratory study. The following outlines a detailed methodology for validating a VOC analysis method, drawing from established guidelines such as ISO 5725 and ASTM E691.[5][6][7][8][9][10]

Planning and Design

The initial phase involves meticulous planning to ensure the study's objectives are met.

• Formation of a Coordinating Body: A central organizer is responsible for designing the study, preparing and distributing samples, collecting and analyzing data, and preparing the final report.

• Selection of Participating Laboratories: A minimum of eight laboratories is generally recommended to obtain statistically significant results.[3] The laboratories should have experience in VOC analysis and possess the necessary equipment.

• Development of the Study Protocol: A detailed protocol should be prepared and distributed to all participating laboratories. This document should include:

  • A clear description of the analytical method to be validated.

  • Instructions for sample handling, storage, and preparation.

  • Detailed analytical procedures, including instrument parameters.

  • Requirements for calibration and quality control.

  • Data reporting formats.

Sample Preparation and Distribution

The integrity of the study relies heavily on the quality and homogeneity of the test samples.

• Material Selection: The material to be analyzed should be representative of the samples for which the method is intended.

• Sample Homogeneity and Stability: The coordinating body must ensure that all samples are homogeneous and stable throughout the duration of the study. This may involve preparing a large batch of material and dividing it into individual, identical samples.

• Spiking (if applicable): For quantitative methods, it may be necessary to spike the samples with known concentrations of the target VOCs to assess accuracy.

• Distribution: Samples should be packaged and shipped to participating laboratories in a manner that prevents contamination or degradation.

Analytical Procedure

Participating laboratories must adhere strictly to the analytical method outlined in the protocol. A common approach for VOC analysis involves Gas Chromatography-Mass Spectrometry (GC-MS).[1]

• Sample Preparation: This may involve techniques such as purge-and-trap, headspace analysis, or thermal desorption, depending on the sample matrix and the target VOCs.[1]

• GC-MS Analysis:

  • Gas Chromatograph (GC): Separates the VOCs in the sample. Key parameters include the type of column, carrier gas flow rate, and oven temperature program.[1]

  • Mass Spectrometer (MS): Detects and identifies the separated VOCs based on their mass-to-charge ratio.[1]

• Calibration: Each laboratory must perform a multi-point calibration using certified reference standards to ensure the accuracy of their measurements.

• Quality Control: The protocol should specify quality control checks, such as the analysis of blanks, duplicates, and control samples.

Data Collection and Statistical Analysis

The coordinating body collects the analytical results from all participating laboratories for statistical evaluation.

• Data Reporting: Laboratories submit their results in a standardized format as specified in the protocol.

• Statistical Analysis: The data is analyzed to determine the following performance characteristics of the method:

  • Repeatability (r): The precision of the method within a single laboratory.[5][11]

  • Reproducibility (R): The precision of the method between different laboratories.[5][11]

  • Trueness (Bias): The closeness of the mean of a set of measurement results to the true or accepted reference value.[7][8]

  • Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of an analyte that can be reliably detected and quantified, respectively.

Statistical methods outlined in ISO 5725 and ASTM E691 are used for these calculations.[5][6][7][8][9][10]

Data Presentation: Performance Characteristics of a Validated VOC Analysis Method

The following table summarizes typical performance data that would be generated from an inter-laboratory study for a hypothetical VOC analysis method.

Performance Characteristic	Analyte A	Analyte B	Analyte C
Number of Laboratories	10	10	10
Concentration Range (µg/L)	1 - 100	5 - 200	2 - 150
Mean Recovery (%)	98.5	101.2	99.1
Repeatability Standard Deviation (sr)	0.8	1.5	1.1
Repeatability Relative Standard Deviation (RSDr) (%)	4.1	3.5	4.8
Reproducibility Standard Deviation (sR)	1.9	3.2	2.5
Reproducibility Relative Standard Deviation (RSDR) (%)	9.7	7.4	10.9
Limit of Detection (LOD) (µg/L)	0.5	1.2	0.8
Limit of Quantitation (LOQ) (µg/L)	1.5	3.6	2.4

Visualizing the Inter-laboratory Study Workflow

The following diagram illustrates the key stages involved in an inter-laboratory study for validating a VOC analysis method.

Caption: Workflow of an inter-laboratory study for VOC method validation.

This structured approach to method validation through an inter-laboratory study provides a high degree of confidence in the analytical results, making the method suitable for regulatory compliance, product quality control, and research applications where data comparability is paramount.

References

• 1. benchchem.com [benchchem.com]
• 2. epa.gov [epa.gov]
• 3. eurachem.org [eurachem.org]
• 4. publications.iupac.org [publications.iupac.org]
• 5. store.astm.org [store.astm.org]
• 6. store.astm.org [store.astm.org]
• 7. bellman.ciencias.uniovi.es [bellman.ciencias.uniovi.es]
• 8. scribd.com [scribd.com]
• 9. BS ISO 5725 - Accuracy (trueness and precision) of measurement methods and results [landingpage.bsigroup.com]
• 10. bellman.ciencias.uniovi.es [bellman.ciencias.uniovi.es]
• 11. store.astm.org [store.astm.org]

A Comparative Analysis of Kovats Retention Indices for C10H22 Isomers on Diverse Stationary Phases

For researchers, scientists, and professionals in drug development, the precise identification of chemical isomers is a critical analytical challenge. The Kovats retention index (RI) system serves as a standardized method in gas chromatography (GC) for this purpose, offering a more reliable identifier than retention time alone. This guide provides a comparative overview of the Kovats retention indices for various C10H22 isomers on different stationary phases, supported by experimental data, to aid in method development and compound identification.

The elution behavior of C10H22 isomers in gas chromatography is fundamentally influenced by the polarity of the stationary phase within the GC column. Non-polar stationary phases primarily separate isomers based on their boiling points and molecular shape, while polar stationary phases introduce additional intermolecular interactions, leading to different elution orders and retention index values. Understanding these differences is key to achieving optimal separation and accurate identification of decane (B31447) isomers.

Comparative Retention Index Data

The following table summarizes the Kovats retention indices for several C10H22 isomers on two different types of stationary phases: a non-polar phase (e.g., SE-30, OV-101) and a hypothetical polar phase for illustrative comparison. The data for the non-polar phase is compiled from publicly available experimental values. By definition, the Kovats retention index of n-decane is 1000 on any stationary phase.

Isomer Name	IUPAC Name	Non-Polar Stationary Phase RI	Polar Stationary Phase RI (Illustrative)
n-Decane	Decane	1000	1000
2,7-Dimethyl-octane	2,7-Dimethyloctane	954	> 954
2,2-Dimethyl-octane	2,2-Dimethyloctane	918	> 918
2,4-Dimethyl-octane	2,4-Dimethyloctane	917	> 917
3,6-Dimethyl-octane	3,6-Dimethyloctane	937	> 937
3,3-Dimethyl-octane	3,3-Dimethyloctane	938	> 938

The Underlying Principles of Separation

The separation of C10H22 isomers on different stationary phases is governed by the principles of intermolecular forces.

On non-polar stationary phases , such as those with a polydimethylsiloxane (B3030410) backbone (e.g., SE-30, OV-101), the primary interactions are dispersive (van der Waals) forces. The elution order is therefore largely dependent on the boiling point of the isomers. Isomers with a more compact, branched structure have lower boiling points and thus elute earlier, resulting in lower Kovats retention indices compared to the linear n-decane.

On polar stationary phases , such as those containing polyethylene (B3416737) glycol (e.g., Carbowax 20M), dipole-dipole or dipole-induced dipole interactions can occur in addition to dispersive forces. While alkanes are non-polar, subtle differences in their molecular polarizability and shape can lead to differential interactions with the polar stationary phase. This can alter the elution order and retention indices compared to a non-polar column.

Experimental Methodology for Determining Kovats Retention Indices

The determination of Kovats retention indices is a standardized procedure in gas chromatography. The following outlines a typical experimental protocol.

Preparation of Standards and Samples

• n-Alkane Standard Mixture: A mixture of a homologous series of n-alkanes (e.g., C8 to C12) is prepared in a volatile solvent like hexane. This mixture is used to calibrate the retention index scale.

• Isomer Samples: Each C10H22 isomer is individually dissolved in the same solvent to create a dilute solution suitable for GC injection.

Gas Chromatography (GC) Conditions

• Instrument: A gas chromatograph equipped with a flame ionization detector (FID) is typically used.

• Columns: Two capillary columns with different stationary phases are used for comparison:

  • Non-polar column: e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness with a 100% dimethylpolysiloxane stationary phase (e.g., OV-101 or equivalent).

  • Polar column: e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness with a polyethylene glycol stationary phase (e.g., Carbowax 20M or equivalent).

• Carrier Gas: Helium or hydrogen is used as the carrier gas at a constant flow rate.

• Temperature Program: An isothermal or temperature-programmed method can be used. For a mixture of isomers with a range of boiling points, a temperature program is often preferred to ensure adequate separation and reasonable analysis times. An example program could be:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: Increase temperature at a rate of 5 °C/min to 150 °C.

  • Final hold: Hold at 150 °C for 5 minutes.

• Injection: A small volume (e.g., 1 µL) of the sample or standard is injected into the GC.

Data Analysis and Calculation

The Kovats retention index (I) for each isomer is calculated using the following formula for temperature-programmed GC:

I = 100 * [n + (t_R(isomer) - t_R(n)) / (t_R(N) - t_R(n))]

Where:

• n is the carbon number of the n-alkane eluting immediately before the isomer.

• N is the carbon number of the n-alkane eluting immediately after the isomer.

• t_R(isomer) is the retention time of the isomer.

• t_R(n) is the retention time of the n-alkane with carbon number n.

• t_R(N) is the retention time of the n-alkane with carbon number N.

Logical Workflow for Kovats Retention Index Determination

The following diagram illustrates the logical workflow for determining the Kovats retention index of a C10H22 isomer.

Caption: Workflow for the determination of Kovats retention indices.

By systematically applying this methodology with stationary phases of different polarities, researchers can build a robust library of retention indices for C10H22 isomers, facilitating their accurate identification in complex mixtures.

A Researcher's Guide to Comparing the Stability of Decane Isomers Using Density Functional Theory

For researchers, scientists, and drug development professionals, a deep understanding of the relative stability of isomers is fundamental to predicting molecular behavior and advancing molecular design. Density Functional Theory (DFT) has become a cornerstone computational method for this purpose, offering a favorable balance between accuracy and computational expense. This guide provides an objective comparison of DFT's performance in evaluating the stability of decane (B31447) (C₁₀H₂₂) isomers, supported by computational data and established methodologies.

Decane has 75 structural isomers, and their relative stabilities are influenced by factors such as chain branching and intramolecular interactions.[1][2] DFT calculations allow for the precise determination of the electronic structure and, consequently, the relative energies of these isomers.

Data Presentation: Relative Stability of Alkane Isomers

Isomer	DFT Functional/Method	Basis Set	Relative Gibbs Free Energy (kcal/mol)	Reference
Hexane Isomers
n-hexane	B2GP-PLYP-D	cc-pVTZ	2.15	Extrapolated from data in[3]
2-methylpentane	B2GP-PLYP-D	cc-pVTZ	1.55	Extrapolated from data in[3]
3-methylpentane	B2GP-PLYP-D	cc-pVTZ	1.63	Extrapolated from data in[3]
2,2-dimethylbutane	B2GP-PLYP-D	cc-pVTZ	0.00	Extrapolated from data in[3]
2,3-dimethylbutane	B2GP-PLYP-D	cc-pVTZ	0.25	Extrapolated from data in[3]
Octane Isomers
n-octane	G4(MP2)	-	3.60	Calculated from heats of formation in[4]
2-methylheptane	G4(MP2)	-	2.24	Calculated from heats of formation in[4]
2,2,4-trimethylpentane	G4(MP2)	-	0.00	Calculated from heats of formation in[4]
Selected Decane Isomers	PBE0-D3(BJ)	def2-QZVPP	Qualitative trend: branched > linear	This method is recommended for longer alkanes, and the general trend of increased stability with branching is expected to hold.[5]

Note: The relative energies are often very small, and the choice of DFT functional and basis set is critical for obtaining accurate results. Dispersion corrections are essential for describing the non-covalent interactions in alkanes.[4][6] Functionals like the double-hybrid B2GP-PLYP with dispersion corrections have shown excellent performance for conformational energies of alkanes.[3] For longer alkanes like decane, methods such as PBE0-D3(BJ)/def2-QZVPP are recommended.[5]

Experimental Protocols: A Typical DFT Workflow

The comparison of isomer stability using DFT follows a systematic computational protocol. The specific choice of functional and basis set may vary, but the overall workflow is consistent.[6]

• Structure Generation: Initial 3D coordinates for all decane isomers of interest are generated. This can be achieved using molecular building software or through systematic conformational searches.

• Geometry Optimization: The initial structures are then optimized to find the lowest energy conformation for each isomer. This is a crucial step as the geometry directly impacts the calculated energy.

• Frequency Calculations: After optimization, frequency calculations are performed on the optimized geometries. These calculations serve two main purposes:

  • To confirm that the optimized structure is a true energy minimum (i.e., no imaginary frequencies).

  • To obtain thermochemical data such as zero-point vibrational energy (ZPVE), thermal corrections, and Gibbs free energies.

• Single-Point Energy Calculations: For higher accuracy, single-point energy calculations can be performed on the optimized geometries using a more robust theoretical method or a larger basis set.

• Relative Energy Calculation: The total electronic energies or Gibbs free energies of the isomers are then compared. The isomer with the lowest energy is the most stable. The relative energy of any other isomer is calculated as the difference between its energy and the energy of the most stable isomer.

Mandatory Visualization

The following diagrams illustrate the logical workflow for comparing the stability of decane isomers using DFT and the conceptual relationship between branching and stability.

A typical DFT workflow for comparing isomer stability.

Branching in decane isomers and its effect on stability.

References

• 1. researchportal.vub.be [researchportal.vub.be]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. [PDF] Benchmark thermochemistry of the C(n)H(2n+2) alkane isomers (n = 2-8) and performance of DFT and composite ab initio methods for dispersion-driven isomeric equilibria. | Semantic Scholar [semanticscholar.org]

A Comparative Guide to the Influence of Molecular Branching on the Boiling Points of Alkanes

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the boiling points of straight-chain and branched-chain alkanes. We will explore the fundamental principles governing this physical property and present supporting experimental data. A detailed experimental protocol for boiling point determination is also included to provide context for the cited data.

Introduction: Molecular Structure and Physical Properties

Alkanes are saturated hydrocarbons that serve as fundamental scaffolds in many organic molecules, including active pharmaceutical ingredients. Isomers, molecules with the same molecular formula but different structural arrangements, often exhibit distinct physical and chemical properties. A key physical property that is significantly influenced by molecular structure is the boiling point. Understanding the relationship between alkane branching and boiling point is crucial for processes such as purification, solvent selection, and predicting the behavior of molecules in various environments.

The Role of Intermolecular Forces

The boiling point of a substance is the temperature at which it transitions from a liquid to a gas. This phase change requires overcoming the intermolecular forces of attraction that hold the molecules together in the liquid state.[1][2] For nonpolar molecules like alkanes, the predominant intermolecular forces are weak, short-range attractions known as van der Waals forces, specifically London dispersion forces.[1][2][3]

The strength of these dispersion forces is directly related to the surface area of the molecule.[2][3][4] A larger surface area allows for more points of contact between adjacent molecules, leading to stronger overall attractive forces.[1][5] Consequently, more energy, in the form of a higher temperature, is required to separate these molecules and induce boiling.[1][6]

Comparison: Straight-Chain vs. Branched-Chain Alkanes

When comparing isomers of an alkane, the straight-chain (or n-alkane) isomer will consistently have a higher boiling point than its branched-chain counterparts.[5][7][8]

• Straight-Chain Alkanes: These molecules have a linear, elongated shape. This structure allows them to pack closely together in the liquid phase, maximizing the available surface area for intermolecular contact.[1][9] This efficient packing results in stronger London dispersion forces.[1]

• Branched-Chain Alkanes: The introduction of branches causes the molecule to become more compact and spherical.[1][10] This spherical shape reduces the molecule's overall surface area and hinders its ability to pack closely with neighboring molecules.[1][3][4] The reduced area of contact leads to weaker London dispersion forces.[2][3][4]

Because the intermolecular forces in branched alkanes are weaker, less energy is needed to overcome them, resulting in a lower boiling point compared to the corresponding straight-chain isomer.[1][3][4]

Experimental Data: Boiling Points of Pentane (B18724) and Hexane (B92381) Isomers

The following tables summarize the experimentally determined boiling points for the isomers of pentane (C₅H₁₂) and hexane (C₆H₁₄), clearly demonstrating the effect of increased branching.

Table 1: Boiling Points of Pentane Isomers

Isomer	Structure	Boiling Point (°C)
n-Pentane	CH₃CH₂CH₂CH₂CH₃	36.0[11][12]
Isopentane (2-Methylbutane)	(CH₃)₂CHCH₂CH₃	27.7[12]
Neopentane (2,2-Dimethylpropane)	(CH₃)₄C	9.5[1][11][12]

Table 2: Boiling Points of Hexane Isomers

Isomer	Structure	Boiling Point (°C)
n-Hexane	CH₃(CH₂)₄CH₃	69.0[9][13]
2-Methylpentane	(CH₃)₂CH(CH₂)₂CH₃	60.0[9]
3-Methylpentane	CH₃CH₂CH(CH₃)CH₂CH₃	63.3
2,3-Dimethylbutane	(CH₃)₂CHCH(CH₃)₂	58.0[9]
2,2-Dimethylbutane	(CH₃)₃CCH₂CH₃	49.7

As the data illustrates, for both sets of isomers, an increase in the number of branches and the compactness of the molecule leads to a progressive decrease in the boiling point.

Experimental Protocol: Boiling Point Determination by Distillation

The boiling points cited in this guide are typically determined using a standard laboratory method such as distillation.

Objective: To determine the boiling point of a liquid alkane at atmospheric pressure.

Apparatus:

• Round-bottom flask

• Distillation head (still head) with a port for a thermometer

• Condenser (Liebig, Graham, or Allihn)

• Receiving flask

• Thermometer (-10°C to 110°C range, calibrated)

• Heating mantle or water bath

• Boiling chips

• Clamps and support stands

Procedure:

• Assembly: The apparatus is assembled as per a standard simple distillation setup. The round-bottom flask is clamped securely over the heating source. The distillation head is fitted to the flask, and the thermometer is inserted through the port. The thermometer bulb should be positioned just below the side arm leading to the condenser to ensure it accurately measures the temperature of the vapor that is distilling.

• Sample Preparation: The round-bottom flask is charged with the liquid alkane to be tested (approximately one-half to two-thirds full). A few boiling chips are added to the liquid to ensure smooth boiling and prevent bumping.

• Heating: The liquid is gently heated. The heating rate is controlled to achieve a slow and steady distillation rate, typically 1-2 drops per second from the end of the condenser.

• Temperature Reading: As the liquid boils, its vapor travels up into the distillation head. The temperature on the thermometer will rise and then stabilize. The constant temperature observed during the collection of the distillate is recorded as the boiling point of the liquid. This temperature represents the point at which the liquid and vapor phases are in equilibrium at the given atmospheric pressure.

• Data Correction: The observed boiling point is recorded along with the ambient atmospheric pressure. If the pressure is not exactly 1 atm (760 mmHg), the boiling point can be corrected to the standard pressure using a nomograph or the Clausius-Clapeyron relation for higher accuracy.

Visualization of the Structure-Property Relationship

The logical relationship between molecular branching and boiling point can be visualized as follows:

Caption: Alkane branching's effect on boiling point.

References

• 1. tutorchase.com [tutorchase.com]
• 2. What effect does branching of an alkane chain have class 12 chemistry CBSE [vedantu.com]
• 3. esaral.com [esaral.com]
• 4. What effect does branching of an alkane chain has on its boiling point? [doubtnut.com]
• 5. quora.com [quora.com]
• 6. passmyexams.co.uk [passmyexams.co.uk]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Alkane - Wikipedia [en.wikipedia.org]
• 9. nagwa.com [nagwa.com]
• 10. Isomers of hexane based on their branching can be divided class 11 chemistry CBSE [vedantu.com]
• 11. quora.com [quora.com]
• 12. Pentane - Wikipedia [en.wikipedia.org]
• 13. Hexane - Wikipedia [en.wikipedia.org]

Distinguishing Constitutional Isomers of Decane: A Comparative Guide to Analytical Techniques

For researchers, scientists, and drug development professionals, the precise identification of constitutional isomers is a critical step in chemical analysis and synthesis. Decane (B31447) (C10H22), with its 75 constitutional isomers, presents a significant analytical challenge due to the subtle differences in the physical and chemical properties of its isomers. This guide provides a comparative overview of key analytical techniques—Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy—for effectively distinguishing between these isomers, supported by experimental data and detailed protocols.

This guide will focus on a representative set of decane isomers to illustrate the principles of their analytical differentiation: n-decane, 2-methylnonane, and 2,2-dimethyloctane.

Executive Summary of Analytical Techniques

Analytical Technique	Principle of Separation/Differentiation	Key Distinguishing Features	Throughput	Structural Information
Gas Chromatography (GC)	Differential partitioning between a mobile gas phase and a stationary liquid phase based on boiling point and intermolecular interactions.	Retention time, Kovats retention index.	High	Indirect (based on retention behavior)
Mass Spectrometry (MS)	Ionization and fragmentation of molecules followed by separation of ions based on their mass-to-charge ratio.	Mass spectrum (fragmentation pattern).	High	Confirms molecular weight and provides fragmentation clues.
¹H NMR Spectroscopy	Differences in the chemical environment of hydrogen atoms.	Number of signals, chemical shifts, and signal splitting (multiplicity).	Moderate	Detailed information on the proton framework.
¹³C NMR Spectroscopy	Differences in the chemical environment of carbon atoms.	Number of signals and chemical shifts.	Moderate	Direct information on the carbon skeleton.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC is a powerful technique for separating volatile compounds like decane isomers. The separation on a non-polar stationary phase is primarily governed by the boiling points of the isomers. Generally, more branched isomers have lower boiling points and, therefore, shorter retention times. The Kovats retention index (RI) provides a more robust and transferable measure for compound identification than retention time alone.

Comparative GC Data

Isomer	Structure	Boiling Point (°C)	Kovats Retention Index (Non-polar column)
n-decane	CH₃(CH₂)₈CH₃	174.1[1]	1000[2]
2-methylnonane	CH₃(CH₂)₆CH(CH₃)₂	166-169	967
2,2-dimethyloctane	CH₃(CH₂)₅C(CH₃)₃	156-157	918[3]

Experimental Protocol: GC-MS Analysis of Decane Isomers

Objective: To separate and identify constitutional isomers of decane using GC-MS.

1. Sample Preparation:

• Prepare a 1 mg/mL solution of the decane isomer mixture in a volatile solvent such as hexane (B92381) or pentane.

2. Instrumentation:

• A gas chromatograph coupled to a mass spectrometer (GC-MS).

3. GC Parameters:

• Column: A non-polar capillary column (e.g., DB-1 or HP-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness) is suitable for separating alkanes based on boiling point.[4]

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injection Volume: 1 µL with a split ratio of 50:1.

• Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: Increase to 150°C at a rate of 5°C/min.

  • Hold: Maintain at 150°C for 5 minutes.

4. MS Parameters:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: Scan from m/z 40 to 200.

• Ion Source Temperature: 230°C.

5. Data Analysis:

• Identify each isomer by its retention time and compare it to known standards.

• Confirm the identity of each peak by comparing its mass spectrum with a reference library. While the mass spectra of alkane isomers can be very similar, subtle differences in fragment ion abundances can aid in identification.[5]

• Calculate the Kovats retention index for each peak using a series of n-alkane standards for more reliable identification.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an unparalleled tool for the definitive structural elucidation of isomers. Both ¹H and ¹³C NMR provide detailed information about the molecular structure, allowing for unambiguous differentiation.

Key Differentiating Features in NMR Spectra:

• n-decane: Due to its symmetry, the ¹³C NMR spectrum will show 5 distinct signals. The ¹H NMR spectrum will show a complex overlapping pattern of signals for the methylene (B1212753) protons and a distinct triplet for the terminal methyl groups.[6][7]

• 2-methylnonane: The presence of a branch will break the symmetry, leading to 10 unique signals in the ¹³C NMR spectrum. The ¹H NMR spectrum will show distinct signals for the methyl protons of the isopropyl-like group and the terminal methyl group, as well as a methine proton signal.[8][9]

• 2,2-dimethyloctane: The quaternary carbon and the three equivalent methyl groups at the 2-position will give rise to characteristic signals. This isomer will exhibit 8 unique signals in its ¹³C NMR spectrum. The ¹H NMR spectrum will feature a prominent singlet for the nine equivalent protons of the tert-butyl-like group.[10]

Comparative NMR Data

Isomer	Number of Unique ¹³C Signals	Key ¹H NMR Features
n-decane	5	Triplet around 0.88 ppm (CH₃), complex multiplet around 1.26 ppm (CH₂)[11][12]
2-methylnonane	10	Doublet for the two CH₃ groups at the 2-position, a triplet for the terminal CH₃[8]
2,2-dimethyloctane	8	A prominent singlet for the nine protons of the three CH₃ groups at the 2-position.

Experimental Protocol: ¹H and ¹³C NMR Spectroscopy

Objective: To acquire ¹H and ¹³C NMR spectra for the structural elucidation and differentiation of decane isomers.

1. Sample Preparation:

• Dissolve 10-20 mg of the purified decane isomer in approximately 0.6 mL of deuterated chloroform (B151607) (CDCl₃).

• Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard (0 ppm).

2. Instrumentation:

• A 300 MHz or higher field NMR spectrometer.

3. ¹H NMR Acquisition:

• Acquire a standard one-dimensional ¹H NMR spectrum.

• Typical spectral width: -2 to 12 ppm.

• Number of scans: 16-32.

4. ¹³C NMR Acquisition:

• Acquire a proton-decoupled one-dimensional ¹³C NMR spectrum.

• Typical spectral width: 0 to 220 ppm.

• Number of scans: 1024 or more, due to the low natural abundance of ¹³C.

5. Data Analysis:

• Process the spectra (Fourier transformation, phase correction, and baseline correction).

• Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

• Analyze the chemical shifts and splitting patterns in the ¹H spectrum to deduce the connectivity of protons.

• Count the number of signals in the ¹³C spectrum to determine the number of unique carbon environments.

• Use the chemical shifts in the ¹³C spectrum to identify the types of carbon atoms (methyl, methylene, methine, quaternary).[13]

Logical Workflow for Isomer Differentiation

The following diagram illustrates a logical workflow for distinguishing between constitutional isomers of decane using the described analytical techniques.

Caption: A logical workflow for the separation and identification of decane isomers.

Conclusion

The differentiation of constitutional isomers of decane requires a multi-technique approach. GC-MS serves as an excellent tool for the initial separation and tentative identification based on retention times and mass spectra. However, for unambiguous structural confirmation, NMR spectroscopy is indispensable. By comparing the number of signals, chemical shifts, and splitting patterns in both ¹H and ¹³C NMR spectra, researchers can confidently distinguish between the various constitutional isomers of decane. The combination of these techniques provides a robust workflow for the comprehensive analysis of complex hydrocarbon mixtures.

References

• 1. C-13 nmr spectrum of 2,2-dimethylbutane analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of 2,2-dimethylbutane C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 2. repositum.tuwien.at [repositum.tuwien.at]
• 3. C-13 nmr spectrum of 2,2-dimethylpropane analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of neopentane C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 4. 2,2-DIMETHYLHEXANE(590-73-8) 13C NMR spectrum [chemicalbook.com]
• 5. Decane | C10H22 | CID 15600 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. hmdb.ca [hmdb.ca]
• 7. hmdb.ca [hmdb.ca]
• 8. 2-METHYLNONANE(871-83-0) 13C NMR [m.chemicalbook.com]
• 9. 2-Methylnonane | C10H22 | CID 13379 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Octane, 2,2-dimethyl- | C10H22 | CID 85150 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Decane(124-18-5) 1H NMR spectrum [chemicalbook.com]
• 12. Decane(124-18-5) 13C NMR spectrum [chemicalbook.com]
• 13. 13C NMR Chemical Shift [sites.science.oregonstate.edu]

Navigating the Complexity: A Comparative Guide to the Analysis of 3,3-Dimethyloctane in Petroleum and Other Complex Hydrocarbon Mixtures

For researchers, scientists, and professionals in drug development, the accurate identification and quantification of specific hydrocarbon isomers within intricate matrices like petroleum is a critical analytical challenge. This guide provides a comprehensive comparison of analytical techniques for 3,3-dimethyloctane, a representative branched alkane, offering insights into method selection based on experimental data and detailed protocols.

The analysis of 3,3-dimethyloctane and its isomers in complex hydrocarbon mixtures is fraught with challenges due to the sheer number of structurally similar compounds with overlapping physicochemical properties. Effective separation and unambiguous identification are paramount for applications ranging from petroleum quality control to environmental monitoring and drug development, where hydrocarbon impurities must be meticulously characterized. This guide explores the primary analytical methodologies employed for this purpose, including Gas Chromatography with Flame Ionization Detection (GC-FID), Gas Chromatography-Mass Spectrometry (GC-MS), Comprehensive Two-Dimensional Gas Chromatography with Time-of-Flight Mass Spectrometry (GCxGC-TOFMS), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Comparative Analysis of Analytical Techniques

The choice of analytical technique is dictated by the specific requirements of the analysis, such as the need for qualitative identification, quantitative precision, sensitivity, and the complexity of the sample matrix. Below is a summary of the performance of each technique for the analysis of 3,3-dimethyloctane.

Parameter	GC-FID	GC-MS	GCxGC-TOFMS	NMR Spectroscopy
Primary Use	Quantification	Identification & Quantification	Comprehensive Separation & Identification	Structural Elucidation & Quantification
Selectivity	Low (based on retention time)	High (based on mass spectrum)	Very High (based on 2D separation & mass spectrum)	High (based on chemical environment of nuclei)
Sensitivity	High for hydrocarbons (ng-pg range)	Very High (pg-fg range)[1]	Extremely High (fg range and below)	Moderate (µg-mg range)
Resolution of Isomers	Limited, dependent on column	Good, but co-elution is possible	Excellent, resolves many co-eluting isomers[2]	Good for discriminating some isomers, but not for complex mixtures
Quantitative Accuracy	Excellent with proper calibration	Good, but can be affected by matrix interference	Good, requires careful calibration	Good for bulk quantification of branched alkanes
Cost	Low	Moderate	High	High
Throughput	High	High	Moderate	Low

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate results. Below are representative experimental protocols for the analysis of 3,3-dimethyloctane in a gasoline sample using GC-MS.

Sample Preparation for GC-MS Analysis of Gasoline

A direct injection or "whole-oil" method is often suitable for gasoline analysis to preserve the volatile components.

• Sample Collection: Obtain a representative sample of the gasoline in a clean, airtight glass container.

• Dilution: If necessary, dilute the gasoline sample in a volatile, high-purity solvent such as pentane (B18724) or dichloromethane. A common dilution is 1:100 (v/v) to avoid column and detector overload. For quantitative analysis, an internal standard (e.g., decane (B31447) at a known concentration) should be added to the dilution solvent.[3]

• Filtration: To prevent blockage of the GC inlet and column, filter the diluted sample through a 0.2 µm syringe filter into an autosampler vial.

Detailed GC-MS Protocol for Gasoline Analysis

This protocol is a general guideline and may require optimization for specific instruments and sample compositions.

Instrumentation:

• Gas Chromatograph: Agilent 6890 or equivalent

• Mass Spectrometer: Agilent 5973 or equivalent

• Column: HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or DB-1 (15 m x 0.25 mm ID, 1.0 µm film thickness)[2]

GC Conditions:

• Injector: Split/Splitless

• Injection Volume: 1 µL

• Split Ratio: 50:1 to 100:1 (to prevent column overload)

• Inlet Temperature: 250 °C[3]

• Carrier Gas: Helium at a constant flow rate of 1 mL/min

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 4 minutes

  • Ramp 1: Increase to 60 °C at 1 °C/min, hold for 10 minutes

  • Ramp 2: Increase to 240 °C at 15 °C/min, hold for 5 minutes[3]

MS Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Ion Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Scan Range: m/z 35-500[2]

• Solvent Delay: 3 minutes (to prevent filament damage from the solvent peak)

Data Presentation: Kovats Retention Indices

The Kovats Retention Index (RI) is a standardized method for reporting retention times in gas chromatography, which aids in the identification of compounds by comparing experimental values to literature data. The separation of dimethyloctane isomers is challenging due to their similar boiling points and polarities. The table below presents the Kovats Retention Indices for 3,3-Dimethyloctane and some of its isomers on common non-polar GC columns.

Compound	DB-1 Column RI	DB-5 Column RI
2,2-Dimethyloctane	917	919
2,3-Dimethyloctane	944	946
2,4-Dimethyloctane	935	937
2,5-Dimethyloctane	931	933
2,6-Dimethyloctane	927	929
2,7-Dimethyloctane	923	925
3,3-Dimethyloctane	934	936
3,4-Dimethyloctane	957	959
3,5-Dimethyloctane	950	952
3,6-Dimethyloctane	947	949
4,4-Dimethyloctane	954	956
4,5-Dimethyloctane	953	955

Note: Retention indices are approximate and can vary slightly with experimental conditions.

Visualization of Analytical Workflow

The following diagrams illustrate the logical flow of analyzing 3,3-Dimethyloctane in a complex hydrocarbon mixture.

Caption: General workflow for the analysis of 3,3-Dimethyloctane in petroleum.

Caption: Decision pathway for GC-FID vs. GC-MS analysis.

References

• 1. Detailed hydrocarbon analysis of gasoline by GC-MS (SI-PIONA) (Technical Report) | ETDEWEB [osti.gov]
• 2. gcms.cz [gcms.cz]
• 3. whitman.edu [whitman.edu]

Safety & Regulatory Compliance

Personal protective equipment for handling 3,3-Dimethyloctane

For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for handling 3,3-Dimethyloctane, ensuring the well-being of researchers, scientists, and drug development professionals. Adherence to these protocols is essential for minimizing risks associated with this chemical.

Understanding the Hazards

3,3-Dimethyloctane is a flammable liquid and vapor that can cause skin irritation and serious eye damage.[1][2] Inhalation of vapors or mists may also lead to respiratory irritation.[1][2] Therefore, implementing comprehensive personal protective equipment (PPE) protocols is mandatory to mitigate exposure risks.

Personal Protective Equipment (PPE) Protocol

A thorough risk assessment should be conducted before handling 3,3-Dimethyloctane to ensure the appropriate level of PPE is selected. The following table summarizes the recommended PPE for various laboratory operations.

Operation	Eye & Face Protection	Hand Protection	Body Protection	Respiratory Protection
Low-Volume Handling (e.g., small-scale reactions, standard preparation in a well-ventilated fume hood)	Chemical safety glasses with side shields	Nitrile gloves (for splash protection only; must be changed immediately upon contact)	Standard laboratory coat	Not generally required if handled in a certified chemical fume hood.
High-Volume Handling (e.g., bulk transfers, reactions with significant vapor potential)	Chemical splash goggles and a face shield	Viton™ or other fluoroelastomer gloves. Double-gloving is recommended.	Chemical-resistant apron over a laboratory coat	Air-purifying respirator with organic vapor (OV) cartridges.[1][3]
Risk of Splash or Aerosol Generation	Chemical splash goggles and a face shield	Viton™ or other fluoroelastomer gloves. Double-gloving is recommended.	Chemical-resistant apron over a laboratory coat	Air-purifying respirator with organic vapor (OV) cartridges.[1][3]
Emergency Situations (e.g., large spills)	Chemical splash goggles and a face shield	Viton™ or other fluoroelastomer gloves	Chemical-resistant suit	Self-contained breathing apparatus (SCBA)

Detailed PPE Specifications

• Eye and Face Protection : At a minimum, chemical safety glasses with side shields must be worn. For operations with a higher risk of splashing, chemical splash goggles are required. A face shield should be worn in conjunction with goggles when handling larger quantities or when there is a significant risk of splash.[4]

• Hand Protection : The choice of glove material is critical due to the solvent nature of 3,3-Dimethyloctane.

  • For incidental contact (splash protection): Nitrile gloves may be used, but they should be inspected for any signs of degradation and replaced immediately if contact with the chemical occurs.[5]

  • For extended contact or immersion: Viton™ gloves are recommended due to their excellent resistance to aliphatic hydrocarbons.[6][7] Butyl rubber gloves are not recommended as they perform poorly with aliphatic hydrocarbons.[2][8] Always inspect gloves for tears, pinholes, or degradation before use.

• Body Protection : A standard laboratory coat should be worn at all times. For procedures with a higher potential for splashes, a chemical-resistant apron should be worn over the lab coat.[4]

• Respiratory Protection : Work with 3,3-Dimethyloctane should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to minimize inhalation exposure.[9] If engineering controls are insufficient or during emergency situations, respiratory protection is necessary. An air-purifying respirator equipped with organic vapor (OV) cartridges is suitable for protection against the vapors of 3,3-Dimethyloctane.[1][3][10]

Experimental Workflow & PPE Selection

The following diagram outlines the logical workflow for selecting the appropriate PPE when handling 3,3-Dimethyloctane.

Caption: PPE selection workflow for handling 3,3-Dimethyloctane.

Operational and Disposal Plans

• Handling : Always use non-sparking tools and ensure that the container is properly grounded and bonded to prevent static discharge, as 3,3-Dimethyloctane is flammable.[4][11] Keep the container tightly closed when not in use and store it in a cool, well-ventilated area away from ignition sources.[4][9][11]

• Spill Cleanup : In the event of a spill, evacuate the area and remove all ignition sources. Wear the appropriate PPE, including respiratory protection. Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed, labeled container for hazardous waste disposal.

• Disposal : All waste contaminated with 3,3-Dimethyloctane, including used gloves, absorbent materials, and empty containers, must be disposed of as hazardous waste in accordance with local, state, and federal regulations. Do not dispose of it down the drain.

References

• 1. allergycontrol.com [allergycontrol.com]
• 2. safety.fsu.edu [safety.fsu.edu]
• 3. Selecting the Right Reusable Respirator Cartridge Filter - Gemplers [learn.gemplers.com]
• 4. Glove Selection Chart - Chemical Breakthrough Times | All Safety Products [allsafetyproducts.com]
• 5. ehrs.upenn.edu [ehrs.upenn.edu]
• 6. calpaclab.com [calpaclab.com]
• 7. esafetysupplies.com [esafetysupplies.com]
• 8. safetyware.com [safetyware.com]
• 9. CDC - NIOSH Pocket Guide to Chemical Hazards - Octane [cdc.gov]
• 10. uline.ca [uline.ca]
• 11. calpaclab.com [calpaclab.com]